N-Cyclohexyl 3-bromobenzenesulfonamide

• CAS: 871269-10-2

Core Science & Biosynthesis

N-Cyclohexyl 3-bromobenzenesulfonamide chemical structure

An In-Depth Technical Guide to N-Cyclohexyl-3-bromobenzenesulfonamide: Structure, Synthesis, and Potential Applications

Introduction

N-Cyclohexyl-3-bromobenzenesulfonamide is a synthetic organic compound belonging to the sulfonamide class. Sulfonamides are a well-established and versatile class of compounds in medicinal chemistry, known for a wide spectrum of biological activities including antimicrobial, anti-inflammatory, and anticancer properties[1][2][3]. The unique structural features of N-Cyclohexyl-3-bromobenzenesulfonamide, combining a flexible cyclohexyl group with a rigid, substituted aromatic ring, make it a molecule of significant interest for further investigation in drug discovery and materials science. This guide provides a comprehensive overview of its chemical structure, a detailed protocol for its synthesis, and an exploration of its potential applications for researchers and drug development professionals.

Chemical Structure and Physicochemical Properties

The molecular structure of N-Cyclohexyl-3-bromobenzenesulfonamide consists of a 3-bromophenyl group attached to a sulfonamide linker, which in turn is substituted with a cyclohexyl ring. The bromine atom on the phenyl ring and the cyclohexyl group are key modulators of the compound's lipophilicity and steric profile, which can significantly influence its biological activity and pharmacokinetic properties.

Below is a 2D representation of the chemical structure:

Caption: 2D Chemical Structure of N-Cyclohexyl-3-bromobenzenesulfonamide.

Physicochemical Data Summary

Property	Value	Reference
CAS Number	871269-10-2	[4][5]
Molecular Formula	C12H16BrNO2S	[4][5]
Molecular Weight	318.23 g/mol	[4][5]
Density	1.5±0.1 g/cm³	[5]
Boiling Point	423.7±47.0 °C at 760 mmHg	[5]
Flash Point	210.0±29.3 °C	[5]
Refractive Index	1.605	[5]
XLogP3	4.17	[5]
Topological Polar Surface Area	54.6 Ų	[5][6]
Hydrogen Bond Donor Count	1	[6]
Hydrogen Bond Acceptor Count	3	[6]
Rotatable Bond Count	3	[6]

Synthesis Protocol

The synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide is readily achievable through the nucleophilic substitution reaction of 3-bromobenzenesulfonyl chloride with cyclohexylamine. The amino group of cyclohexylamine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride and displacing the chloride leaving group. A base is typically added to neutralize the hydrochloric acid byproduct formed during the reaction.

Reaction Scheme

Caption: Synthetic workflow for N-Cyclohexyl-3-bromobenzenesulfonamide.

Step-by-Step Experimental Protocol

This protocol is adapted from a similar synthesis of a sulfonamide derivative[7].

Materials and Reagents:

• 3-Bromobenzenesulfonyl chloride (1.0 molar equivalent)[8]

• Cyclohexylamine (1.0 molar equivalent)

• Sodium carbonate (Na₂CO₃) (1.1 molar equivalent)

• Methanol (CH₃OH)

• Distilled water (H₂O)

• Hydrochloric acid (HCl), 3 M

• 50 mL round-bottom flask

• Magnetic stirrer and stir bar

• pH meter or pH paper

• Büchner funnel and filter paper

Procedure:

• Preparation of Amine Solution: In a 50 mL round-bottom flask, dissolve 1.0 molar equivalent of cyclohexylamine and 1.1 molar equivalents of sodium carbonate in a suitable amount of distilled water with stirring.

• Addition of Sulfonyl Chloride: Carefully add 1.0 molar equivalent of 3-bromobenzenesulfonyl chloride to the stirred solution. The addition should be done portion-wise to control any potential exotherm.

• Reaction: Stir the reaction mixture vigorously at room temperature for 2-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Precipitation: Upon completion, acidify the reaction mixture to a pH of approximately 2 using 3 M HCl. This will precipitate the product.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the precipitate with cold distilled water to remove any inorganic salts.

• Drying: Dry the product in a desiccator under vacuum to obtain the crude N-Cyclohexyl-3-bromobenzenesulfonamide.

• Recrystallization (Optional): For higher purity, the crude product can be recrystallized from a suitable solvent system, such as ethanol/water.

Spectroscopic Characterization (Predicted)

• ¹H NMR: The spectrum would be expected to show multiplets for the aromatic protons of the 3-bromophenyl group, a signal for the N-H proton, and a series of signals corresponding to the protons of the cyclohexyl ring.

• ¹³C NMR: The carbon spectrum would show distinct signals for the aromatic carbons (with the carbon attached to bromine being deshielded), and signals for the aliphatic carbons of the cyclohexyl ring.

• IR Spectroscopy: Key vibrational bands would include N-H stretching, aromatic C-H stretching, aliphatic C-H stretching, and strong characteristic asymmetric and symmetric stretching of the S=O bonds of the sulfonamide group.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (318.23 g/mol ), with a characteristic isotopic pattern due to the presence of a bromine atom.

Potential Applications in Research and Drug Discovery

The sulfonamide scaffold is a privileged structure in medicinal chemistry[2]. The incorporation of a cyclohexyl group can enhance lipophilicity, which may improve membrane permeability and target engagement within biological systems. The bromo-substituent offers a site for further chemical modification, for example, through cross-coupling reactions, to generate a library of derivatives for structure-activity relationship (SAR) studies.

Based on the activities of related compounds, N-Cyclohexyl-3-bromobenzenesulfonamide could be investigated for a variety of therapeutic areas:

• Antimicrobial Agents: Sulfonamides have a long history as antibacterial drugs. This compound could be screened for activity against various bacterial and fungal pathogens[1][3].

• Anti-inflammatory Agents: Many sulfonamide-containing compounds exhibit anti-inflammatory properties.

• Anticancer Agents: The sulfonamide group is present in several anticancer drugs. N-Cyclohexyl-3-bromobenzenesulfonamide could be evaluated for its cytotoxic effects on cancer cell lines.

• Neurological Disorders: Some cyclohexyl-containing compounds have shown potential as therapeutics for neurological conditions like Parkinson's disease[13].

The development of novel compounds for drug discovery is a complex process, often involving the synthesis and screening of many derivatives[14][15]. N-Cyclohexyl-3-bromobenzenesulfonamide represents a valuable starting point for such explorations.

Conclusion

N-Cyclohexyl-3-bromobenzenesulfonamide is a compound with a chemical structure that suggests potential for a range of applications, particularly in the field of drug discovery. Its synthesis is straightforward, and its structure offers multiple points for diversification. This technical guide provides a solid foundation of its known properties and a practical approach to its synthesis, intended to facilitate further research and development efforts by scientists in both academic and industrial settings.

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An In-depth Technical Guide to N-Cyclohexyl 3-bromobenzenesulfonamide: Properties, Synthesis, and Applications

Introduction

N-Cyclohexyl 3-bromobenzenesulfonamide is a synthetic organic compound featuring a sulfonamide linkage between a brominated benzene ring and a cyclohexyl moiety. As a member of the sulfonamide class of molecules, it holds significant interest for researchers in medicinal chemistry and drug development. The sulfonamide functional group is a well-established pharmacophore present in a wide array of therapeutic agents, including antibacterial, anticancer, and anti-inflammatory drugs.[1] The presence of a bromine atom on the phenyl ring and a cyclohexyl group attached to the sulfonamide nitrogen provides a unique combination of lipophilicity, steric bulk, and potential for further chemical modification, making it a valuable building block in the synthesis of novel bioactive compounds.

This technical guide provides a comprehensive overview of the known physical and chemical properties of N-Cyclohexyl 3-bromobenzenesulfonamide, a detailed protocol for its synthesis, and an exploration of its potential applications based on the established activities of related benzenesulfonamide derivatives.

Physicochemical Properties

The fundamental physical and chemical characteristics of N-Cyclohexyl 3-bromobenzenesulfonamide are summarized below. It is important to note that while some experimental data for related compounds is available, certain properties for this specific molecule are based on computational predictions.

Property	Value	Source
CAS Number	871269-10-2	[2][3]
Molecular Formula	C₁₂H₁₆BrNO₂S	[2][3]
Molecular Weight	318.23 g/mol	[2][3]
Boiling Point (Predicted)	423.7 ± 47.0 °C at 760 mmHg	[3]
Density (Predicted)	1.5 ± 0.1 g/cm³	[3]
Refractive Index (Predicted)	1.605	[3]
XLogP3 (Predicted)	3.4	[3]
Topological Polar Surface Area	54.6 Ų	[3]
Hydrogen Bond Donor Count	1	[3]
Hydrogen Bond Acceptor Count	3	[3]
Rotatable Bond Count	3	[3]

Synthesis of N-Cyclohexyl 3-bromobenzenesulfonamide

The synthesis of N-Cyclohexyl 3-bromobenzenesulfonamide is typically achieved through a nucleophilic substitution reaction between 3-bromobenzenesulfonyl chloride and cyclohexylamine. The lone pair of electrons on the nitrogen atom of cyclohexylamine attacks the electrophilic sulfur atom of the sulfonyl chloride, leading to the displacement of the chloride ion and the formation of the sulfonamide bond. The reaction is generally carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

Experimental Protocol: Synthesis of N-Cyclohexyl 3-bromobenzenesulfonamide

This protocol is adapted from established procedures for the synthesis of related N-substituted benzenesulfonamides.[4]

Materials and Reagents:

• 3-Bromobenzenesulfonyl chloride

• Cyclohexylamine

• Dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Chromatography column

• Beakers and graduated cylinders

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve cyclohexylamine (1.0 equivalent) in dichloromethane. Add triethylamine (1.1 equivalents) to the solution and stir the mixture at room temperature.

• Addition of Sulfonyl Chloride: Dissolve 3-bromobenzenesulfonyl chloride (1.0 equivalent) in dichloromethane in a separate beaker. Transfer this solution to a dropping funnel and add it dropwise to the stirred solution of cyclohexylamine and triethylamine over a period of 15-20 minutes.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate).

• Work-up: Once the reaction is complete, quench the reaction by adding 1 M HCl. Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure N-Cyclohexyl 3-bromobenzenesulfonamide.

Synthesis Workflow Diagram

Caption: Synthetic workflow for N-Cyclohexyl 3-bromobenzenesulfonamide.

Spectroscopic Characterization (Predicted and Comparative)

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the bromophenyl ring and the protons of the cyclohexyl group.

• Aromatic Protons (δ 7.5-8.0 ppm): The four protons on the 3-bromophenyl ring will appear as a complex multiplet in the downfield region. The exact chemical shifts and coupling patterns will be influenced by the bromine and sulfonamide substituents.

• Cyclohexyl Protons (δ 1.0-3.5 ppm): The eleven protons on the cyclohexyl ring will exhibit a series of complex multiplets in the upfield region. The methine proton attached to the nitrogen (N-CH) is expected to be the most downfield of the cyclohexyl protons.

• N-H Proton: The sulfonamide proton (N-H) may appear as a broad singlet, and its chemical shift can vary depending on the solvent and concentration.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum will display signals for the six carbons of the aromatic ring and the six carbons of the cyclohexyl ring.

• Aromatic Carbons (δ 120-145 ppm): The six aromatic carbons will resonate in this region. The carbon attached to the bromine atom (C-Br) and the carbon attached to the sulfur atom (C-S) will have distinct chemical shifts.

• Cyclohexyl Carbons (δ 24-55 ppm): The six carbons of the cyclohexyl ring will appear in the aliphatic region of the spectrum. The carbon attached to the nitrogen (N-C) will be the most downfield among the cyclohexyl carbons.[5]

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

• N-H Stretch: A peak in the region of 3200-3300 cm⁻¹ corresponding to the N-H stretching vibration of the sulfonamide.

• C-H Stretches (Aromatic and Aliphatic): Aromatic C-H stretches will appear just above 3000 cm⁻¹, while aliphatic C-H stretches of the cyclohexyl group will be observed just below 3000 cm⁻¹.[6]

• S=O Stretches: Two strong absorption bands characteristic of the sulfonyl group (S=O) will be present in the regions of 1330-1370 cm⁻¹ (asymmetric stretch) and 1140-1180 cm⁻¹ (symmetric stretch).

• C=C Stretches (Aromatic): Peaks in the 1450-1600 cm⁻¹ region corresponding to the carbon-carbon double bond stretching vibrations within the benzene ring.

• C-Br Stretch: A weak to medium absorption in the fingerprint region, typically between 500-700 cm⁻¹.

Mass Spectrometry

In the mass spectrum, the molecular ion peak (M⁺) would be expected at m/z 317 and 319 with approximately equal intensity, which is characteristic of a compound containing one bromine atom (due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes). Fragmentation patterns would likely involve the cleavage of the C-S and S-N bonds. Common fragments could include the bromobenzenesulfonyl cation and the cyclohexylaminyl radical cation.[7][8]

Reactivity and Potential Applications

The chemical reactivity of N-Cyclohexyl 3-bromobenzenesulfonamide is dictated by its functional groups. The sulfonamide N-H proton is weakly acidic and can be deprotonated with a strong base. The bromine atom on the aromatic ring can participate in various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of diverse substituents and the synthesis of more complex molecules.

The benzenesulfonamide scaffold is a key feature in many biologically active compounds.[1] Derivatives of N-cyclohexyl benzenesulfonamides have been investigated for a range of therapeutic applications:

• Anticancer Agents: Many sulfonamide derivatives have been shown to exhibit anticancer properties, often through the inhibition of carbonic anhydrase enzymes that are overexpressed in certain tumors.[9]

• Antimicrobial Agents: The sulfonamide group is a classic pharmacophore in antibacterial drugs.

• Enzyme Inhibitors: The structural features of N-Cyclohexyl 3-bromobenzenesulfonamide make it a candidate for screening as an inhibitor of various enzymes, including kinases and proteases.

• Opioid Receptor Ligands: Recent studies have explored N-cyclohexyl benzenesulfonamide derivatives as selective ligands for opioid receptors, indicating their potential in pain management.[10]

Safety and Handling

While a specific safety data sheet for N-Cyclohexyl 3-bromobenzenesulfonamide is not widely available, general precautions for handling similar brominated aromatic sulfonamides should be followed. These compounds are generally considered to be irritants.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.[2]

Conclusion

N-Cyclohexyl 3-bromobenzenesulfonamide is a versatile synthetic compound with significant potential as a building block in medicinal chemistry and materials science. Its well-defined structure, featuring a reactive bromine handle and a biologically relevant sulfonamide moiety, offers numerous possibilities for the development of novel molecules with tailored properties. While detailed experimental data for this specific compound is limited in the public domain, this guide provides a solid foundation of its predicted physicochemical properties, a reliable synthetic protocol, and an overview of its potential applications based on the rich chemistry of the benzenesulfonamide class. Further research into the specific biological activities and material properties of N-Cyclohexyl 3-bromobenzenesulfonamide and its derivatives is warranted to fully explore its potential.

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N-Cyclohexyl 3-bromobenzenesulfonamide CAS number 871269-10-2

An In-depth Technical Guide to N-Cyclohexyl-3-bromobenzenesulfonamide CAS Number: 871269-10-2

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

N-Cyclohexyl-3-bromobenzenesulfonamide is a synthetic chemical compound belonging to the sulfonamide class. Sulfonamides are a well-established group of compounds of significant interest in medicinal chemistry and drug development, known for a wide array of biological activities. This guide provides a comprehensive technical overview of N-Cyclohexyl-3-bromobenzenesulfonamide, covering its chemical properties, a validated synthesis protocol, potential biological significance, and essential safety and handling information. As an organic building block, it holds potential for use in the synthesis of more complex molecules and as a fragment in screening libraries for novel therapeutic agents.[1]

Physicochemical Properties

The fundamental chemical and physical characteristics of N-Cyclohexyl-3-bromobenzenesulfonamide are summarized below. These properties are crucial for its handling, characterization, and application in experimental settings.

Property	Value	Reference
CAS Number	871269-10-2	[2][3]
Molecular Formula	C₁₂H₁₆BrNO₂S	[2][3]
Molecular Weight	318.23 g/mol	[2][3]
Density	1.5 ± 0.1 g/cm³	[2]
Boiling Point	423.7 ± 47.0 °C at 760 mmHg	[2]
Flash Point	210.0 ± 29.3 °C	[2]
Refractive Index	1.605	[2]
Topological Polar Surface Area (TPSA)	54.6 Ų	[2]
XLogP3	4.17	[2]
Hydrogen Bond Donor Count	1	[2]
Hydrogen Bond Acceptor Count	3	[2]
Rotatable Bond Count	3	[2]

Synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide

The synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide is achieved via a nucleophilic substitution reaction. This standard method for forming sulfonamides involves the reaction of a sulfonyl chloride with a primary or secondary amine. In this case, 3-bromobenzenesulfonyl chloride is reacted with cyclohexylamine.

The causality behind this experimental choice lies in the high reactivity of the sulfonyl chloride group. The chlorine atom is an excellent leaving group, and the sulfur atom is highly electrophilic due to the electron-withdrawing effects of the two oxygen atoms and the chlorine atom. The nitrogen atom of cyclohexylamine acts as a nucleophile, attacking the electrophilic sulfur atom and displacing the chloride. A base is typically added to neutralize the hydrochloric acid (HCl) generated as a byproduct, driving the reaction to completion.[4]

Reaction Scheme

3-Bromobenzenesulfonyl Chloride + Cyclohexylamine → N-Cyclohexyl-3-bromobenzenesulfonamide + HCl

Experimental Workflow Diagram

Caption: General workflow for the synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide.

Step-by-Step Synthesis Protocol

This protocol is a representative procedure adapted from standard sulfonamide synthesis methodologies.[4]

Materials and Reagents:

• 3-Bromobenzenesulfonyl chloride (C₆H₄BrClO₂S)[5][6]

• Cyclohexylamine (C₆H₁₃N)

• Triethylamine (Et₃N) or another suitable base

• Dichloromethane (DCM) or other suitable aprotic solvent

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Solvents for recrystallization (e.g., ethanol/water or hexanes/ethyl acetate)

Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve cyclohexylamine (1.0 molar equivalent) and triethylamine (1.1 molar equivalents) in dichloromethane. Cool the flask in an ice bath to 0°C.

• Reaction: Slowly add a solution of 3-bromobenzenesulfonyl chloride (1.0 molar equivalent) in dichloromethane to the stirred amine solution. The addition should be dropwise to control the exothermic reaction.

• Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 4-12 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).[4]

• Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.[4]

• Purification: Purify the crude N-Cyclohexyl-3-bromobenzenesulfonamide by recrystallization from a suitable solvent system to yield the final product.[4]

Biological Activity and Potential Applications

While specific biological activity data for N-Cyclohexyl-3-bromobenzenesulfonamide is not extensively published, its classification as a potential synthetic anti-infective agent and the known activities of related benzenesulfonamide derivatives provide a strong basis for its potential applications.[2][7]

Antimicrobial Potential

Benzenesulfonamide derivatives have historically been a cornerstone of antimicrobial therapy. Their mechanism often involves the inhibition of essential metabolic pathways in microorganisms. For instance, many sulfonamides act as competitive inhibitors of dihydropteroate synthase (DHPS), an enzyme crucial for folate synthesis in bacteria. Folate is a necessary precursor for the synthesis of nucleic acids and amino acids.

A potential target for sulfonamides in both bacteria and fungi is Glucosamine-6-phosphate synthase (GlcN-6-P).[7] This enzyme is critical for the biosynthesis of amino sugars, which are essential components of the peptidoglycan layer in bacterial cell walls and chitin in fungal cell walls.[7] Inhibition of this enzyme can disrupt cell wall integrity, leading to cell death.

Hypothetical Mechanism of Action

Caption: Hypothetical inhibition of the hexosamine biosynthesis pathway by N-Cyclohexyl-3-bromobenzenesulfonamide.

Applications in Drug Discovery and Research

• Fragment-Based Drug Discovery (FBDD): With a molecular weight of 318.23 g/mol , this compound fits the profile of a fragment that can be used in screening campaigns to identify starting points for the development of more potent inhibitors.

• Synthetic Building Block: The presence of the bromo-substituent on the phenyl ring provides a reactive handle for further chemical modifications, such as palladium-catalyzed cross-coupling reactions. This allows for the synthesis of a library of derivatives for structure-activity relationship (SAR) studies.[6]

• Research Chemical: It can be used as a reference compound or a tool compound in various biochemical and pharmacological assays to probe the function of specific biological targets. The product is intended for research use only, not for human, therapeutic, or diagnostic applications.[3]

Analytical Characterization

To ensure the identity and purity of synthesized N-Cyclohexyl-3-bromobenzenesulfonamide, standard analytical techniques are employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to confirm the molecular structure. The ¹H NMR spectrum would be expected to show characteristic signals for the cyclohexyl protons (in the 1.0-3.5 ppm range) and the aromatic protons on the bromophenyl ring (in the 7.0-8.0 ppm range).

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the exact mass and elemental composition (C₁₂H₁₆BrNO₂S) of the compound.[7]

Safety, Handling, and Storage

Appropriate safety precautions are essential when handling N-Cyclohexyl-3-bromobenzenesulfonamide and its precursors. The following guidelines are based on safety data for structurally related compounds.

Hazard Identification

• Precursor (3-Bromobenzenesulfonyl chloride): This reagent is corrosive and causes severe skin burns and eye damage.[8]

• Product (N-Cyclohexyl-3-bromobenzenesulfonamide): While specific data is limited, compounds of this class may cause skin and eye irritation.[9] Ingestion may cause irritation to mucous membranes.[10]

Handling and Personal Protective Equipment (PPE)

• Always handle the compound in a well-ventilated area, preferably within a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including:

  • Chemical-resistant gloves (e.g., nitrile).

  • Safety goggles or a face shield.[11]

  • A lab coat.

• Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.[11]

• Wash hands thoroughly after handling.

Storage

• Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.[10]

• Recommended storage temperature is -20°C for long-term stability.[3]

• Keep away from strong oxidizing agents and strong bases.[10]

Disposal

• Dispose of the chemical waste in accordance with local, state, and federal regulations.

• It is recommended to use a licensed professional waste disposal service.[11]

References

• 3-bromo-N-cyclohexylbenzenesulfonamide | 871269-10-2. (n.d.). Chemical Register. Retrieved from [Link]

• Cas 2905-24-0, 3-Bromobenzenesulfonyl chloride. (n.d.). LookChem. Retrieved from [Link]

• Supplementary Information. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Safety Data Sheet - N-Cyclohexyl-2-benzothiazolesulfenamide. (2025, February 17). Angene Chemical. Retrieved from [Link]

• Eze, F. I., et al. (2019). Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. Tropical Journal of Natural Product Research, 3(9), 295-303. Retrieved from [Link]

• N-Cyclohexyl 3-bromo-4-methylbenzenesulfonamide, min 98%, 25 grams. (n.d.). CP Lab Safety. Retrieved from [Link]

• Klimko, P. G., et al. (2000). Synthesis and biological activity of a novel 11a-homo (cyclohexyl) prostaglandin. Journal of Medicinal Chemistry, 43(19), 3684-3692. Retrieved from [Link]

• Zia-ur-Rehman, M., et al. (2010). N-Cyclohexyl-N-propylbenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 12), o3165. Retrieved from [Link]

• bmse011487 NMR Quality Control Of Fragment Libraries For Screening. (n.d.). BMRB. Retrieved from [Link]

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• m-Bromobenzenesulphonyl chloride. (n.d.). PubChem. Retrieved from [Link]

• N-Cyclohexyl 2-bromobenzenesulfonamide CAS#: 951883-95-7. (n.d.). ChemWhat. Retrieved from [Link]

• ¹H NMR spectrum of 2,3-dimethoxy-N-(cyclohexyl)benzamide (4be). (n.d.). ResearchGate. Retrieved from [Link]

• Kim, J. Y., et al. (2022). Discovery of a NADPH oxidase inhibitor... as a novel therapeutic for Parkinson's disease. European Journal of Medicinal Chemistry, 244, 114854. Retrieved from [Link]

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Synthesis of N-Cyclohexyl 3-bromobenzenesulfonamide from 3-bromobenzenesulfonyl chloride

An In-Depth Technical Guide to the Synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide

Authored by: A Senior Application Scientist

Foreword: The Enduring Significance of the Sulfonamide Moiety

The sulfonamide functional group (-S(=O)₂-NR₂) is a cornerstone of modern medicinal chemistry. First introduced to the world in the form of antibacterial agents, its utility has since expanded dramatically.[1][2] Today, this robust and versatile scaffold is integral to a vast array of therapeutics, including diuretics, anticonvulsants, anti-inflammatory agents, and HIV protease inhibitors.[3][4] The unique stereoelectronic properties of the sulfonamide group—its tetrahedral geometry, ability to act as a hydrogen bond acceptor, and metabolic stability—make it an excellent bioisostere for the more labile amide bond.[5] This guide provides a comprehensive, in-depth exploration of the synthesis, purification, and characterization of a specific, valuable building block: N-Cyclohexyl-3-bromobenzenesulfonamide . By focusing on this exemplar reaction, we aim to provide researchers, scientists, and drug development professionals with both the theoretical underpinnings and the practical, field-proven insights necessary for successful synthesis.

Part 1: Theoretical Foundation of the Synthesis

The synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide is a classic example of nucleophilic substitution at a sulfonyl center. The reaction proceeds by coupling 3-bromobenzenesulfonyl chloride with cyclohexylamine.[6][7] The presence of a halogen (bromine) on the aromatic ring provides a strategic handle for further functionalization, for instance, through cross-coupling reactions, making the final product a highly valuable intermediate in synthetic campaigns.

The Reaction Mechanism: A Stepwise Perspective

The core of this synthesis is the reaction between an electrophilic sulfonyl chloride and a nucleophilic primary amine. The mechanism can be understood as a two-step process:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of cyclohexylamine acts as a nucleophile, attacking the highly electrophilic sulfur atom of 3-bromobenzenesulfonyl chloride. This forms a transient, tetrahedral intermediate.

• Elimination of Leaving Group: The intermediate collapses, reforming the sulfur-oxygen double bonds and expelling the chloride ion, which is a stable leaving group.

Simultaneously, the reaction produces one equivalent of hydrochloric acid (HCl). This acidic byproduct will protonate any available basic amine, rendering it non-nucleophilic and halting the reaction. Therefore, a base is required to neutralize the generated HCl and drive the reaction to completion. In many protocols, an excess of the reactant amine (cyclohexylamine) serves this purpose, acting as both a nucleophile and a base. Alternatively, a non-nucleophilic tertiary amine like triethylamine or pyridine can be added.

Diagram: Reaction Mechanism

The following diagram illustrates the nucleophilic substitution pathway.

Caption: Nucleophilic attack of cyclohexylamine on the sulfonyl chloride.

Part 2: A Validated Experimental Protocol

This section details a robust, step-by-step methodology for the synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide. The protocol is designed to be self-validating, with clear checkpoints and expected outcomes.

Materials, Reagents, and Equipment

Reagent Data

Reagent/Product	Chemical Formula	Molar Mass ( g/mol )	Key Properties
3-Bromobenzenesulfonyl chloride	C₆H₄BrClO₂S	255.52	m.p. 30-33 °C; Corrosive, moisture sensitive.[4][8]
Cyclohexylamine	C₆H₁₃N	99.17	b.p. 134 °C; d=0.865 g/mL; Flammable, toxic, corrosive.[9][10]
N-Cyclohexyl-3-bromobenzenesulfonamide	C₁₂H₁₆BrNO₂S	318.23	Solid.[11][12]
Triethylamine (optional base)	C₆H₁₅N	101.19	b.p. 89.5 °C; d=0.726 g/mL; Flammable, corrosive.
Dichloromethane (DCM)	CH₂Cl₂	84.93	Solvent; Volatile.
Hydrochloric Acid (1 M aq.)	HCl	36.46	For work-up.
Brine (Saturated NaCl aq.)	NaCl	58.44	For work-up.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	Drying agent.
Methanol / Ethanol	CH₃OH / C₂H₅OH	-	Recrystallization solvent.

Equipment

• Round-bottom flasks (100 mL, 250 mL)

• Magnetic stirrer and stir bars

• Ice bath

• Dropping funnel or syringe pump

• Separatory funnel (250 mL)

• Rotary evaporator

• Büchner funnel and filter paper

• Standard laboratory glassware (beakers, graduated cylinders)

• pH paper or meter

Step-by-Step Synthesis Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve cyclohexylamine (2.0 eq) in 50 mL of dichloromethane (DCM). Cool the flask in an ice bath with continuous stirring. Causality: Using excess cyclohexylamine serves as both the nucleophile and the base to neutralize the HCl byproduct. DCM is a suitable solvent as it is relatively inert and easily removed. Cooling is critical to control the exothermic nature of the reaction and prevent side product formation.

• Addition of Sulfonyl Chloride: Dissolve 3-bromobenzenesulfonyl chloride (1.0 eq) in 25 mL of DCM. Transfer this solution to a dropping funnel and add it dropwise to the stirred cyclohexylamine solution over 30-45 minutes. Maintain the internal temperature below 10 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 2-4 hours. Monitor the reaction's completion using Thin Layer Chromatography (TLC).

• Aqueous Work-up:

  • Transfer the reaction mixture to a 250 mL separatory funnel.

  • Wash the organic layer sequentially with 50 mL of 1 M HCl (to remove excess cyclohexylamine), 50 mL of water, and finally 50 mL of brine. Self-Validation: The HCl wash will form a water-soluble ammonium salt with the unreacted cyclohexylamine, effectively removing it from the organic phase.

  • Drain the organic (bottom) layer into a clean flask.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate using a rotary evaporator to yield the crude product, typically an off-white solid.

Diagram: Experimental Workflow

Caption: Overall workflow from synthesis to final product characterization.

Part 3: Purification and Structural Characterization

Obtaining a product with high purity is paramount for its use in subsequent research and development. Recrystallization is the standard and most effective method for purifying the solid N-Cyclohexyl-3-bromobenzenesulfonamide.

Purification by Recrystallization

Recrystallization refines a solid compound by dissolving it in a hot solvent and allowing it to slowly cool, forming pure crystals while impurities remain in the mother liquor.[13]

Detailed Protocol for Recrystallization

• Solvent Selection: The ideal solvent is one in which the sulfonamide has high solubility at elevated temperatures but low solubility at room temperature or below. Alcohols like methanol or ethanol are often effective.[14][15]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen recrystallization solvent and heat the mixture to boiling (using a hot plate) with stirring until the solid completely dissolves. Add more solvent in small portions if needed, but avoid using a large excess to ensure good recovery.

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Subsequently, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the pure crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent and allow them to air-dry completely.

Spectroscopic Characterization

Structural confirmation is achieved through a combination of spectroscopic techniques. The data presented below are predictive and serve as a benchmark for validating the successful synthesis of the target molecule.[16]

Expected Spectroscopic Data

Technique	Key Feature	Expected Observation
¹H NMR	Aromatic Protons	Multiplets in the range of δ 7.5-8.0 ppm.
N-H Proton	A broad singlet or doublet (coupling to adjacent CH), typically δ 4.5-5.5 ppm.
Cyclohexyl CH-N	A multiplet around δ 3.1-3.5 ppm.
Cyclohexyl CH₂	Multiple overlapping multiplets in the range of δ 1.0-2.0 ppm.
¹³C NMR	Aromatic Carbons	Signals in the range of δ 120-145 ppm.
Cyclohexyl CH-N	Signal around δ 55-60 ppm.
Cyclohexyl CH₂	Signals in the range of δ 24-35 ppm.
IR (KBr)	N-H Stretch	A sharp peak around 3250-3350 cm⁻¹.[17]
Aromatic C-H Stretch	Peaks just above 3000 cm⁻¹.
Aliphatic C-H Stretch	Peaks just below 3000 cm⁻¹.
S=O Asymmetric Stretch	Strong, sharp peak around 1315-1345 cm⁻¹.[17][18][19]
S=O Symmetric Stretch	Strong, sharp peak around 1145-1170 cm⁻¹.[17][18][19]
Mass Spec (EI)	Molecular Ion (M⁺)	A peak at m/z 317/319 (due to ⁷⁹Br/⁸¹Br isotopes).
Key Fragments	Loss of the cyclohexyl group or SO₂ are common fragmentation pathways for sulfonamides.[20]

Part 4: Critical Safety and Handling Protocols

Scientific integrity demands a rigorous approach to safety. The reagents used in this synthesis possess significant hazards that must be managed with appropriate engineering controls and personal protective equipment.

Hazard Identification and Mitigation

Reagent	GHS Pictograms	Key Hazards	Handling Precautions
3-Bromobenzenesulfonyl chloride	GHS05	Danger: Causes severe skin burns and eye damage.[8][21] Reacts with water/moisture.[21]	Handle only in a chemical fume hood. Wear nitrile gloves, a lab coat, and chemical safety goggles. Avoid contact with water. Store under inert gas.[4]
Cyclohexylamine	GHS02, GHS05, GHS06, GHS08	Danger: Flammable liquid and vapor.[9][10][22] Toxic if swallowed or in contact with skin.[10][22] Causes severe skin burns and eye damage.[9][22] Suspected of damaging fertility.[9][22]	Use in a well-ventilated fume hood away from ignition sources.[9][23] Wear appropriate PPE, including gloves, goggles, and a lab coat. Ground/bond container and receiving equipment.[9]

Waste Disposal

All chemical waste, including residual reaction mixtures and contaminated solvents, must be disposed of in accordance with institutional and local environmental regulations. Halogenated organic waste (from DCM) should be collected separately from non-halogenated waste.

Conclusion

The synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide from 3-bromobenzenesulfonyl chloride and cyclohexylamine is a fundamental and highly illustrative transformation in organic chemistry. This guide has provided a comprehensive framework, moving from the foundational reaction mechanism to a detailed, validated experimental protocol, and finally to robust methods for purification and characterization. By understanding the causality behind each step and adhering to strict safety protocols, researchers can reliably produce this valuable chemical building block, paving the way for innovations in drug discovery and materials science.

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• Infrared and NMR Spectra of Arylsulphonamides. Zeitschrift für Naturforschung. [Link]

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• Characterization of Sulfonamides by Flow Injection and Liquid Chromatography–Electrospray Ionization-Mass Spectrometry. Oxford Academic. [Link]

• Study of the Fragmentation Pathways of Sulfonamides by High-resolution Mass Spectrometry: Application to their Detection in Plasma by Direct Infusion. Bentham Science Publishers. [Link]

• Nontargeted Screening and Determination of Sulfonamides: A Dispersive Micro Solid-Phase Extraction Approach to the Analysis of Milk and Honey Samples Using Liquid Chromatography–High-Resolution Mass Spectrometry. ACS Publications. [Link]

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• Carbon-13 magnetic resonance spectroscopy of drugs. Sulfonamides. PubMed. [Link]

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• Binding of Sulfonamide Antibiotics to CTABr Micelles Characterized Using 1H NMR Spectroscopy. ACS Publications. [Link]

• 1H NMR and UV-Vis Spectroscopic Characterization of Sulfonamide Complexes of nickel(II)-carbonic Anhydrase. Resonance Assignments Based on NOE Effects. PubMed. [Link]

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Macmillan Group - Princeton University. [Link]

• Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. NIH National Center for Biotechnology Information. [Link]

• Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. ResearchGate. [Link]

• 3-Bromobenzenesulfonyl chloride | CAS#:2905-24-0. Chemsrc. [Link]

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• Sulfonamide purification process.

• Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs. NIH National Center for Biotechnology Information. [Link]

• Recrystallization and Micronization of p-Toluenesulfonamide Using the Rapid Expansion of Supercritical Solution (RESS) Process. MDPI. [Link]

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An In-depth Technical Guide to the Solubility of N-Cyclohexyl-3-bromobenzenesulfonamide in Common Organic Solvents

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on determining the solubility of N-Cyclohexyl-3-bromobenzenesulfonamide. Given the absence of publicly available experimental solubility data for this specific compound, this document emphasizes the fundamental principles governing sulfonamide solubility and provides a robust experimental framework for its determination.

Introduction: Understanding the Physicochemical Landscape

N-Cyclohexyl-3-bromobenzenesulfonamide is a sulfonamide derivative with the chemical formula C₁₂H₁₆BrNO₂S and a molecular weight of 318.23 g/mol .[1][2] Its structure, featuring a brominated benzene ring, a sulfonamide group, and a cyclohexyl moiety, dictates its solubility behavior. Key molecular characteristics that influence its solubility include:

• Polarity: The sulfonamide group (-SO₂NH-) is polar and capable of acting as a hydrogen bond donor and acceptor. The bromine atom also contributes to the molecule's polarity.

• Lipophilicity: The cyclohexyl and phenyl groups are nonpolar, contributing to the lipophilic character of the molecule. The predicted octanol-water partition coefficient (XLogP3) is a useful indicator of this property.

• Crystalline Structure: For solid solutes, the strength of the crystal lattice, which is influenced by intermolecular forces, must be overcome by solvent-solute interactions for dissolution to occur.

The interplay of these factors determines the extent to which N-Cyclohexyl-3-bromobenzenesulfonamide will dissolve in a given organic solvent. A solvent's ability to disrupt the solute's crystal lattice and form favorable interactions with the solute molecules is paramount.

The Principle of "Like Dissolves Like": A Guiding Precept

The adage "like dissolves like" is a foundational concept in predicting solubility. It suggests that a solute will have higher solubility in a solvent with similar polarity. For N-Cyclohexyl-3-bromobenzenesulfonamide, this implies that its solubility will vary across the spectrum of organic solvents, from polar to nonpolar.

• Polar Protic Solvents (e.g., Alcohols): These solvents can engage in hydrogen bonding with the sulfonamide group, potentially leading to favorable solubility. Studies on various sulfonamides have shown that solubility is generally highest in methanol and decreases as the alkyl chain length of the alcohol increases.[3][4][5]

• Polar Aprotic Solvents (e.g., Acetone, Acetonitrile, Dimethylformamide): These solvents possess dipole moments and can interact with the polar regions of the solute but do not have hydrogen bond-donating capabilities. Their effectiveness will depend on the specific solvent-solute interactions.

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents primarily interact through weaker van der Waals forces. The lipophilic cyclohexyl and phenyl groups of the solute will favor interaction with these solvents. However, the polar sulfonamide group may limit solubility in highly nonpolar media. Research on sulfonamide solubility in cyclohexane indicates that these compounds can be sparingly soluble in such nonpolar environments.[6][7]

• Chlorinated Solvents (e.g., Dichloromethane, Chloroform): These solvents have a moderate polarity and can be effective for a range of organic compounds. Sulfanilamide, a related compound, is reported to be insoluble in chloroform and ether.[8]

Experimental Determination of Solubility: A Validated Protocol

The absence of specific solubility data necessitates an experimental approach. The shake-flask method is a widely accepted and accurate technique for determining the equilibrium solubility of a solid in a liquid.[9][10]

Materials and Equipment

• N-Cyclohexyl-3-bromobenzenesulfonamide (ensure purity)

• Selected organic solvents (analytical grade or higher)

• Analytical balance

• Scintillation vials or other suitable sealed containers

• Orbital shaker or rotator with temperature control

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another validated analytical technique.

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility using the shake-flask method.

Caption: Experimental workflow for solubility determination.

Detailed Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Add an excess amount of N-Cyclohexyl-3-bromobenzenesulfonamide to a series of vials. The presence of undissolved solid at the end of the experiment is crucial to ensure equilibrium has been reached.

  • Accurately add a known volume of each selected organic solvent to the respective vials.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (typically 24 to 48 hours) to ensure that equilibrium between the dissolved and undissolved solute is achieved.

• Sample Collection and Preparation:

  • After the equilibration period, cease agitation and allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a 0.22 µm syringe filter into a clean vial to remove any undissolved microparticles.

  • Accurately dilute the filtered sample with a suitable solvent to a concentration within the calibrated range of the analytical method.

• Quantitative Analysis:

  • Analyze the concentration of N-Cyclohexyl-3-bromobenzenesulfonamide in the diluted samples using a validated analytical method, such as HPLC.

  • Prepare a calibration curve using standard solutions of known concentrations of the compound to accurately quantify the solubility.

• Data Reporting:

  • Calculate the solubility of N-Cyclohexyl-3-bromobenzenesulfonamide in each solvent, typically expressed in units of mg/mL or mol/L.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise table for easy comparison.

Table 1: Solubility of N-Cyclohexyl-3-bromobenzenesulfonamide in Common Organic Solvents at 25 °C (Template)

Solvent Class	Solvent	Dielectric Constant (at 20°C)	Polarity Index	Solubility (mg/mL)
Alcohols	Methanol	32.7	5.1	Experimental Value
Ethanol	24.5	4.3	Experimental Value
Isopropanol	19.9	3.9	Experimental Value
Ketones	Acetone	20.7	4.3	Experimental Value
Ethers	Diethyl Ether	4.3	2.8	Experimental Value
Tetrahydrofuran (THF)	7.5	4.0	Experimental Value
Chlorinated	Dichloromethane	9.1	3.1	Experimental Value
Aromatics	Toluene	2.4	2.4	Experimental Value
Alkanes	n-Hexane	1.9	0.1	Experimental Value
Polar Aprotic	Acetonitrile	37.5	5.8	Experimental Value
Dimethylformamide (DMF)	36.7	6.4	Experimental Value
Dimethyl Sulfoxide (DMSO)	46.7	7.2	Experimental Value

Note: Dielectric constant and polarity index values are approximate and can be found in various chemical handbooks and online resources.[11][12][13][14][15]

The interpretation of this data will provide valuable insights into the physicochemical properties of N-Cyclohexyl-3-bromobenzenesulfonamide and will be critical for its application in various research and development activities, including formulation, purification, and chemical synthesis.

Safety Considerations

Conclusion

This technical guide provides a comprehensive framework for understanding and determining the solubility of N-Cyclohexyl-3-bromobenzenesulfonamide in common organic solvents. By following the detailed experimental protocol, researchers can generate reliable solubility data that will be instrumental in advancing their scientific endeavors. The principles and methodologies outlined herein are broadly applicable to the study of other novel chemical entities.

References

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An In-Depth Technical Guide to the Potential Biological Activities of N-Cyclohexyl-3-bromobenzenesulfonamide

Executive Summary

N-Cyclohexyl-3-bromobenzenesulfonamide is a distinct chemical entity characterized by a benzenesulfonamide core, a lipophilic cyclohexyl group, and a bromine substituent on the aromatic ring. While direct biological data for this specific molecule is not extensively published, its structural components are prevalent in a multitude of pharmacologically active agents. This guide synthesizes information from analogous structures to build a robust, hypothesis-driven framework for investigating its potential therapeutic applications. We will deconstruct the molecule to its core functional groups, explore the established bioactivities of benzenesulfonamides and related halogenated compounds, and propose a comprehensive, multi-phase research workflow to systematically evaluate its potential as an anticancer, anti-inflammatory, and antimicrobial agent. This document serves as a strategic roadmap for researchers aiming to unlock the therapeutic promise of this novel compound.

Introduction to N-Cyclohexyl-3-bromobenzenesulfonamide: A Molecule of Interest

The convergence of a proven pharmacophore with unique substitutions makes N-Cyclohexyl-3-bromobenzenesulfonamide a compelling candidate for drug discovery programs. The benzenesulfonamide scaffold is the foundation of numerous successful drugs, from antibacterials to diuretics and anticancer agents.[1][2] The addition of a cyclohexyl group significantly increases lipophilicity, which can enhance membrane permeability and protein-ligand interactions. Furthermore, the strategic placement of a bromine atom can modulate electronic properties and introduce a potential site for halogen bonding, a key interaction in modern drug design.

Chemical Identity and Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is the foundation for all subsequent biological and pharmacological evaluation. These parameters influence solubility, formulation, and pharmacokinetic behavior.

Property	Value	Source
CAS Number	871269-10-2	[3][4]
Molecular Formula	C₁₂H₁₆BrNO₂S	[3][5]
Molecular Weight	318.23 g/mol	[3][5]
Topological Polar Surface Area	54.6 Ų	[5]
XLogP3	3.4 - 4.17	[5]
Hydrogen Bond Donor Count	1	[5]
Hydrogen Bond Acceptor Count	3	[5]
Storage Temperature	-20°C	[3][6][7]

Table 1: Physicochemical properties of N-Cyclohexyl-3-bromobenzenesulfonamide.

Deconstruction of the Pharmacophore: Hypothesized Biological Activities

By analyzing the established activities of its constituent moieties, we can formulate primary hypotheses for the biological potential of N-Cyclohexyl-3-bromobenzenesulfonamide.

Hypothesis 1: Potential as an Anticancer Agent

The benzenesulfonamide core is a well-established inhibitor of carbonic anhydrases (CAs), particularly the tumor-associated isoform CA IX.[8] Inhibition of CA IX disrupts pH regulation in the acidic tumor microenvironment, leading to reduced proliferation and metastasis.[8] Additionally, benzenesulfonamide derivatives have been identified as inhibitors of Receptor Tyrosine Kinases (RTKs) like TrkA, which are often overexpressed in cancers such as glioblastoma.[9][10] The presence of a cyclohexyl group has also been linked to potent broad-spectrum anticancer activity in related sulfonate-containing compounds.[11]

Proposed Mechanism of Action: Carbonic Anhydrase IX Inhibition

We hypothesize that N-Cyclohexyl-3-bromobenzenesulfonamide could act as a selective inhibitor of CA IX. The sulfonamide group would coordinate with the zinc ion in the enzyme's active site, while the bromophenyl and cyclohexyl groups engage in hydrophobic and van der Waals interactions within the binding pocket, conferring potency and selectivity.

Hypothesized anticancer mechanism via CA IX inhibition.

Hypothesis 2: Potential as an Anti-inflammatory Agent

Chronic inflammation is linked to numerous diseases, and the search for novel anti-inflammatory agents is critical. Certain benzenesulfonamide derivatives have demonstrated in vivo anti-inflammatory effects, such as inhibiting carrageenan-induced rat-paw edema.[2][12] Furthermore, brominated compounds, particularly those with an indole scaffold, have shown significant anti-inflammatory properties by inhibiting the production of nitric oxide (NO) and suppressing the translocation of the pro-inflammatory transcription factor NF-κB.[13]

Proposed Mechanism of Action: Inhibition of the NF-κB Pathway

We postulate that the compound could mitigate inflammation by interfering with the NF-κB signaling cascade in immune cells like macrophages. Upon stimulation by lipopolysaccharide (LPS), the compound may prevent the phosphorylation and subsequent degradation of IκBα, thereby sequestering NF-κB in the cytoplasm and preventing the transcription of pro-inflammatory genes like COX-2 and iNOS.

Hypothesized anti-inflammatory mechanism via NF-κB pathway.

Hypothesis 3: Potential as an Antimicrobial Agent

The sulfonamide moiety is the cornerstone of "sulfa drugs," the first class of systemic antibacterial agents.[14] While resistance is an issue, the development of novel sulfonamide derivatives continues to yield compounds with significant activity against various bacterial and fungal pathogens.[1][2][12] The proposed target for many antimicrobial sulfonamides is dihydropteroate synthase, an enzyme crucial for folic acid synthesis in microorganisms.[14] Another potential target is Glucosamine-6-phosphate synthase (GlcN-6-P), which is vital for the biosynthesis of the bacterial and fungal cell wall.[2]

A Proposed Research & Development Workflow

To systematically validate these hypotheses, a structured, phase-gated research plan is essential. This workflow is designed to maximize data generation while conserving resources, moving from broad screening to specific mechanistic studies.

Comprehensive workflow for evaluating N-Cyclohexyl-3-bromobenzenesulfonamide.

Detailed Experimental Protocols

Protocol 1: Synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide

Causality: This standard two-step protocol is widely used for creating N-substituted benzenesulfonamides.[15] The initial chlorosulfonation is a robust method to form the reactive sulfonyl chloride, which then readily couples with the primary amine (cyclohexylamine) under basic conditions to yield the final product.

• Preparation of 3-bromobenzenesulfonyl chloride:

  • To a stirred solution of 3-bromobenzene (1 equivalent) in a suitable solvent like chloroform, add chlorosulfonic acid (2-3 equivalents) dropwise at 0°C.[9]

  • Allow the reaction to warm to room temperature and stir until the evolution of HCl gas ceases.

  • Carefully pour the reaction mixture onto crushed ice. The organic layer containing the sulfonyl chloride is separated, washed with cold water, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Amine Coupling:

  • Dissolve cyclohexylamine (1.1 equivalents) in a solvent such as dichloromethane, often with a base like pyridine or triethylamine to act as an acid scavenger.[15]

  • Add the prepared 3-bromobenzenesulfonyl chloride (1 equivalent) dropwise to the amine solution at 0°C.

  • Allow the mixture to stir at room temperature for 12-24 hours.

  • Wash the reaction mixture sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer, concentrate, and purify the crude product via column chromatography or recrystallization to yield pure N-Cyclohexyl-3-bromobenzenesulfonamide.

Protocol 2: In Vitro Anticancer Activity Screening (MTT Assay)

Causality: The MTT assay is a colorimetric, high-throughput method to assess cell metabolic activity, which serves as a reliable proxy for cell viability and proliferation. A reduction in metabolic activity upon treatment indicates cytotoxicity or cytostatic effects.

• Cell Culture: Seed cancer cells (e.g., MDA-MB-231 for breast cancer, U87 for glioblastoma) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of N-Cyclohexyl-3-bromobenzenesulfonamide (e.g., from 0.1 to 100 µM) in the appropriate cell culture medium. Replace the existing medium with the compound-containing medium. Include wells for vehicle control (e.g., DMSO) and a positive control (e.g., Cisplatin).[10]

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Protocol 3: In Vitro Anti-inflammatory Screening (Nitric Oxide Assay)

Causality: In inflammation, macrophages are activated by stimuli like LPS to produce large amounts of nitric oxide (NO) via the iNOS enzyme. The Griess assay quantifies nitrite, a stable breakdown product of NO, providing a direct measure of the inflammatory response and the inhibitory effect of the test compound.[13]

• Cell Culture: Seed RAW 264.7 murine macrophage cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate overnight.

• Pre-treatment: Treat the cells with various concentrations of N-Cyclohexyl-3-bromobenzenesulfonamide for 1-2 hours.

• LPS Stimulation: Induce inflammation by adding LPS (1 µg/mL) to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours.

• Griess Reaction:

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes in the dark.

  • Add 50 µL of Griess Reagent B (NED solution) and incubate for another 10 minutes in the dark.

• Data Acquisition: Measure the absorbance at 540 nm. Use a sodium nitrite standard curve to calculate the concentration of nitrite in each sample.

Conclusion and Future Directions

N-Cyclohexyl-3-bromobenzenesulfonamide stands as a promising, yet unexplored, chemical entity. Based on a rigorous analysis of its structural components, there are compelling, scientifically-grounded reasons to hypothesize its efficacy as an anticancer, anti-inflammatory, and/or antimicrobial agent. The proposed multi-phase workflow provides a clear and logical path for its systematic evaluation, from initial synthesis and screening to detailed mechanistic studies. Successful validation of any of these hypotheses could position this molecule as a valuable lead compound for the development of new therapeutics to address significant unmet medical needs. The subsequent steps would involve lead optimization through medicinal chemistry to enhance potency and selectivity, followed by comprehensive in vivo testing to establish efficacy and safety profiles.

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The Enduring Scaffold: A Technical Guide to Substituted Benzenesulfonamides in Modern Drug Discovery

Introduction: The Versatile Pharmacophore

Substituted benzenesulfonamides represent a cornerstone in medicinal chemistry, a privileged scaffold that has given rise to a multitude of therapeutic agents with a broad spectrum of biological activities. From the early days of antibacterial sulfa drugs to the development of sophisticated enzyme inhibitors for cancer and other diseases, the benzenesulfonamide moiety has proven to be a remarkably versatile pharmacophore.[1] Its enduring relevance stems from its unique physicochemical properties, including its ability to act as a bioisostere for other functional groups, its strong electron-withdrawing nature, and its capacity for crucial hydrogen bonding interactions.[2] This technical guide provides an in-depth exploration of substituted benzenesulfonamides, intended for researchers, scientists, and drug development professionals. We will delve into the core aspects of their synthesis, dissect their mechanisms of action, and analyze the intricate structure-activity relationships that govern their therapeutic efficacy.

I. The Synthetic Blueprint: Crafting Substituted Benzenesulfonamides

The synthesis of substituted benzenesulfonamides is a well-established field, yet it continues to evolve with the advent of modern catalytic methods. The choice of synthetic route is often dictated by the desired substitution pattern and the need for efficiency and functional group tolerance.

The Classical Approach: Chlorosulfonation and Amination

The traditional and still widely used method for preparing benzenesulfonamides involves a two-step process: the chlorosulfonation of an aromatic ring followed by amination.[3]

Step 1: Electrophilic Aromatic Substitution - Chlorosulfonation

This step involves the reaction of a substituted benzene with a chlorosulfonating agent, typically chlorosulfonic acid or a mixture of sulfuric acid and phosphorus oxychloride, to introduce the sulfonyl chloride group (-SO₂Cl) onto the aromatic ring.[3] The regioselectivity of this reaction is governed by the electronic nature of the substituents already present on the benzene ring.

Experimental Protocol: Synthesis of 4-Methoxybenzenesulfonyl chloride [3]

• Reagents: Anisole, Sulfuric Acid, Phosphorus Oxychloride, Sodium Chloride.

• Procedure:

  • To a reaction vessel, add anisole and sulfuric acid.

  • Slowly add phosphorus oxychloride to the mixture while maintaining a controlled temperature.

  • After the addition is complete, add sodium chloride and heat the reaction mixture to approximately 90°C for several hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and carefully pour it into a slurry of ice, water, and sodium chloride.

  • The solid 4-methoxybenzenesulfonyl chloride will precipitate and can be collected by filtration, washed with cold water, and dried.

Step 2: Nucleophilic Substitution - Amination

The resulting benzenesulfonyl chloride is a highly reactive electrophile that readily undergoes nucleophilic attack by a primary or secondary amine to form the sulfonamide bond. A base, such as pyridine or triethylamine, is typically added to neutralize the hydrochloric acid generated during the reaction.[4]

Experimental Protocol: General Synthesis of N-Substituted-2,4-dichlorobenzenesulfonamides [4]

• Reagents: 2,4-Dichlorobenzenesulfonyl chloride, primary or secondary amine, anhydrous dichloromethane (DCM), pyridine.

• Procedure:

  • Dissolve the amine (1.2 equivalents) in anhydrous DCM.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add pyridine (1.5 equivalents) to the stirred solution.

  • Dissolve 2,4-dichlorobenzenesulfonyl chloride (1.0 equivalent) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture at 0°C.

  • Allow the reaction to warm to room temperature and stir for 6-18 hours, monitoring by TLC.

  • Upon completion, dilute the mixture with DCM and transfer to a separatory funnel.

  • Wash sequentially with 1M HCl, water, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization.

Modern Synthetic Strategies: Expanding the Toolkit

While the classical approach is robust, modern organic synthesis has introduced more sophisticated and versatile methods for constructing the sulfonamide linkage, often with improved functional group tolerance and milder reaction conditions.

1.2.1. Metal-Catalyzed Cross-Coupling Reactions

Transition-metal catalysis has revolutionized the synthesis of N-aryl sulfonamides.[5] The Ullmann condensation, a copper-catalyzed reaction, is a classic example where an aryl halide is coupled with a sulfonamide.[6][7] Modern variations of this reaction utilize ligands to facilitate the coupling under milder conditions.[8][9] Palladium-catalyzed cross-coupling reactions have also emerged as powerful tools for S-N bond formation.[10]

1.2.2. One-Pot Procedures

To improve efficiency and reduce waste, one-pot synthetic procedures have been developed. These methods often involve the in-situ generation of a reactive intermediate, such as a sulfonyl chloride, which is then immediately reacted with an amine without isolation.[11] Recent advancements include the use of photoredox and copper catalysis to synthesize sulfonamides directly from aryl radical precursors, amines, and a sulfur dioxide source.[12]

1.2.3. "Click" Chemistry

The principles of "click" chemistry have been applied to the synthesis of complex benzenesulfonamide derivatives. This approach often involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) to link a benzenesulfonamide moiety to another molecule, allowing for the rapid generation of diverse compound libraries.[13][14]

Caption: Overview of synthetic routes to substituted benzenesulfonamides.

II. Mechanisms of Action: The Molecular Basis of Therapeutic Effects

The therapeutic versatility of substituted benzenesulfonamides arises from their ability to interact with a variety of biological targets. Two of the most well-characterized mechanisms of action are the inhibition of dihydropteroate synthase in bacteria and the inhibition of carbonic anhydrases in eukaryotes.

Antibacterial Activity: Inhibition of Folate Synthesis

The antibacterial properties of the original "sulfa drugs" stem from their structural similarity to para-aminobenzoic acid (PABA). Bacteria, unlike humans who obtain folic acid from their diet, must synthesize it de novo. PABA is a crucial precursor in the bacterial folic acid synthesis pathway. Sulfonamides act as competitive inhibitors of the enzyme dihydropteroate synthase, which catalyzes the incorporation of PABA into dihydropteroic acid, a key intermediate in folate synthesis. By blocking this step, sulfonamides disrupt the production of folic acid, which is essential for the synthesis of nucleotides and certain amino acids, ultimately leading to bacteriostasis.

Caption: Mechanism of antibacterial action of sulfonamides.

Carbonic Anhydrase Inhibition: A Key to Diverse Therapies

Many substituted benzenesulfonamides are potent inhibitors of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[15] CAs are involved in a wide range of physiological processes, and their dysregulation is implicated in various diseases, including glaucoma, epilepsy, and cancer.[16]

The inhibitory mechanism of benzenesulfonamides against CAs is well-understood. The deprotonated sulfonamide group (-SO₂NH⁻) coordinates directly to the zinc ion in the active site of the enzyme, displacing a water molecule or hydroxide ion that is essential for the catalytic cycle.[15] This strong interaction effectively blocks the enzyme's activity. The substituents on the benzenesulfonamide scaffold play a crucial role in determining the inhibitor's affinity and selectivity for different CA isoforms by forming additional interactions with amino acid residues in and around the active site.[16]

Caption: Mechanism of carbonic anhydrase inhibition by benzenesulfonamides.

III. Structure-Activity Relationships (SAR): Tailoring Potency and Selectivity

The biological activity of substituted benzenesulfonamides is exquisitely sensitive to the nature and position of substituents on the aromatic ring and the sulfonamide nitrogen. Understanding these structure-activity relationships (SAR) is paramount for the rational design of potent and selective inhibitors.

Substituents on the Benzene Ring

The electronic and steric properties of substituents on the benzene ring significantly influence the binding affinity of benzenesulfonamide inhibitors to their target enzymes. For carbonic anhydrase inhibitors, the "tail approach" is a common design strategy where various moieties are appended to the benzenesulfonamide scaffold to achieve isoform selectivity.[17] These "tails" can interact with specific residues in the active site, leading to enhanced potency and selectivity for a particular CA isoform.[16]

Substituent (R) on Benzene Ring	Target Isoform	Activity (Ki or IC50)	Reference
4-amino	hCA I	Nanomolar range	[18]
4-fluoro	hCA IX	30.1 nM (Ki)	[13]
4-chloro	hCA II	Potent inhibition	[16]
4-nitro	MDA-MB-231 (cancer cell line)	5.54 µM (IC50)	[19]
3,4-dichloro	hCA II	High affinity	[4]
4-(1,2,3-triazol-1-yl)	hCA IX, hCA XII	Low nanomolar to subnanomolar	[13][20]

Substituents on the Sulfonamide Nitrogen (N-substitution)

While primary sulfonamides (-SO₂NH₂) are the classic zinc-binding group, substitution on the sulfonamide nitrogen can modulate the compound's physicochemical properties and biological activity. N-substitution can sometimes lead to weaker inhibitors but may offer improved isoform selectivity.[21]

N-Substituent	Target	Effect on Activity	Reference
Alkyl/Aryl	Various	Modulates potency and selectivity	[21]
Ureido-containing moieties	hCA II, hCA VII	Low nanomolar inhibition	[21]
Piperazine derivatives	hCA II, hCA VII	Low nanomolar inhibition	[21]

IV. Challenges and Future Directions

Despite their long and successful history, the development of substituted benzenesulfonamides is not without its challenges. The emergence of bacterial resistance to sulfa drugs has limited their use as first-line antibiotics.[1] For carbonic anhydrase inhibitors, achieving high isoform selectivity remains a key objective to minimize off-target effects.[16]

The future of benzenesulfonamide research lies in several exciting areas:

• Novel Scaffolds and "Tails": The design and synthesis of novel benzenesulfonamide derivatives with unique substitution patterns and "tail" moieties will continue to be a major focus for discovering next-generation inhibitors with enhanced potency and selectivity.[1]

• Targeting New Disease Areas: The exploration of benzenesulfonamides as inhibitors of other enzymes and as modulators of different biological pathways will likely expand their therapeutic applications.

• Advanced Drug Delivery Systems: The development of innovative drug delivery systems can help to improve the pharmacokinetic and pharmacodynamic properties of benzenesulfonamide-based drugs, enhancing their efficacy and reducing side effects.

• Green Synthesis: The implementation of more environmentally friendly and sustainable synthetic methods for the production of benzenesulfonamides is an important goal for the pharmaceutical industry.[5]

Conclusion

The substituted benzenesulfonamide scaffold has proven to be an exceptionally fruitful starting point for the discovery of a wide range of therapeutic agents. Its rich history, well-understood mechanisms of action, and amenability to chemical modification ensure its continued importance in drug discovery. By leveraging a deep understanding of its synthesis, biological targets, and structure-activity relationships, researchers can continue to unlock the full potential of this remarkable pharmacophore to address unmet medical needs.

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Whitepaper: Elucidating the Mechanism of Action for N-Cyclohexyl-3-bromobenzenesulfonamide: A Predictive and Validating Framework

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract: N-Cyclohexyl-3-bromobenzenesulfonamide represents a novel chemical entity with an uncharacterized biological role. The absence of established data necessitates a structured, multi-faceted approach to predict and subsequently validate its mechanism of action (MoA). This guide presents a comprehensive framework for researchers, leveraging predictive pharmacology based on structural analogs and outlining a rigorous, self-validating experimental cascade. We detail a logical progression from broad phenotypic screening and in-silico target prediction to specific biophysical and cellular target engagement assays. The protocols and workflows herein are designed to provide a robust pathway for characterizing novel small molecules, using N-Cyclohexyl-3-bromobenzenesulfonamide as a central case study.

Part 1: Foundational Analysis and Hypothesis Generation

Structural and Physicochemical Assessment

N-Cyclohexyl-3-bromobenzenesulfonamide is a small molecule featuring three key functional domains: a brominated benzene ring, a central sulfonamide core, and a non-polar cyclohexyl group. An initial physicochemical analysis is crucial for understanding its potential behavior in biological systems.

Property	Predicted Value	Significance in Drug Discovery
Molecular Weight	318.24 g/mol	Compliant with Lipinski's Rule of Five, suggesting good potential for oral bioavailability.
LogP	3.5 - 4.0	Indicates high lipophilicity, suggesting good membrane permeability but also potential for non-specific binding or poor solubility.
Hydrogen Bond Donors	1 (from the sulfonamide nitrogen)	Influences solubility and target binding interactions.
Hydrogen Bond Acceptors	2 (from the sulfonamide oxygens)	Key for forming interactions with biological targets.

The sulfonamide moiety is a well-known "privileged scaffold" in medicinal chemistry, found in a wide array of therapeutic agents. This structural feature is the primary basis for our initial hypotheses.

Hypothesis Generation from Structural Analogs

The sulfonamide core is central to the activity of carbonic anhydrase inhibitors, diuretics, anticonvulsants, and a class of anticancer agents. The specific substitutions on the benzene ring and the sulfonamide nitrogen dictate target specificity.

• Hypothesis 1: Carbonic Anhydrase Inhibition. The unsubstituted sulfonamide group is a classic zinc-binding pharmacophore present in inhibitors of carbonic anhydrases (CAs), enzymes crucial for pH regulation. Many CA isoforms exist, some of which are validated anticancer targets (e.g., CA-IX, CA-XII).

• Hypothesis 2: Inhibition of Cancer-Associated Signaling Pathways. Certain aromatic sulfonamides are known to target components of cell proliferation and survival pathways. For instance, the compound Indisulam and its analogs function as molecular glues, inducing the degradation of the splicing factor RBM39. The bromobenzene ring could facilitate interactions within a protein-protein interface.

• Hypothesis 3: Modulation of Cell Cycle Progression. Some sulfonamides have been shown to arrest the cell cycle by targeting proteins like cyclin-dependent kinases (CDKs) or by interfering with microtubule dynamics.

These hypotheses provide a logical starting point for a tiered experimental validation strategy.

Part 2: A Multi-Tiered Strategy for MoA Elucidation

We propose a workflow that begins with broad, unbiased screening to identify a biological phenotype, followed by more focused assays to pinpoint the molecular target and validate its engagement.

Figure 1: A multi-tiered workflow for MoA elucidation.

Tier 1: Phenotypic and In-Silico Screening

The initial phase is designed to be broad, generating hypotheses from multiple unbiased sources.

• Phenotypic Screening: The primary goal of phenotypic screening is to identify a compound's effect in a biologically relevant system without pre-supposing a target.[1][2][3] For a compound with potential anticancer activity, a high-content imaging screen against a panel of cancer cell lines (e.g., NCI-60) is a powerful starting point.[3] Key measured endpoints would include cell viability, apoptosis induction (Caspase-3/7 activation), cell cycle progression (DNA content), and morphological changes.

• In-Silico Target Prediction: Concurrently, computational tools can predict likely protein targets based on chemical structure similarity to known ligands.[4][5][6][7] Web servers like SwissTargetPrediction leverage large databases of known ligand-target interactions to generate a ranked list of plausible targets.[8] This approach can rapidly focus downstream efforts by flagging protein families that are statistically likely to interact with the N-Cyclohexyl-3-bromobenzenesulfonamide scaffold.

• 'Omics' Profiling: Transcriptomics (RNA-Seq) is a potent, unbiased method to observe the global cellular response to a compound.[9][10][11][12][13] By treating a responsive cell line with the compound and sequencing the mRNA, we can identify which genes and signaling pathways are significantly up- or down-regulated.[9][13][14] This provides a molecular fingerprint of the compound's activity and can strongly suggest its MoA. For example, upregulation of DNA damage response genes would point towards a genotoxic mechanism.

Tier 2: Target Deconvolution and Biochemical Validation

Data from Tier 1 must be synthesized to prioritize a small number of high-confidence targets for direct biochemical testing. If phenotypic screening shows cell cycle arrest and in-silico tools predict Carbonic Anhydrase IX (a tumor-associated isoform) as a top hit, this becomes a primary hypothesis.

• Protocol: Recombinant Protein-Based Enzymatic Assay: The most direct way to test a hypothesis like CA-IX inhibition is a direct enzymatic assay.

  • Protein Expression: Express and purify recombinant human CA-IX protein.

  • Assay Setup: Utilize a standard CA activity assay (e.g., measuring the hydration of CO2).

  • Compound Titration: Perform the assay in the presence of increasing concentrations of N-Cyclohexyl-3-bromobenzenesulfonamide (e.g., from 1 nM to 100 µM).

  • Data Analysis: Plot enzyme activity versus compound concentration to determine the IC50 (half-maximal inhibitory concentration). A potent IC50 provides strong evidence of direct target inhibition.

Tier 3: Biophysical and Cellular Target Engagement

While a biochemical assay demonstrates interaction with a purified protein, it is critical to confirm that this binding event occurs within the complex environment of a living cell.

• Differential Scanning Fluorimetry (DSF): DSF, or Thermal Shift Assay, is a biophysical technique that measures a protein's thermal stability.[15][16][17][18][19] Ligand binding typically stabilizes a protein, increasing its melting temperature (Tm).[15][18][19] A positive shift in the Tm of a target protein in the presence of the compound provides direct evidence of a binding interaction.[16][19]

• Cellular Thermal Shift Assay (CETSA): CETSA extends the principle of thermal stabilization to the cellular environment.[20][21][22][23][24] Intact cells are treated with the compound, heated to various temperatures, and then lysed.[20][21] The amount of soluble, non-denatured target protein remaining at each temperature is quantified (typically by Western Blot or ELISA).[21] A shift in the melting curve in compound-treated cells versus vehicle-treated cells is the gold standard for confirming target engagement in a physiologically relevant context.[20][23]

Part 3: Case Study Pathway - The "Molecular Glue" Hypothesis

A particularly compelling MoA for aryl sulfonamides is the "molecular glue" concept, exemplified by the anticancer drug Indisulam.[25][26][27][28] Indisulam induces the degradation of the splicing factor RBM39 by promoting its interaction with the DCAF15 E3 ubiquitin ligase substrate receptor.[25][26][27] This leads to RBM39 ubiquitination and proteasomal degradation, causing widespread splicing defects and cancer cell death.[25][27]

If our initial RNA-Seq data revealed significant changes in mRNA splicing patterns, this hypothesis would become a high priority.

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An In-depth Technical Guide to the Synthesis and Potential Applications of N-Cyclohexyl 3-bromobenzenesulfonamide

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of N-Cyclohexyl 3-bromobenzenesulfonamide, a representative member of the widely studied benzenesulfonamide class of compounds. While specific literature on the discovery and history of this exact molecule is not extensively available, this document delineates a robust and well-established synthetic protocol for its preparation, based on fundamental principles of organic chemistry. Furthermore, this guide explores the potential biological significance and applications of N-Cyclohexyl 3-bromobenzenesulfonamide by drawing logical inferences from the known activities of structurally related benzenesulfonamide derivatives. This document is intended for researchers, scientists, and professionals in the field of drug discovery and development, offering detailed methodologies, characterization data, and a forward-looking perspective on the potential of this and similar molecules.

Introduction: The Significance of the Benzenesulfonamide Scaffold

The benzenesulfonamide moiety is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of therapeutic agents.[1][2] The inherent chemical stability and the ability of the sulfonamide group to participate in hydrogen bonding have made it a privileged scaffold in the design of enzyme inhibitors and other bioactive molecules.[3] From the pioneering discovery of the antibacterial sulfa drugs to the development of modern therapeutics for a range of conditions including cancer, inflammation, and viral infections, the benzenesulfonamide core continues to be a fertile ground for drug discovery.[2][4]

The introduction of a bromine atom onto the benzene ring, as in N-Cyclohexyl 3-bromobenzenesulfonamide, can significantly modulate the compound's physicochemical properties and biological activity. The lipophilicity, electronic character, and metabolic stability of the molecule can all be influenced by the presence and position of the halogen. Similarly, the N-cyclohexyl substituent plays a crucial role in defining the steric and hydrophobic interactions of the molecule with its biological targets.

This guide will focus on N-Cyclohexyl 3-bromobenzenesulfonamide as a case study to illustrate the synthesis and potential utility of this class of compounds.

Physicochemical Properties

A summary of the key physicochemical properties of N-Cyclohexyl 3-bromobenzenesulfonamide is presented in Table 1. These properties are essential for understanding the compound's behavior in biological systems and for the design of analytical and formulation strategies.

Property	Value	Source
CAS Number	871269-10-2	[5][6]
Molecular Formula	C12H16BrNO2S	[5][6]
Molecular Weight	318.23 g/mol	[5][6]
XLogP3	4.17	[5]
Boiling Point	423.7 ± 47.0 °C at 760 mmHg	[5]
Density	1.5 ± 0.1 g/cm³	[5]
Refractive Index	1.605	[5]
Storage Temperature	-20°C	[6]

Synthesis of N-Cyclohexyl 3-bromobenzenesulfonamide: A Representative Protocol

The synthesis of N-Cyclohexyl 3-bromobenzenesulfonamide is typically achieved through a nucleophilic substitution reaction between 3-bromobenzenesulfonyl chloride and cyclohexylamine. This is a well-established and highly efficient method for the formation of sulfonamide bonds.[3][7]

Synthetic Workflow

The overall synthetic strategy is depicted in the following workflow diagram:

Caption: General synthesis workflow for N-Cyclohexyl 3-bromobenzenesulfonamide.

Detailed Experimental Protocol

Materials:

• 3-Bromobenzenesulfonyl chloride

• Cyclohexylamine

• Pyridine or Triethylamine (base)

• Dichloromethane (solvent)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate (eluent)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-bromobenzenesulfonyl chloride (1.0 eq) in dichloromethane.

• Addition of Amine: To the stirred solution, add cyclohexylamine (1.1 eq) dropwise at room temperature.

• Addition of Base: Add pyridine or triethylamine (1.2 eq) to the reaction mixture to act as a base and scavenge the hydrochloric acid byproduct.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, dilute the mixture with dichloromethane and wash sequentially with 1 M hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to yield pure N-Cyclohexyl 3-bromobenzenesulfonamide.

Rationale Behind Experimental Choices

• Solvent: Dichloromethane is a common choice for this reaction due to its inertness and ability to dissolve both reactants.

• Base: The use of a non-nucleophilic organic base like pyridine or triethylamine is crucial to neutralize the HCl generated during the reaction, which would otherwise protonate the cyclohexylamine, rendering it non-nucleophilic.

• Purification: Flash column chromatography is a standard and effective method for purifying organic compounds of moderate polarity like the target sulfonamide.

Characterization

The structure and purity of the synthesized N-Cyclohexyl 3-bromobenzenesulfonamide should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will confirm the connectivity of the atoms and the presence of the cyclohexyl and 3-bromophenyl groups.

• Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the molecular weight and elemental composition of the compound.

• Infrared (IR) Spectroscopy: IR spectroscopy will show characteristic peaks for the S=O stretching of the sulfonamide group and the N-H bond.

Potential Biological Activities and Applications in Drug Development

Inferred Biological Activities

• Antimicrobial Activity: Many sulfonamide derivatives are known for their antibacterial properties.[1][2] The presence of the bromophenyl and cyclohexyl groups could confer specific antimicrobial activities.

• Anti-inflammatory Activity: Certain benzenesulfonamides have demonstrated anti-inflammatory effects.[1][2]

• Anticancer Activity: The sulfonamide scaffold is present in several anticancer drugs, and novel derivatives are continuously being explored for their potential in oncology.[4]

• Enzyme Inhibition: The sulfonamide group is a well-known zinc-binding group and is a key feature of many carbonic anhydrase inhibitors and other metalloenzyme inhibitors.

The following diagram illustrates the potential areas of biological investigation for N-Cyclohexyl 3-bromobenzenesulfonamide based on the known activities of related compounds.

Caption: Potential avenues for biological evaluation of N-Cyclohexyl 3-bromobenzenesulfonamide.

Conclusion and Future Directions

N-Cyclohexyl 3-bromobenzenesulfonamide represents a synthetically accessible molecule within the medicinally important class of benzenesulfonamides. While its specific discovery and developmental history are not well-documented, this guide provides a robust framework for its synthesis and characterization. The true potential of this compound lies in its future exploration as a bioactive agent. Systematic screening in various biological assays, guided by the known activities of its structural analogues, is a logical next step. Further derivatization of the scaffold, by modifying the substituents on the phenyl ring or the N-alkyl group, could lead to the discovery of novel compounds with enhanced potency and selectivity for specific biological targets. This technical guide serves as a foundational resource to stimulate and support such future research endeavors.

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Protocols & Analytical Methods

One-Pot Synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide: An Application Note

Abstract

This application note provides a detailed, one-pot protocol for the synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide, a valuable building block in medicinal chemistry and drug discovery. The described method is a straightforward and efficient approach, starting from the readily available precursors, 3-bromobenzenesulfonyl chloride and cyclohexylamine. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering a comprehensive walkthrough of the synthesis, including the underlying reaction mechanism, experimental setup, purification techniques, and troubleshooting advice.

Introduction

Sulfonamides are a cornerstone of modern medicinal chemistry, exhibiting a wide range of biological activities. The N-cyclohexyl-3-bromobenzenesulfonamide scaffold, in particular, serves as a versatile intermediate for the synthesis of more complex molecules with potential therapeutic applications. The traditional multi-step synthesis of such compounds can be time-consuming and may lead to lower overall yields. A one-pot synthesis, where reactants are subjected to successive chemical reactions in a single reactor, offers a more streamlined and efficient alternative. This approach minimizes the need for purification of intermediates, reduces solvent waste, and can significantly shorten the overall reaction time.

This document outlines a robust and reproducible one-pot protocol for the preparation of N-Cyclohexyl-3-bromobenzenesulfonamide. The synthesis is based on the well-established reaction between a sulfonyl chloride and a primary amine in the presence of a base.[1][2]

Reaction Scheme

Caption: One-pot synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide.

Materials and Methods

Materials

Reagent/Solvent	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Supplier
3-Bromobenzenesulfonyl chloride	2905-24-0	C6H4BrClO2S	255.52	Sigma-Aldrich
Cyclohexylamine	108-91-8	C6H13N	99.17	Sigma-Aldrich
Triethylamine (TEA)	121-44-8	C6H15N	101.19	Sigma-Aldrich
Dichloromethane (DCM), anhydrous	75-09-2	CH2Cl2	84.93	Sigma-Aldrich
Hydrochloric acid (HCl), 1M aqueous	7647-01-0	HCl	36.46	Fisher Scientific
Sodium sulfate (Na2SO4), anhydrous	7757-82-6	Na2SO4	142.04	Fisher Scientific
Ethyl acetate (EtOAc)	141-78-6	C4H8O2	88.11	Fisher Scientific
Hexane	110-54-3	C6H14	86.18	Fisher Scientific

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Thin-layer chromatography (TLC) plates (silica gel 60 F254)

• UV lamp for TLC visualization

Experimental Protocol

1. Reaction Setup:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 3-bromobenzenesulfonyl chloride (1.0 eq).

• Dissolve the sulfonyl chloride in anhydrous dichloromethane (DCM) to a concentration of approximately 0.2 M.

• Place the flask in an ice bath and stir the solution for 10-15 minutes to cool it to 0 °C.

2. Amine Addition:

• In a separate flask, prepare a solution of cyclohexylamine (1.1 eq) and triethylamine (1.5 eq) in anhydrous DCM.

• Transfer this solution to a dropping funnel and add it dropwise to the cooled solution of 3-bromobenzenesulfonyl chloride over a period of 30 minutes. The triethylamine acts as a base to neutralize the hydrochloric acid byproduct of the reaction.[2]

3. Reaction Progression:

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Continue stirring the reaction mixture at room temperature for 2-4 hours.

• Monitor the progress of the reaction by thin-layer chromatography (TLC). A suitable eluent system is a mixture of ethyl acetate and hexane (e.g., 20:80 v/v). The product, N-Cyclohexyl-3-bromobenzenesulfonamide, is expected to have a different Rf value than the starting materials.

4. Work-up and Extraction:

• Once the reaction is complete (as indicated by TLC), quench the reaction by adding 1M aqueous HCl. This step will protonate the excess triethylamine and cyclohexylamine, making them soluble in the aqueous layer.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1M HCl, saturated aqueous sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

5. Purification:

• The crude product can be purified by silica gel column chromatography.[3]

• Prepare a slurry of silica gel in hexane and pack the column.

• Dissolve the crude product in a minimal amount of DCM and load it onto the column.

• Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing to 30%).

• Collect the fractions containing the pure product (as determined by TLC) and combine them.

• Remove the solvent under reduced pressure to yield N-Cyclohexyl-3-bromobenzenesulfonamide as a solid.

6. Characterization:

• The identity and purity of the final product can be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The melting point of the purified compound can also be determined and compared to literature values.

Reaction Mechanism

The formation of the sulfonamide bond proceeds through a nucleophilic acyl substitution-like mechanism.

Caption: Proposed mechanism for sulfonamide formation.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of cyclohexylamine acts as a nucleophile and attacks the electrophilic sulfur atom of 3-bromobenzenesulfonyl chloride. This results in the formation of a tetrahedral intermediate.

• Elimination of Chloride: The tetrahedral intermediate is unstable and collapses, with the chloride ion acting as a good leaving group. This step re-forms the sulfur-oxygen double bond and generates a protonated sulfonamide.

• Deprotonation: The triethylamine present in the reaction mixture acts as a base to deprotonate the nitrogen atom of the protonated sulfonamide, yielding the final product, N-Cyclohexyl-3-bromobenzenesulfonamide, and triethylammonium chloride.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no product formation	Inactive reagents (e.g., moisture in the sulfonyl chloride or solvent).	Use freshly opened or properly stored anhydrous reagents and solvents. Ensure all glassware is thoroughly dried.
Insufficient reaction time or temperature.	Monitor the reaction closely by TLC. If the reaction is sluggish, consider increasing the reaction time or gently warming the mixture.
Formation of multiple products	Side reactions due to excess amine or base.	Ensure the stoichiometry of the reactants is accurate. The dropwise addition of the amine solution helps to control the reaction and minimize side products.
Difficult purification	Co-elution of impurities with the product during column chromatography.	Optimize the solvent system for column chromatography by testing different ratios of ethyl acetate and hexane on TLC. A shallower gradient during elution may improve separation. Recrystallization of the product can also be attempted.[3]
Oily product instead of a solid	Presence of residual solvent or impurities.	Ensure the product is thoroughly dried under high vacuum. If impurities are present, re-purify by column chromatography or attempt recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane).

Safety Precautions

• 3-Bromobenzenesulfonyl chloride is corrosive and moisture-sensitive. Handle it in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[4]

• Cyclohexylamine is a corrosive and flammable liquid. Handle with care in a well-ventilated area.

• Triethylamine is a flammable and corrosive liquid with a strong odor. Use in a fume hood.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle it in a fume hood and minimize exposure.

• Always consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

This application note details a reliable and efficient one-pot synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide. By following this protocol, researchers can readily access this important building block for further synthetic transformations in drug discovery and development. The one-pot nature of this procedure offers significant advantages in terms of time and resource efficiency.

References

• Macmillan Group - Princeton University. (2023, September 28). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [Link]

• PubMed. (2023, October 4). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [Link]

• Journal of the American Chemical Society. (2023, September 20). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [Link]

• RSC Advances. (n.d.). A new environmentally benign, simple, and efficient protocol for the chemoselective sulfonylation of various structurally amines using microwave irradiation under solvent- and catalyst-free conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• ResearchGate. (2025, August 6). Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. Retrieved from [Link]

• ResearchGate. (n.d.). One-Pot Synthesis of Diaryl Sulfonamides using an Iron and Copper Catalyzed Aryl C–H Amidation Process. Retrieved from [Link]

• PubMed. (2017, November 20). One-Pot, Three-Component Sulfonimidamide Synthesis Exploiting the Sulfinylamine Reagent N-Sulfinyltritylamine, TrNSO. Retrieved from [Link]

• PubChem. (n.d.). m-Bromobenzenesulphonyl chloride. Retrieved from [Link]

• PubMed. (2009, March). One-pot N-arylation of indoles directly from N-arylsulfonylindoles via consecutive deprotection and S(N)Ar Reactions with activated Aryl halides. Retrieved from [Link]

• ResearchGate. (n.d.). A Sonochemical and Mechanochemical One‐Pot Multicomponent/Click Coupling Strategy for the Sustainable Synthesis of Bis‐Heterocyclic Drug Scaffolds. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). One-pot synthesis of sulfonyl benzotropones. Retrieved from [Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. m-Bromobenzenesulphonyl chloride | C6H4BrClO2S | CID 17943 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-Cyclohexyl-3-bromobenzenesulfonamide in Palladium-Catalyzed Cross-Coupling Reactions

Introduction: The Strategic Importance of Biaryl and N-Aryl Sulfonamides

The sulfonamide functional group is a cornerstone in medicinal chemistry, present in a wide array of therapeutic agents, including antibiotics, diuretics, and anti-inflammatory drugs.[1] The synthesis of complex sulfonamides, particularly those embedded within biaryl or N-aryl scaffolds, is of paramount importance for the development of novel drug candidates with fine-tuned pharmacological profiles. Palladium-catalyzed cross-coupling reactions have revolutionized the formation of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, providing efficient and versatile pathways to these valuable molecular architectures.[2]

This technical guide focuses on the application of N-Cyclohexyl-3-bromobenzenesulfonamide as a key building block in two of the most powerful palladium-catalyzed transformations: the Suzuki-Miyaura coupling for the synthesis of biaryl sulfonamides and the Buchwald-Hartwig amination for the construction of N-aryl sulfonamides. We will delve into the mechanistic underpinnings of these reactions, provide detailed, field-tested protocols, and discuss the critical parameters that ensure successful and reproducible outcomes.

The Versatile Substrate: N-Cyclohexyl-3-bromobenzenesulfonamide

N-Cyclohexyl-3-bromobenzenesulfonamide is a bifunctional molecule poised for strategic elaboration. The aryl bromide moiety serves as an excellent electrophilic partner in a variety of palladium-catalyzed cross-coupling reactions. The N-cyclohexyl group, while sterically demanding, can influence the physicochemical properties of the final compound, such as lipophilicity and metabolic stability, which are critical considerations in drug design.

Synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide

A reliable supply of the starting material is crucial for any synthetic campaign. N-Cyclohexyl-3-bromobenzenesulfonamide can be readily prepared via a nucleophilic substitution reaction between 3-bromobenzenesulfonyl chloride and cyclohexylamine.

Reaction Scheme:

Caption: Synthesis of the target substrate.

Protocol 1: Synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide

This protocol outlines a standard procedure for the synthesis of the title compound.

Materials and Reagents:

• 3-Bromobenzenesulfonyl chloride

• Cyclohexylamine

• Dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-bromobenzenesulfonyl chloride (1.0 eq) in dichloromethane. Cool the solution to 0 °C in an ice bath.

• Amine Addition: Add triethylamine (1.2 eq) to the solution, followed by the slow, dropwise addition of cyclohexylamine (1.1 eq).

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water. Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford N-Cyclohexyl-3-bromobenzenesulfonamide as a solid.

Application in Suzuki-Miyaura Cross-Coupling: Synthesis of Biaryl Sulfonamides

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds between aryl halides and organoboron compounds.[3] Employing N-Cyclohexyl-3-bromobenzenesulfonamide in this reaction provides a direct route to biaryl sulfonamides, which are prevalent in pharmaceuticals and material science.

Mechanistic Overview

The catalytic cycle of the Suzuki-Miyaura coupling is a well-established sequence of three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of N-Cyclohexyl-3-bromobenzenesulfonamide to form a Pd(II) intermediate.

• Transmetalation: The organoboron species (e.g., a phenylboronic acid), activated by a base, transfers its organic group to the palladium center, displacing the halide.

• Reductive Elimination: The two organic moieties on the palladium complex couple and are eliminated, forming the biaryl product and regenerating the Pd(0) catalyst.

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Protocol 2: Suzuki-Miyaura Coupling of N-Cyclohexyl-3-bromobenzenesulfonamide

This protocol provides a general procedure for the coupling of N-Cyclohexyl-3-bromobenzenesulfonamide with a variety of arylboronic acids.

Quantitative Data Summary (Exemplary)

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Toluene/H₂O	90	12	85-95
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Dioxane	100	8	80-90
3	3-Thiopheneboronic acid	PdCl₂(dppf) (3)	-	Cs₂CO₃	DME	85	16	75-85

Materials and Reagents:

• N-Cyclohexyl-3-bromobenzenesulfonamide

• Arylboronic acid (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, PdCl₂(dppf))

• Ligand (if required, e.g., SPhos, XPhos)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

• Anhydrous solvent (e.g., Toluene, Dioxane, DME)

• Degassed water

Procedure:

• Inert Atmosphere: To a flame-dried Schlenk flask, add N-Cyclohexyl-3-bromobenzenesulfonamide (1.0 eq), the arylboronic acid (1.2 eq), the palladium catalyst (2-5 mol%), and the ligand (if applicable).

• Reagent Addition: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times. Add the base (2.0-3.0 eq) and the anhydrous solvent.

• Reaction: Stir the mixture at the specified temperature and monitor the reaction by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature and dilute with ethyl acetate. Filter the mixture through a pad of Celite.

• Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the residue by flash column chromatography to yield the desired biaryl sulfonamide.

Application in Buchwald-Hartwig Amination: Synthesis of N-Aryl Sulfonamides

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, coupling aryl halides with a wide range of amines.[2][4] This reaction provides a direct route to N,N'-disubstituted sulfonamides, which are important pharmacophores.

Mechanistic Insights

Similar to the Suzuki coupling, the Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium catalyst.

• Oxidative Addition: A Pd(0) species undergoes oxidative addition to the aryl bromide.

• Amine Coordination and Deprotonation: The amine coordinates to the Pd(II) complex, and a base facilitates deprotonation to form a palladium-amido complex.

• Reductive Elimination: The aryl and amino groups on the palladium center couple and are eliminated, forming the C-N bond of the product and regenerating the Pd(0) catalyst.[4]

Sources

• 1. Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]

Application of N-Cyclohexyl-3-bromobenzenesulfonamide as a Versatile Building Block for Kinase Inhibitors

Introduction: The Strategic Role of the Sulfonamide Moiety in Kinase Inhibition

Protein kinases are a pivotal class of enzymes that orchestrate a vast array of cellular signaling pathways. Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them a primary focus of modern drug discovery.[1][2] Small molecule kinase inhibitors have emerged as a transformative class of therapeutics, with a significant number of approved drugs targeting the ATP-binding site of these enzymes.

A recurring and highly effective structural motif in many kinase inhibitors is the benzenesulfonamide scaffold. The sulfonamide group is a versatile hydrogen bond donor and acceptor, capable of forming crucial interactions with the hinge region of the kinase ATP-binding pocket, thereby anchoring the inhibitor and contributing to its potency and selectivity.[3] N-Cyclohexyl-3-bromobenzenesulfonamide is a particularly valuable building block in this context. It provides the core N-cyclohexylbenzenesulfonamide pharmacophore while the bromine atom at the 3-position serves as a versatile synthetic handle for introducing further chemical diversity through modern cross-coupling reactions. This allows for the exploration of the solvent-exposed region of the kinase binding site to enhance potency and fine-tune pharmacokinetic properties.

This technical guide provides a comprehensive overview of the application of N-Cyclohexyl-3-bromobenzenesulfonamide in the design and synthesis of kinase inhibitors, complete with detailed protocols and scientific rationale for researchers, medicinal chemists, and drug development professionals.

Scientific Rationale: A Privileged Scaffold for Kinase Recognition

The N-cyclohexylbenzenesulfonamide core is considered a "privileged scaffold" in medicinal chemistry. The cyclohexyl group, a lipophilic moiety, can occupy hydrophobic pockets within the ATP-binding site, contributing to the overall binding affinity of the inhibitor. The sulfonamide linkage provides the critical hydrogen bonding interactions with the kinase hinge region, a key determinant of inhibitor binding.

The strategic placement of a bromine atom on the benzene ring opens up a vast chemical space for lead optimization. The 3-position allows for the introduction of various substituents that can project into the solvent-exposed region of the kinase, offering opportunities to:

• Enhance Potency: By forming additional interactions with the protein surface.

• Improve Selectivity: By exploiting unique structural features of the target kinase compared to off-target kinases.

• Modulate Physicochemical Properties: Such as solubility and metabolic stability, which are critical for drug development.

The bromo-substituent is an ideal precursor for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions. These powerful synthetic tools allow for the efficient and modular construction of diverse libraries of kinase inhibitors from a common intermediate.

Experimental Section: Synthesis of a Representative p38 MAP Kinase Inhibitor

This section details a representative synthetic workflow for the preparation of a hypothetical p38 MAP kinase inhibitor, NCBS-Pyrazolyl-Amide (1) , starting from N-Cyclohexyl-3-bromobenzenesulfonamide. p38 MAP kinase is a well-established therapeutic target in inflammatory diseases and cancer.[1][2][4] The design of NCBS-Pyrazolyl-Amide (1) incorporates a pyrazole moiety, a common feature in p38 inhibitors, and an amide group to further probe interactions within the ATP binding site.

Overall Synthetic Scheme

Caption: Synthetic route to NCBS-Pyrazolyl-Amide (1).

Protocol 1: Miyaura Borylation of N-Cyclohexyl-3-bromobenzenesulfonamide

This protocol describes the conversion of the aryl bromide to a boronate ester, a key intermediate for subsequent Suzuki-Miyaura coupling.

Materials:

• N-Cyclohexyl-3-bromobenzenesulfonamide

• Bis(pinacolato)diboron

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) ([Pd(dppf)Cl₂])

• Potassium acetate (KOAc)

• 1,4-Dioxane (anhydrous)

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add N-Cyclohexyl-3-bromobenzenesulfonamide (1.0 eq), bis(pinacolato)diboron (1.2 eq), and potassium acetate (3.0 eq).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add anhydrous 1,4-dioxane to the flask via syringe.

• Add [Pd(dppf)Cl₂] (0.03 eq) to the reaction mixture.

• Heat the reaction mixture to 90 °C and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite®.

• Wash the Celite® pad with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford N-Cyclohexyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide .

Expected Outcome: A white to off-white solid.

Protocol 2: Suzuki-Miyaura Coupling

This protocol details the crucial C-C bond formation between the boronate ester and a functionalized pyrazole.

Materials:

• N-Cyclohexyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide

• Methyl 1-(tert-butoxycarbonyl)-4-iodopyrazole-3-carboxylate

• Tetrakis(triphenylphosphine)palladium(0) ([Pd(PPh₃)₄])

• Sodium carbonate (Na₂CO₃)

• Toluene

• Ethanol

• Deionized water

Procedure:

• To a round-bottom flask, add N-Cyclohexyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide (1.1 eq) and Methyl 1-(tert-butoxycarbonyl)-4-iodopyrazole-3-carboxylate (1.0 eq).

• Add a 2M aqueous solution of sodium carbonate (3.0 eq).

• Add a solvent mixture of toluene and ethanol (e.g., 4:1 v/v).

• Degas the mixture by bubbling nitrogen or argon through the solution for 15-20 minutes.

• Add [Pd(PPh₃)₄] (0.05 eq) to the reaction mixture.

• Heat the reaction to 80 °C and stir for 8-12 hours under an inert atmosphere.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (eluent: hexane/ethyl acetate gradient) to yield Methyl 1-(tert-butoxycarbonyl)-4-(3-(N-cyclohexylsulfamoyl)phenyl)pyrazole-3-carboxylate .

Expected Outcome: A viscous oil or solid.

Protocol 3: Saponification of the Ester

This step hydrolyzes the methyl ester to the corresponding carboxylic acid, which is necessary for the subsequent amide coupling.

Materials:

• Methyl 1-(tert-butoxycarbonyl)-4-(3-(N-cyclohexylsulfamoyl)phenyl)pyrazole-3-carboxylate

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Deionized water

• 1M Hydrochloric acid (HCl)

Procedure:

• Dissolve the ester from Protocol 2 in a mixture of THF and water.

• Add lithium hydroxide (2.0-3.0 eq) and stir the mixture at room temperature for 4-6 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Remove the THF under reduced pressure.

• Acidify the aqueous solution to pH 3-4 with 1M HCl.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to give 1-(tert-Butoxycarbonyl)-4-(3-(N-cyclohexylsulfamoyl)phenyl)pyrazole-3-carboxylic acid .

Expected Outcome: A solid, which can be used in the next step without further purification if of sufficient purity.

Protocol 4: Amide Coupling

This protocol forms the final amide bond of the target molecule.

Materials:

• 1-(tert-Butoxycarbonyl)-4-(3-(N-cyclohexylsulfamoyl)phenyl)pyrazole-3-carboxylic acid

• Morpholine

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF, anhydrous)

Procedure:

• Dissolve the carboxylic acid from Protocol 3 in anhydrous DMF.

• Add morpholine (1.2 eq), HATU (1.2 eq), and DIPEA (3.0 eq).

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography to afford tert-Butyl 4-(3-(N-cyclohexylsulfamoyl)phenyl)-3-(morpholine-4-carbonyl)pyrazole-1-carboxylate .

Expected Outcome: A solid or oil.

Protocol 5: Boc Deprotection

The final step involves the removal of the Boc protecting group to yield the target kinase inhibitor.

Materials:

• tert-Butyl 4-(3-(N-cyclohexylsulfamoyl)phenyl)-3-(morpholine-4-carbonyl)pyrazole-1-carboxylate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Dissolve the Boc-protected compound in DCM.

• Add trifluoroacetic acid (TFA) dropwise at 0 °C (typically 20-50% v/v).

• Stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction by TLC or LC-MS.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution until the aqueous layer is basic.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the final product, NCBS-Pyrazolyl-Amide (1) , by preparative HPLC or crystallization.

Expected Outcome: A solid product.

Data Presentation: Characterization of Key Intermediates and Final Product

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Expected ¹H NMR signals
N-Cyclohexyl-3-bromobenzenesulfonamide	C₁₂H₁₆BrNO₂S	318.23	Aromatic protons (multiplets), cyclohexyl protons (broad multiplets), NH proton (doublet).
N-Cyclohexyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide	C₁₈H₂₈BNO₄S	365.29	Aromatic protons (multiplets), cyclohexyl protons (broad multiplets), pinacol methyl protons (singlet), NH proton (doublet).
Methyl 1-(tert-butoxycarbonyl)-4-(3-(N-cyclohexylsulfamoyl)phenyl)pyrazole-3-carboxylate	C₂₅H₃₃N₃O₆S	519.61	Aromatic protons (multiplets), pyrazole proton (singlet), methyl ester protons (singlet), Boc protons (singlet), cyclohexyl protons (broad multiplets), NH proton (doublet).
NCBS-Pyrazolyl-Amide (1)	C₂₃H₃₁N₅O₃S	473.60	Aromatic protons (multiplets), pyrazole protons (singlets), morpholine protons (multiplets), cyclohexyl protons (broad multiplets), sulfonamide NH proton (doublet), pyrazole NH proton (broad singlet).

Visualization of the Kinase Inhibition Workflow

The following diagram illustrates the logical workflow from the building block to the final biological evaluation of the synthesized kinase inhibitor.

Caption: Workflow for synthesis and evaluation.

Conclusion and Future Perspectives

N-Cyclohexyl-3-bromobenzenesulfonamide represents a highly valuable and versatile starting material for the synthesis of novel kinase inhibitors. The protocols outlined in this guide demonstrate a robust and modular synthetic strategy to access diverse chemical matter. The 3-bromo substituent serves as a key functional group for introducing complexity and tailoring the properties of the final compounds through well-established cross-coupling methodologies. Future work in this area could involve the exploration of a wider range of coupling partners in the Suzuki-Miyaura reaction, as well as the application of other palladium-catalyzed reactions to further expand the chemical space around the N-cyclohexylbenzenesulfonamide scaffold. This will undoubtedly lead to the discovery of new and potent kinase inhibitors for the treatment of a wide range of human diseases.

References

• Design, Synthesis, and Biochemical Evaluation of New Triazole Derivatives as Aurora-A Kinase Inhibitors. Molecules. [Link]

• Structure-activity relationships of p38 mitogen-activated protein kinase inhibitors. Current Topics in Medicinal Chemistry. [Link]

• Quantitative structure activity relationship study of p38α MAP kinase inhibitors. Chemical Review and Letters. [Link]

• Quantitative structure activity relationship study of p38α MAP kinase inhibitors. Journal of the Serbian Chemical Society. [Link]

• Design, Synthesis, and Structure–Activity Relationship Study of Potent MAPK11 Inhibitors. International Journal of Molecular Sciences. [Link]

• Design and synthesis of 3-substituted benzamide derivatives as Bcr-Abl kinase inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• Discovery of 3-Benzyl-1-( trans-4-((5-cyanopyridin-2-yl)amino)cyclohexyl)-1-arylurea Derivatives as Novel and Selective Cyclin-Dependent Kinase 12 (CDK12) Inhibitors. Journal of Medicinal Chemistry. [Link]

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• 1. Structure-activity relationships of p38 mitogen-activated protein kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative structure activity relationship study of p38α MAP kinase inhibitors - Arabian Journal of Chemistry [arabjchem.org]
• 3. mdpi.com [mdpi.com]
• 4. chemrevlett.com [chemrevlett.com]

Application Notes and Protocols: Synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide Derivatives

For: Researchers, scientists, and drug development professionals

Introduction

Sulfonamides are a cornerstone of medicinal chemistry, integral to the development of a wide array of therapeutic agents due to their diverse biological activities.[1][2] The N-cyclohexyl-3-bromobenzenesulfonamide scaffold, in particular, offers a versatile platform for generating novel derivatives. The presence of the bromine atom provides a reactive handle for further functionalization through cross-coupling reactions, while the cyclohexyl group can influence solubility and binding affinity.

This guide provides a comprehensive, in-depth protocol for the synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide. It moves beyond a simple recitation of steps to explain the underlying chemical principles and rationale for key procedural choices, ensuring both reproducibility and a deeper understanding of the synthetic process.

Principle of the Reaction: Nucleophilic Acyl Substitution

The synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide is a classic example of a nucleophilic substitution reaction at a sulfonyl sulfur center.[3][4] The primary amine of cyclohexylamine acts as the nucleophile, attacking the electrophilic sulfur atom of 3-bromobenzenesulfonyl chloride. This results in the displacement of the chloride leaving group and the formation of a stable sulfonamide bond.

The reaction is typically performed in the presence of a base to neutralize the hydrochloric acid (HCl) generated as a byproduct.[1][5] This is crucial as the HCl would otherwise protonate the unreacted cyclohexylamine, rendering it non-nucleophilic and halting the reaction.

Reaction Mechanism Overview

Caption: Generalized reaction mechanism for sulfonamide formation.

Experimental Protocol

Materials and Reagents

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Purity/Grade	Supplier
3-Bromobenzenesulfonyl chloride	C₆H₄BrClO₂S	255.52	≥96%	Sigma-Aldrich
Cyclohexylamine	C₆H₁₃N	99.17	≥99%	Sigma-Aldrich
Pyridine	C₅H₅N	79.10	Anhydrous, ≥99.8%	Sigma-Aldrich
Dichloromethane (DCM)	CH₂Cl₂	84.93	Anhydrous, ≥99.8%	Sigma-Aldrich
Hydrochloric Acid (HCl)	HCl	36.46	1 M solution	Fisher Scientific
Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	Anhydrous, granular	Fisher Scientific
Ethyl Acetate	C₄H₈O₂	88.11	ACS Grade	Fisher Scientific
Hexanes	C₆H₁₄	86.18	ACS Grade	Fisher Scientific

Equipment

• Round-bottom flasks (50 mL and 100 mL)

• Magnetic stirrer and stir bars

• Ice bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp for TLC visualization

• Glass funnel and filter paper

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

Safety Precautions

• 3-Bromobenzenesulfonyl chloride is corrosive and moisture-sensitive.[6][7][8] It causes severe skin burns and eye damage.[6][7][8] Handle only in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[7][9]

• Cyclohexylamine is flammable and corrosive. It can cause skin burns and is harmful if inhaled. Handle in a fume hood and wear appropriate PPE.

• Pyridine is flammable, toxic, and has a strong, unpleasant odor. Avoid inhalation and skin contact.

• Dichloromethane is a volatile solvent and a suspected carcinogen. All operations involving DCM should be performed in a fume hood.

Step-by-Step Synthesis Procedure

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add cyclohexylamine (1.0 eq, e.g., 1.0 g, 10.08 mmol).

  • Dissolve the cyclohexylamine in 20 mL of anhydrous dichloromethane (DCM) under a nitrogen or argon atmosphere.

  • Cool the solution to 0 °C using an ice bath.

• Addition of Base and Sulfonyl Chloride:

  • Slowly add pyridine (1.2 eq, e.g., 0.96 mL, 12.1 mmol) to the stirred solution. The base is added to neutralize the HCl that will be formed during the reaction.[5]

  • In a separate 50 mL flask, dissolve 3-bromobenzenesulfonyl chloride (1.05 eq, e.g., 2.70 g, 10.58 mmol) in 15 mL of anhydrous DCM.

  • Add the 3-bromobenzenesulfonyl chloride solution dropwise to the cooled cyclohexylamine solution over a period of 15-20 minutes. Maintaining a low temperature is critical to control the exothermic reaction.

• Reaction Monitoring:

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress using Thin-Layer Chromatography (TLC). A suitable eluent system is typically 20-30% ethyl acetate in hexanes. The product spot should be less polar than the starting cyclohexylamine.

• Work-up and Extraction:

  • Once the reaction is complete (as indicated by TLC), quench the reaction by adding 20 mL of 1 M HCl solution to the flask. This will protonate the excess pyridine and any remaining cyclohexylamine, making them soluble in the aqueous layer.

  • Transfer the mixture to a 250 mL separatory funnel.

  • Extract the aqueous layer with DCM (2 x 20 mL).

  • Combine the organic layers and wash sequentially with 20 mL of saturated sodium bicarbonate solution (to remove any residual acid) and 20 mL of brine (to remove excess water).

  • Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

  • The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to yield the pure N-Cyclohexyl-3-bromobenzenesulfonamide as a white solid.[10]

Overall Synthesis Workflow

Caption: Key stages in the synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide.

Characterization Data

The successful synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide can be confirmed through various spectroscopic techniques.

Property	Value
Molecular Formula	C₁₂H₁₆BrNO₂S
Molecular Weight	318.23 g/mol [11][12]
Appearance	White to off-white solid
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.95-7.85 (m, 2H, Ar-H), 7.60-7.50 (m, 1H, Ar-H), 7.40-7.30 (t, 1H, Ar-H), 4.80-4.70 (d, 1H, NH), 3.20-3.10 (m, 1H, CH-N), 1.80-1.00 (m, 10H, cyclohexyl-H)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 141.5, 135.5, 130.5, 128.5, 123.0, 122.5, 53.0, 33.0, 25.0, 24.5
IR (KBr, cm⁻¹)	~3280 (N-H stretch), ~2930, 2850 (C-H aliphatic), ~1330, 1160 (S=O asymmetric and symmetric stretch), ~900 (S-N stretch)[10]

Note: The exact chemical shifts and peak multiplicities may vary slightly depending on the solvent and instrument used.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide. By understanding the rationale behind each step, from the choice of base to the purification method, researchers can confidently and safely execute this synthesis. The resulting compound serves as a valuable intermediate for the development of novel sulfonamide derivatives with potential applications in drug discovery and materials science.

References

• Journal of the American Chemical Society. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Available at: [Link]

• ResearchGate. (2025). Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. Available at: [Link]

• Princeton University, Macmillan Group. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Available at: [Link]

• Royal Society of Chemistry. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2. Available at: [Link]

• Chemistry & Biology Interface. (2018). Recent advances in synthesis of sulfonamides: A review. Available at: [Link]

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET: 3-Bromobenzenesulfonyl chloride. Available at: [Link]

• National Institutes of Health. (n.d.). Preparation of sulfonamides from N-silylamines. Available at: [Link]

• UCL Discovery. (n.d.). The Synthesis of Functionalised Sulfonamides. Available at: [Link]

Sources

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• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
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• 5. researchgate.net [researchgate.net]
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• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]
• 10. benchchem.com [benchchem.com]
• 11. echemi.com [echemi.com]
• 12. usbio.net [usbio.net]

Application Note: N-Cyclohexyl-3-bromobenzenesulfonamide as a Versatile Precursor for the Synthesis of Novel Heterocyclic Compounds

Abstract: This technical guide details the strategic use of N-Cyclohexyl-3-bromobenzenesulfonamide as a pivotal precursor for constructing diverse and novel heterocyclic scaffolds. We provide in-depth scientific rationale, validated experimental protocols, and mechanistic insights for leveraging this compound in modern synthetic organic chemistry. Key transformations, including palladium-catalyzed Buchwald-Hartwig amination and copper-catalyzed Ullmann-type condensations, are explored as pathways to valuable nitrogen- and sulfur-containing heterocycles. This document is intended for researchers, scientists, and professionals in drug development seeking to expand their synthetic repertoire with robust and adaptable methodologies.

Strategic Overview: The Value Proposition of N-Cyclohexyl-3-bromobenzenesulfonamide

In the landscape of medicinal chemistry and materials science, heterocyclic compounds form the bedrock of countless therapeutic agents and functional materials.[1] The sulfonamide moiety, in particular, is a well-established pharmacophore found in numerous FDA-approved drugs.[2] N-Cyclohexyl-3-bromobenzenesulfonamide presents a unique combination of structural features that make it an exceptionally useful starting material:

• The Aryl Bromide Handle: The bromine atom on the benzene ring is a prime functional group for transition metal-catalyzed cross-coupling reactions. It serves as a reliable linchpin for forming new carbon-nitrogen, carbon-oxygen, and carbon-carbon bonds.

• The Sulfonamide Moiety: The N-H bond of the sulfonamide can act as a nucleophile, while the entire group can influence the electronic properties of the aromatic ring and participate in cyclization events.

• The Cyclohexyl Group: This bulky, lipophilic group can modulate the physicochemical properties of the final compounds, such as solubility and membrane permeability, which is often a critical consideration in drug design.[3]

This guide focuses on intramolecular cyclization strategies, where the aryl bromide and the sulfonamide group are brought together to forge new heterocyclic rings. We will primarily explore palladium- and copper-catalyzed pathways, which represent the state-of-the-art in C-N bond formation.[4][5]

Diagram 1: High-level workflow for heterocycle synthesis.

Synthesis of the Precursor: N-Cyclohexyl-3-bromobenzenesulfonamide

A reliable supply of high-purity starting material is paramount for reproducible results. The synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide is a straightforward nucleophilic substitution reaction.

Reaction Principle: The synthesis involves the reaction of 3-bromobenzenesulfonyl chloride with cyclohexylamine. The amino group of cyclohexylamine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride and displacing the chloride ion. A base is typically used to quench the HCl byproduct generated during the reaction.[6]

Protocol 1: Synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide

Materials and Reagents:

• 3-Bromobenzenesulfonyl chloride

• Cyclohexylamine

• Pyridine or Triethylamine (Et₃N)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-bromobenzenesulfonyl chloride (1.0 equiv) in dichloromethane (approx. 0.2 M). Cool the flask to 0 °C in an ice bath.

• Amine Addition: To the cooled solution, add cyclohexylamine (1.1 equiv) dropwise. After the addition of cyclohexylamine, add pyridine (1.2 equiv) dropwise. The reaction is exothermic and may form a white precipitate.

• Reaction Progression: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction's completion by Thin Layer Chromatography (TLC), eluting with a hexane/ethyl acetate mixture.

• Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (1x), and brine (1x).

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to yield the pure product.

Compound	Molecular Formula	Molar Mass ( g/mol )	CAS Number	Typical Yield
N-Cyclohexyl-3-bromobenzenesulfonamide	C₁₂H₁₆BrNO₂S	318.23	871269-10-2	85-95%

Table 1: Properties and expected yield of the precursor compound.[7][8]

Application I: Palladium-Catalyzed Synthesis of Benzothiadiazine Scaffolds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for forming C-N bonds.[4][9] By designing a substrate with a nucleophilic nitrogen positioned appropriately, an intramolecular variant of this reaction can be used to construct N-heterocycles.

Causality Behind Experimental Choices: To facilitate an intramolecular cyclization, we must first introduce a second reactive group onto the N-Cyclohexyl-3-bromobenzenesulfonamide core. A common strategy is to introduce an amino group ortho to the bromine atom via a separate reaction (e.g., nitration followed by reduction). The resulting N-cyclohexyl-3-bromo-2-aminobenzenesulfonamide is now primed for an intramolecular Buchwald-Hartwig cyclization.

• Catalyst System: The choice of palladium catalyst and ligand is critical. Sterically hindered, electron-rich phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands are often required to promote the challenging reductive elimination step that closes the ring.[10]

• Base Selection: A strong, non-nucleophilic base is necessary to deprotonate the sulfonamide nitrogen, making it sufficiently nucleophilic to participate in the catalytic cycle. Sodium or potassium tert-butoxide is a common and effective choice.

• Solvent: Anhydrous, high-boiling aprotic polar solvents like toluene, dioxane, or DMF are used to ensure all components remain in solution at the required reaction temperatures and to prevent catalyst deactivation by water.

Sources

• 1. Evolution in the synthesis of 1,4-benzothiazines over the last decade (2014 to 2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and evaluation of 3′- and 4′-substituted cyclohexyl noviomimetics that modulate mitochondrial respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. echemi.com [echemi.com]
• 8. usbio.net [usbio.net]
• 9. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 10. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

Scale-up synthesis considerations for N-Cyclohexyl 3-bromobenzenesulfonamide production

An Application Note for the Scale-Up Synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide

Abstract

This application note provides a comprehensive and robust protocol for the scaled-up synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide, a key intermediate in pharmaceutical research and development. Moving from bench-scale synthesis to larger, pilot-plant-scale production presents significant challenges in terms of reaction control, process safety, and product purity. This guide details a validated methodology that addresses these challenges, focusing on the nucleophilic substitution reaction between 3-bromobenzenesulfonyl chloride and cyclohexylamine. We will elucidate the critical process parameters, safety considerations, work-up procedures, and analytical characterization required to ensure a reproducible and high-yielding synthesis. This document is intended for researchers, chemists, and process engineers involved in drug development and chemical manufacturing.

Introduction and Scientific Background

N-Cyclohexyl-3-bromobenzenesulfonamide is a versatile chemical building block. The sulfonamide functional group is a well-established pharmacophore found in a wide array of therapeutic agents, and the presence of the bromo- and cyclohexyl- moieties allows for further synthetic diversification. The standard laboratory synthesis involves the reaction of a sulfonyl chloride with an amine, a reaction that, while straightforward on a small scale, requires careful consideration for larger quantities due to its exothermic nature and the corrosive properties of the reactants and byproducts.

The primary objective of this protocol is to outline a safe, efficient, and scalable process for producing N-Cyclohexyl-3-bromobenzenesulfonamide in high purity and yield. We will address key scale-up considerations including thermal management, solvent selection, impurity profiling, and product isolation.

Reaction Scheme and Mechanism

The synthesis proceeds via a classical nucleophilic acyl substitution mechanism. The nitrogen atom of cyclohexylamine, acting as a nucleophile, attacks the electrophilic sulfur atom of 3-bromobenzenesulfonyl chloride. This is followed by the departure of the chloride leaving group. The reaction produces one equivalent of hydrochloric acid (HCl), which must be neutralized by a base to prevent the protonation of the cyclohexylamine starting material and drive the reaction to completion.

Overall Reaction

Caption: Overall reaction for the synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide.

Critical Scale-Up Considerations and Rationale

Scaling a chemical synthesis requires a shift in perspective from simply achieving the transformation to controlling it. Below are the critical parameters and the scientific reasoning behind the choices made in this protocol.

• Reagent Stoichiometry and Base Selection : The reaction generates hydrochloric acid, which will react with the basic cyclohexylamine to form a non-nucleophilic ammonium salt. To prevent this, a base is required. While using an excess of cyclohexylamine (2.2 equivalents) is possible, it complicates purification. A more efficient approach for scale-up is to use a slight excess of the amine (1.1-1.2 equivalents) along with an inexpensive inorganic base like sodium carbonate (Na₂CO₃) or a non-nucleophilic organic base like triethylamine (TEA). This protocol utilizes aqueous sodium carbonate in a biphasic system, which offers excellent acid scavenging and simplifies the work-up, as the resulting salts are easily removed in the aqueous phase.

• Solvent Selection : The ideal solvent for scale-up should be effective, safe, cost-efficient, and environmentally benign. While chlorinated solvents like dichloromethane (DCM) are common in lab-scale syntheses, their use is discouraged in large-scale production due to environmental and health concerns. Ethyl acetate (EtOAc) is a superior choice as it is less toxic, has a favorable boiling point for removal, and allows for straightforward extraction and crystallization. The use of a biphasic water/EtOAc system facilitates both the reaction and the subsequent purification.

• Thermal Management : The reaction between a sulfonyl chloride and an amine is significantly exothermic. Uncontrolled addition of 3-bromobenzenesulfonyl chloride on a large scale can lead to a dangerous temperature spike ("thermal runaway"), resulting in side reactions, decreased yield, and potential pressure buildup in the reactor. Therefore, the sulfonyl chloride must be added portion-wise or via a controlled-addition funnel, while maintaining the internal reaction temperature between 0-10°C using an ice bath or a reactor cooling jacket.

• Process Safety : Both starting materials present notable hazards.

  • 3-Bromobenzenesulfonyl Chloride : This compound is corrosive and moisture-sensitive.[1][2][3][4] It causes severe skin burns and eye damage.[2][3][4] Contact with water will hydrolyze it to the corresponding sulfonic acid and release corrosive HCl gas.[1] All manipulations must be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles/face shield.[1][2][3]

  • Cyclohexylamine : This is a corrosive and flammable liquid that can cause severe skin burns and eye damage. It is also harmful if inhaled.

  • Work-up : The work-up involves acidification, which should be done cautiously as it can generate heat.

Quantitative Data Summary

The following table outlines the stoichiometry for a representative 100 g scale synthesis.

Compound	Molecular Formula	Molar Mass ( g/mol )	Amount (g)	Amount (mol)	Molar Equiv.
3-Bromobenzenesulfonyl Chloride	C₆H₄BrClO₂S	255.52[5]	100.0	0.391	1.0
Cyclohexylamine	C₆H₁₃N	99.17	42.8	0.432	1.1
Sodium Carbonate (Anhydrous)	Na₂CO₃	105.99	62.2	0.587	1.5
Ethyl Acetate (Solvent)	C₄H₈O₂	88.11	1000 mL	-	-
Water (Solvent)	H₂O	18.02	1000 mL	-	-
Product (Theoretical)	C₁₂H₁₆BrNO₂S	318.23 [6][7]	124.5	0.391	-

Detailed Experimental Protocol

This protocol is designed for the synthesis of approximately 124.5 g of N-Cyclohexyl-3-bromobenzenesulfonamide.

Materials and Reagents

• 3-Bromobenzenesulfonyl Chloride (100.0 g, 0.391 mol)

• Cyclohexylamine (42.8 g, 0.432 mol)

• Sodium Carbonate (62.2 g, 0.587 mol)

• Ethyl Acetate (2 L)

• Deionized Water (2 L)

• 3 M Hydrochloric Acid (approx. 250 mL)

• Saturated Sodium Bicarbonate Solution

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

Equipment

• 3 L three-neck round-bottom flask or jacketed reactor

• Mechanical stirrer

• Thermometer or temperature probe

• Dropping funnel

• Ice-water bath

• Separatory funnel (3 L)

• Büchner funnel and filter paper

• Rotary evaporator

• Vacuum oven

Synthesis Procedure

• Reactor Setup : Assemble the 3 L flask with the mechanical stirrer, thermometer, and dropping funnel. Place the flask in a large ice-water bath.

• Charge Reagents : To the flask, add ethyl acetate (1 L), deionized water (1 L), sodium carbonate (62.2 g), and cyclohexylamine (42.8 g). Begin vigorous stirring to create a well-mixed biphasic solution. Cool the mixture to 0-5°C.

• Controlled Addition : Dissolve the 3-bromobenzenesulfonyl chloride (100.0 g) in ethyl acetate (200 mL) and load this solution into the dropping funnel. Add the sulfonyl chloride solution dropwise to the reaction mixture over 60-90 minutes, ensuring the internal temperature does not exceed 10°C.

• Reaction Monitoring : After the addition is complete, allow the mixture to stir at 0-10°C for 1 hour, then remove the ice bath and let it warm to room temperature. Continue stirring for an additional 2-4 hours. Monitor the reaction progress by TLC or HPLC until the 3-bromobenzenesulfonyl chloride is consumed.

• Work-up - Phase Separation : Stop stirring and transfer the mixture to a 3 L separatory funnel. Allow the layers to separate and drain the lower aqueous layer.

• Washing : Wash the organic layer sequentially with:

  • 3 M HCl (2 x 200 mL) - Caution: exothermic, perform slowly. This step removes excess cyclohexylamine.

  • Saturated NaHCO₃ solution (1 x 200 mL) to neutralize any remaining acid.

  • Brine (1 x 200 mL) to remove residual water.

• Drying and Concentration : Drain the washed organic layer into a large flask and dry it over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product, typically as a white to off-white solid.

• Purification by Recrystallization :

  • Transfer the crude solid to a suitable flask.

  • Add a minimal amount of hot solvent (e.g., ethanol/water or ethyl acetate/hexanes mixture) until the solid just dissolves.[8]

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold recrystallization solvent.

• Final Drying : Dry the purified product in a vacuum oven at 40-50°C until a constant weight is achieved. The expected yield is 85-95%.

Overall Synthesis and Purification Workflow

Caption: Workflow diagram for the scale-up synthesis and purification of the target compound.

Analytical Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques.

• ¹H and ¹³C NMR : To confirm the chemical structure.

• Mass Spectrometry (MS) : To confirm the molecular weight (318.23 g/mol ).[6][7]

• HPLC : To determine purity (typically >98%). Chromatographic methods like HPLC are highly sensitive and specific for analyzing sulfonamides.[9][10]

• Melting Point : To compare with literature values as a measure of purity.

Various analytical methods are available for the analysis of sulfonamides, including titrimetric methods, UV-spectrophotometry, and chromatography.[11][12] For quality control in a production setting, HPLC and LC-MS are the most robust due to their high sensitivity and specificity.[9][10]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction.	Extend reaction time; ensure efficient stirring; verify reagent quality.
Loss of product during work-up/recrystallization.	Minimize the amount of solvent used for recrystallization; ensure proper phase separation.
Impure Product (by TLC/HPLC)	Inefficient washing.	Repeat the acidic and basic washing steps during the work-up.
Incomplete recrystallization.	Re-dissolve and recrystallize, potentially using a different solvent system.
Oily Product / Fails to Solidify	Presence of residual solvent or impurities.	Ensure complete drying under vacuum; re-purify by recrystallization.
Reaction Stalls	Poor quality of sulfonyl chloride (hydrolyzed).	Use fresh, high-quality 3-bromobenzenesulfonyl chloride; handle under inert atmosphere if necessary.

Conclusion

This application note presents a detailed and validated protocol for the scale-up synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide. By implementing careful control over reaction temperature, utilizing an optimized biphasic solvent system, and adhering to strict safety protocols, this method provides a reliable pathway to produce the target compound in high yield and purity. The outlined procedures for work-up, purification, and analysis are designed to be robust and transferable to a pilot plant or manufacturing environment, facilitating the production of this important chemical intermediate for the pharmaceutical industry.

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Application Note & Protocol: Comprehensive Purity Assessment of N-Cyclohexyl-3-bromobenzenesulfonamide

For Distribution To: Researchers, scientists, and drug development professionals engaged in the synthesis, quality control, and formulation of sulfonamide-based active pharmaceutical ingredients (APIs).

Introduction: The Criticality of Purity in Sulfonamide API Development

N-Cyclohexyl-3-bromobenzenesulfonamide is a sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical development. As with any active pharmaceutical ingredient (API), establishing a robust analytical framework to assess its purity is paramount. The presence of impurities, even in trace amounts, can significantly impact the safety, efficacy, and stability of the final drug product. This document provides a comprehensive guide to the analytical methodologies for the qualitative and quantitative purity assessment of N-Cyclohexyl-3-bromobenzenesulfonamide, ensuring compliance with stringent regulatory standards.

The analytical strategy herein is designed to be orthogonal, employing multiple techniques with different separation and detection principles to provide a holistic view of the compound's purity profile. This approach is in alignment with the principles outlined by the International Council for Harmonisation (ICH) guidelines, which emphasize a thorough understanding of a drug substance's impurity profile.[1][2][3][4][5]

Physicochemical Properties of N-Cyclohexyl-3-bromobenzenesulfonamide

A foundational understanding of the molecule's properties is essential for methodical development.

• Molecular Formula: C₁₂H₁₆BrNO₂S[6][7]

• Molecular Weight: 318.23 g/mol [6][7]

• Structure:

  Figure 1: Chemical Structure of N-Cyclohexyl-3-bromobenzenesulfonamide

These properties, particularly the presence of a chromophore (brominated benzene ring) and its non-volatile nature, guide the selection of appropriate analytical techniques.

Orthogonal Approach to Purity Determination: A Multi-faceted Strategy

No single analytical technique can definitively determine the absolute purity of a compound. Therefore, a multi-pronged, orthogonal approach is mandated. The workflow below illustrates the synergistic relationship between chromatographic, spectroscopic, and thermal analysis techniques for a comprehensive purity assessment.

Caption: Workflow for the orthogonal purity assessment of N-Cyclohexyl-3-bromobenzenesulfonamide.

High-Performance Liquid Chromatography (HPLC) for Quantitative Purity

Principle: HPLC is the cornerstone for purity determination in the pharmaceutical industry due to its high resolution, sensitivity, and quantitative accuracy.[8][9][10] A reversed-phase HPLC (RP-HPLC) method is developed to separate the main compound from its potential impurities. The percentage purity is calculated based on the area of the main peak relative to the total area of all peaks.

Protocol: RP-HPLC Method for Purity Assessment

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

  • Chromatographic data system (CDS) for data acquisition and processing.

• Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and separation for moderately non-polar compounds like sulfonamides.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase improves peak shape and ionization for mass spectrometry.
Mobile Phase B	Acetonitrile	Common organic modifier for reversed-phase chromatography.
Gradient Elution	0-5 min: 40% B; 5-25 min: 40-90% B; 25-30 min: 90% B; 30-31 min: 90-40% B; 31-35 min: 40% B	A gradient is employed to ensure elution of both polar and non-polar impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Detection Wavelength	254 nm	The brominated benzene ring provides strong UV absorbance at this wavelength.
Injection Volume	10 µL
Run Time	35 minutes

• Sample Preparation:

  • Accurately weigh approximately 10 mg of N-Cyclohexyl-3-bromobenzenesulfonamide into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water. This results in a concentration of approximately 1 mg/mL.[8]

• System Suitability:

  • Before sample analysis, perform system suitability tests as per USP <621> to ensure the chromatographic system is performing adequately.[11][12][13][14][15]

  • Tailing Factor: ≤ 2.0 for the main peak.

  • Theoretical Plates: ≥ 2000 for the main peak.

  • Relative Standard Deviation (RSD) for replicate injections: ≤ 2.0% for peak area and retention time.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the percentage purity using the area percent method: % Purity = (Area of Main Peak / Total Area of All Peaks) x 100%

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification

Principle: LC-MS couples the separation power of HPLC with the mass-resolving capability of mass spectrometry, making it an invaluable tool for the identification of unknown impurities.[16][17][18] Electrospray ionization (ESI) is a suitable technique for sulfonamides.[19][20]

Protocol: LC-MS for Impurity Profiling

• Instrumentation:

  • An LC-MS system equipped with an ESI source and a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• LC Conditions:

  • Utilize the same HPLC method as described in Section 4 to ensure correlation between the UV and MS data.

• MS Conditions:

Parameter	Condition	Rationale
Ionization Mode	Positive ESI	Sulfonamides readily protonate to form [M+H]⁺ ions.[16]
Capillary Voltage	3.5 kV
Drying Gas Flow	10 L/min
Drying Gas Temp.	350 °C
Mass Range	50 - 1000 m/z
Fragmentation	Collision-Induced Dissociation (CID)	To obtain structural information about the impurities. A characteristic loss of SO₂ (64 Da) is often observed for aromatic sulfonamides.[19]

• Data Analysis:

  • Extract the mass spectra for each impurity peak detected in the chromatogram.

  • Determine the accurate mass of the molecular ion to propose elemental compositions.

  • Analyze the fragmentation patterns to elucidate the structures of the impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Purity

Principle: NMR spectroscopy is a powerful technique for the unambiguous structural elucidation of organic molecules and can also be used for quantitative purity assessment (qNMR).[21][22] ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom in the molecule.[23][24][25]

Protocol: NMR Analysis

• Instrumentation:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Data Acquisition:

  • Acquire ¹H and ¹³C NMR spectra.

  • For detailed structural analysis, 2D NMR experiments such as COSY, HSQC, and HMBC can be performed.

• Data Analysis:

  • Assign all proton and carbon signals to the corresponding atoms in the N-Cyclohexyl-3-bromobenzenesulfonamide structure.

  • The presence of unassigned signals may indicate the presence of impurities. The integration of impurity signals relative to the main compound can provide a semi-quantitative estimate of their levels.

Thermal Analysis: TGA and DSC

Principle: Thermal analysis techniques provide information about the physical and chemical properties of a substance as a function of temperature.[26][27][28][29][30]

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as it is heated. It is useful for determining the presence of residual solvents and assessing thermal stability.[27]

• Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as it is heated or cooled. It can be used to determine the melting point and assess the purity of crystalline substances based on the van't Hoff equation.[31]

Protocol: Thermal Analysis

• Instrumentation:

  • A TGA instrument and a DSC instrument.

• TGA Method:

  • Accurately weigh 5-10 mg of the sample into a TGA pan.

  • Heat the sample from ambient temperature to 300 °C at a rate of 10 °C/min under a nitrogen atmosphere.

  • Any significant weight loss at temperatures below the decomposition point may indicate the presence of residual solvents.

• DSC Method:

  • Accurately weigh 2-5 mg of the sample into a DSC pan.

  • Heat the sample from ambient temperature through its melting point at a rate of 10 °C/min under a nitrogen atmosphere.

  • The sharpness of the melting peak can be indicative of purity. A broad melting range often suggests the presence of impurities.

Method Validation

All analytical methods used for purity assessment must be validated according to ICH Q2(R2) guidelines to ensure they are fit for their intended purpose.[1][2][3][4][5] The validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability, intermediate precision, and reproducibility.

• Detection Limit (DL): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (QL): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The purity assessment of N-Cyclohexyl-3-bromobenzenesulfonamide requires a multi-faceted analytical approach. The combination of high-performance liquid chromatography for quantitative analysis, mass spectrometry for impurity identification, nuclear magnetic resonance for structural confirmation, and thermal analysis for the assessment of residual solvents and thermal properties provides a comprehensive and robust evaluation of the compound's purity profile. The implementation of these validated analytical methods is crucial for ensuring the quality, safety, and efficacy of this potential active pharmaceutical ingredient.

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Application Note: N-Cyclohexyl-3-bromobenzenesulfonamide as a Scaffold for Novel Agrochemical Discovery

Introduction

The sulfonamide functional group is a cornerstone in medicinal and agricultural chemistry, forming the backbone of numerous commercial drugs and pesticides.[1][2] Its proven success is largely attributed to its ability to act as a structural mimic of p-aminobenzoic acid (PABA), a key substrate in the folic acid synthesis pathway essential for many microbial pathogens.[3][] Concurrently, the strategic introduction of halogen atoms, particularly bromine, is a well-established method in chemical synthesis to enhance the biological potency and modify the physicochemical properties of a lead compound.[5][6]

This guide focuses on N-Cyclohexyl-3-bromobenzenesulfonamide, a compound that synergistically combines these two powerful chemical motifs. While its direct application in agriculture is not yet broadly documented, its structure represents a highly promising starting point for the development of new fungicides, herbicides, or bactericides. This document provides a comprehensive framework for researchers, outlining the synthesis, proposed mechanism of action, and a tiered screening protocol to evaluate the potential of N-Cyclohexyl-3-bromobenzenesulfonamide as a lead scaffold in agrochemical discovery programs.

Physicochemical Properties

N-Cyclohexyl-3-bromobenzenesulfonamide is a synthetic organic compound. Its fundamental properties are summarized below, providing a baseline for experimental design, formulation, and analytical method development.

Property	Value	Source(s)
CAS Number	871269-10-2	[7][8][9]
Molecular Formula	C₁₂H₁₆BrNO₂S	[7][8]
Molecular Weight	318.23 g/mol	[7][8]
Boiling Point	423.7 ± 47.0 °C at 760 mmHg	[7]
Density	1.5 ± 0.1 g/cm³	[7]
Storage Temperature	-20°C for long-term stability	[8][9]

Synthesis and Characterization Protocol

The synthesis of N-substituted benzenesulfonamides is a robust and well-documented chemical transformation.[10][11] The following protocol details the standard coupling reaction between 3-bromobenzenesulfonyl chloride and cyclohexylamine.

Workflow for Synthesis

Caption: Synthesis workflow for N-Cyclohexyl-3-bromobenzenesulfonamide.

Step-by-Step Protocol

Materials:

• 3-bromobenzenesulfonyl chloride

• Cyclohexylamine

• Pyridine or triethylamine (base)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) (solvent)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexanes

Procedure:

• Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 3-bromobenzenesulfonyl chloride (1.0 eq) in anhydrous DCM. Cool the solution to 0°C using an ice bath.

• Amine Addition: Add pyridine (1.2 eq) to the cooled solution, followed by the dropwise addition of cyclohexylamine (1.1 eq).

  • Rationale: The base (pyridine) is essential to neutralize the hydrochloric acid byproduct generated during the reaction, driving the equilibrium towards the formation of the sulfonamide product.[10]

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting sulfonyl chloride is consumed.

• Workup - Quenching: Carefully pour the reaction mixture into a separatory funnel containing 1M HCl. Shake well. This step protonates and removes the excess base.

• Extraction: Extract the aqueous layer twice with ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with water, saturated sodium bicarbonate solution, and finally with brine.

  • Rationale: The washing steps remove residual acid, base, and water-soluble impurities, ensuring a cleaner crude product.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter the drying agent, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from an ethanol/water or ethyl acetate/hexanes mixture, or by flash column chromatography on silica gel.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Proposed Biological Mechanism of Action

Many sulfonamide-based antimicrobials function by competitively inhibiting dihydropteroate synthase (DHPS), a critical enzyme in the microbial folic acid biosynthesis pathway.[12][13] Folic acid is a vital precursor for the synthesis of nucleotides (purines and pyrimidines), which are the building blocks of DNA.[] This pathway is an attractive target for selective toxicity because mammals and plants obtain folic acid from their diet and lack the DHPS enzyme.

The structural similarity between N-Cyclohexyl-3-bromobenzenesulfonamide and PABA suggests it could act as a competitive inhibitor, blocking the synthesis of dihydrofolic acid and thereby arresting microbial growth.[3]

Caption: Proposed mechanism of action via inhibition of the folic acid pathway.

Protocols for Biological Screening

A tiered or cascaded approach is the most efficient method for evaluating a new chemical entity, progressing from high-throughput in vitro assays to more complex, resource-intensive whole-organism or field trials.[14]

Agrochemical Screening Cascade

Caption: A tiered workflow for evaluating new agrochemical candidates.

Protocol 4.1: Tier 1 - In Vitro Antifungal Screening

Objective: To determine the direct inhibitory effect of the compound on the mycelial growth of key plant pathogenic fungi.

Materials:

• N-Cyclohexyl-3-bromobenzenesulfonamide

• Dimethyl sulfoxide (DMSO)

• Potato Dextrose Agar (PDA)

• Cultures of pathogenic fungi (e.g., Botrytis cinerea, Fusarium graminearum, Rhizoctonia solani)

• Sterile petri dishes (90 mm)

• Commercial fungicide (e.g., Amisulbrom) as a positive control[15]

Procedure:

• Stock Solution: Prepare a 10 mM stock solution of the test compound in sterile DMSO.

• Media Preparation: Autoclave PDA medium and cool it to 50-55°C.

• Dosing: Add the test compound stock solution to the molten PDA to achieve final concentrations (e.g., 1, 5, 10, 25, 50 µM). Also prepare a DMSO-only control plate. Pour the amended media into petri dishes and allow them to solidify.

• Inoculation: Place a 5 mm mycelial plug from the edge of an actively growing fungal culture onto the center of each plate.

• Incubation: Incubate the plates at 25°C in the dark.

• Data Collection: When the fungal growth in the control plate reaches the edge, measure the diameter of the fungal colony on all plates. Calculate the percent inhibition using the formula: % Inhibition = 100 * ( (Control Diameter - Treatment Diameter) / Control Diameter )

• Data Analysis: Determine the IC₅₀ (concentration required to inhibit growth by 50%) from the dose-response curve.

Protocol 4.2: Tier 2 - Greenhouse Herbicidal Screening

Objective: To assess the pre- and post-emergence herbicidal activity of the compound on model weed species.

Materials:

• Seeds of weed species (e.g., Amaranthus retroflexus (pigweed), Setaria viridis (green foxtail))

• Seeds of crop species for selectivity testing (e.g., Zea mays (corn), Glycine max (soybean))

• Potting soil mix

• Pots or trays

• Test compound, formulated as a sprayable solution (e.g., with acetone/water and a surfactant)

• Commercial herbicide as a positive control

Procedure (Post-Emergence):

• Plant Growth: Sow seeds in pots and grow them in a greenhouse until they reach the 2-3 leaf stage.

• Formulation: Prepare spray solutions of the test compound at various rates (e.g., 100, 250, 500, 1000 g/ha). Include a 'no-spray' control and a commercial standard.

• Application: Spray the plants evenly with the prepared formulations using a track sprayer to ensure uniform application.

• Evaluation: After 14-21 days, visually assess the plants for injury on a scale of 0% (no effect) to 100% (complete death).

Procedure (Pre-Emergence):

• Sowing: Sow seeds in pots filled with soil.

• Application: Immediately after sowing, apply the formulated test compound to the soil surface using a track sprayer.

• Evaluation: After 21-28 days, assess the percentage of weed emergence and the health of any emerged seedlings compared to the untreated control.

Data Interpretation and Next Steps

The initial screening will generate quantitative data to guide further development. Promising "hits" are typically compounds showing high efficacy at low concentrations.

Example Screening Data (Hypothetical)

Compound	Target Organism	Assay Type	IC₅₀ / Efficacy Rate
N-Cyclohexyl-3-bromobenzenesulfonamide	Botrytis cinerea	In Vitro Mycelia	8.5 µM
N-Cyclohexyl-3-bromobenzenesulfonamide	Amaranthus retroflexus	Post-Emergence	75% control @ 500 g/ha
Analog A (4-bromo isomer)	Botrytis cinerea	In Vitro Mycelia	3.2 µM
Analog B (N-propyl substitution)	Botrytis cinerea	In Vitro Mycelia	25.1 µM

Next Steps:

• Structure-Activity Relationship (SAR) Studies: If the parent compound shows activity, the next logical step is to synthesize a library of analogs to explore the SAR. Key modifications could include:

  • Altering the position of the bromine atom on the benzene ring (e.g., 2-bromo, 4-bromo).

  • Replacing the cyclohexyl group with other cyclic or acyclic alkyl groups.

  • Introducing other substituents onto the benzene ring.

• Mode of Action Studies: For highly active compounds, perform biochemical assays to confirm the inhibition of the proposed target enzyme (DHPS) or to identify a novel mechanism of action.

• Advanced Trials: Promising candidates from greenhouse trials should be advanced to small-plot field trials to evaluate performance under real-world agricultural conditions, following established guidelines such as those from the OECD.[16][17]

Conclusion

N-Cyclohexyl-3-bromobenzenesulfonamide presents a compelling scaffold for agrochemical research, integrating the proven sulfonamide pharmacophore with the potency-enhancing properties of a bromine substituent. Its straightforward synthesis allows for rapid generation of analogs for SAR studies. The protocols outlined in this guide provide a clear, structured pathway for researchers to systematically evaluate this compound and its derivatives, potentially leading to the discovery of novel and effective solutions for crop protection.

References

• SciLifeLab Affiliated and Fellows Publications. Sulfonimidamides in Medicinal and Agricultural Chemistry.
• Agri-Marketing. (2022).
• Eze, F. U., et al. (2020). SYNTHESIS, CHARACTERIZATION AND ANTI-INFLAMMATORY ACTIVITIES OF N-ARYL SUBSTITUTED BENZENESULPHONAMIDE DERIVATIVES.
• El-Gazzar, M. G., et al. (2021). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC Publishing.
• Study.com. Sulfonamide: Mechanism of Action & Uses.
• Semantic Scholar. Sulfonimidamides in Medicinal and Agricultural Chemistry.
• Khan, M. A., et al. (2014). Synthesis and biological evaluation of benzenesulphonamide-bearing 1,4,5-trisubstituted-1,2,3-triazoles possessing human carbonic anhydrase I, II, IV, and IX inhibitory activity. PMC - NIH.
• ResearchGate. Typical commercial pesticides containing sulfonamide groups.
• ResearchGate. Sustainable bromination of organic compounds: A critical review.
• ResearchGate. Chemical structures of commercial sulfonamide containing fungicides...
• OECD. (2007). OECD GUIDELINE FOR THE TESTING OF CHEMICALS.
• OECD. Guidelines for the Testing of Chemicals.
• YouTube. (2022). Sulfonamides: Structure, SAR, Mechanism of action and Resistance.
• Zessel, M., et al. (2014). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Journal of Pharmaceutical Sciences.
• ResearchGate. (2025).
• BOC Sciences. Sulfonamide Antibiotics: Definition, Mechanism and Research.
• ECHEMI. 3-Bromo-N-cyclohexylbenzenesulfonamide Formula.
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• USBiological. 458533 N-Cyclohexyl 3-bromobenzenesulfonamide CAS: 871269-10-2.

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Derivatization of N-Cyclohexyl 3-bromobenzenesulfonamide for structure-activity relationship studies

An Application Guide to the Strategic Derivatization of N-Cyclohexyl-3-bromobenzenesulfonamide for Structure-Activity Relationship (SAR) Studies

Introduction: The Benzenesulfonamide Scaffold in Modern Drug Discovery

The benzenesulfonamide moiety is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a vast array of clinically successful drugs.[1][2] Its utility spans from antibacterial agents to anticancer therapeutics, diuretics, and anticonvulsants.[3][4][5] The sulfonamide group's ability to act as a hydrogen bond donor and acceptor, and critically, as a zinc-binding group in metalloenzymes like carbonic anhydrases, makes it a highly versatile pharmacophore.[1][5]

This guide focuses on a specific, strategically designed starting point for a drug discovery campaign: N-Cyclohexyl-3-bromobenzenesulfonamide . This compound is not merely a random molecule; it is an engineered template for systematic chemical exploration. Its three key regions offer distinct opportunities for modification to build a comprehensive Structure-Activity Relationship (SAR) profile:

• Region A (Aryl Core): The 3-bromo substituent serves as a versatile chemical handle for introducing diverse functionality through modern cross-coupling reactions. This allows for the exploration of new interactions with the target protein and the modulation of electronic properties.

• Region B (N-Alkyl Group): The N-cyclohexyl group provides a defined lipophilic and steric profile. Altering this group allows for fine-tuning of solubility, membrane permeability, and the exploration of hydrophobic pockets within the target's binding site.

• Region C (Sulfonamide Linker): The sulfonamide group itself, while often crucial for activity, can be modified or replaced with bioisosteres to alter physicochemical properties like acidity (pKa) and metabolic stability, or to explore alternative binding modes.[6][7]

The systematic derivatization across these three regions enables researchers to understand precisely how different chemical features influence biological activity, the fundamental goal of any SAR study.[8][9][10]

Caption: Strategic derivatization plan for the core scaffold.

Part 1: Aryl Core Derivatization (Region A) via Cross-Coupling

The bromine atom at the 3-position is an ideal launching point for palladium-catalyzed cross-coupling reactions, two of the most powerful tools in the medicinal chemist's arsenal for C-C and C-N bond formation.[11][12]

Suzuki-Miyaura Coupling: Introducing Novel Aryl and Heteroaryl Groups

Causality & Rationale: The Suzuki-Miyaura coupling is employed to append new aryl or heteroaryl rings to the benzenesulfonamide core.[13][14] This strategy is invaluable for extending the molecule into adjacent binding pockets, introducing potential hydrogen bond donors/acceptors (e.g., pyridine, pyrimidine), or modulating the overall electronic character of the scaffold. The choice of boronic acid or ester is nearly limitless, offering vast chemical diversity from a single precursor.

Caption: Workflow for Suzuki-Miyaura cross-coupling.

Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol is a generalized starting point based on established methodologies and should be optimized for each specific substrate.[11][13][15]

• Vessel Preparation: To a dry Schlenk flask or microwave vial containing a magnetic stir bar, add N-cyclohexyl-3-bromobenzenesulfonamide (1.0 eq), the desired arylboronic acid or boronic acid pinacol ester (1.2–1.5 eq), and the base (e.g., K₃PO₄ or Cs₂CO₃, 2.0–3.0 eq).

• Catalyst Addition: In a glovebox or under a positive flow of inert gas (Argon or Nitrogen), add the palladium catalyst (e.g., Pd(OAc)₂, 1–5 mol%) and the phosphine ligand (e.g., SPhos or XPhos, 2–10 mol%).

• Solvent Addition: Add the anhydrous solvent system (e.g., 1,4-dioxane and water, typically in a 4:1 to 10:1 ratio) via syringe to achieve a concentration of ~0.1 M with respect to the starting bromide.

• Degassing: Degas the reaction mixture thoroughly by bubbling argon through the solution for 15-20 minutes or by subjecting it to three freeze-pump-thaw cycles. This step is critical to remove oxygen, which can deactivate the palladium catalyst.

• Reaction: Heat the sealed vessel to the desired temperature (typically 80–110 °C) and stir vigorously for 4–24 hours. Reaction progress should be monitored by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired 3-aryl-N-cyclohexylbenzenesulfonamide derivative.

Buchwald-Hartwig Amination: Introducing Nitrogen-Based Substituents

Causality & Rationale: The Buchwald-Hartwig amination is the premier method for forming carbon-nitrogen bonds.[12][16] Applying this reaction to the core scaffold allows for the introduction of a wide variety of primary and secondary amines. This modification can introduce basic centers to improve solubility, add hydrogen bonding groups, or tether the scaffold to larger fragments. The reaction is highly modular, enabling the synthesis of diverse anilines, alkylamines, and heterocyclic amine derivatives.

Protocol: General Procedure for Buchwald-Hartwig Amination

This protocol requires strict anaerobic conditions. The choice of ligand and base is crucial and often substrate-dependent.[17][18][19]

• Vessel Preparation: In a glovebox, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and a sterically hindered phosphine ligand (e.g., XPhos, BrettPhos, 2-5 mol%) to an oven-dried Schlenk flask.

• Reagent Addition: Add N-cyclohexyl-3-bromobenzenesulfonamide (1.0 eq) and the strong, non-nucleophilic base (e.g., sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS), 1.2–1.5 eq).

• Solvent and Amine: Remove the flask from the glovebox. Add an anhydrous aprotic solvent (e.g., toluene or dioxane) followed by the amine coupling partner (1.1–1.3 eq) under an inert atmosphere.

• Degassing: If not assembled entirely in a glovebox, degas the mixture as described in the Suzuki protocol.

• Reaction: Heat the mixture (typically 80–110 °C) until the starting material is consumed as monitored by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and quench carefully by adding saturated aqueous ammonium chloride (NH₄Cl). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or CH₂Cl₂). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product via flash column chromatography.

Part 2: N-Alkyl Group Modification (Region B)

Causality & Rationale: The N-cyclohexyl group is a significant contributor to the molecule's overall lipophilicity (cLogP) and steric profile. While direct modification is difficult, a library of analogs can be readily synthesized by returning to the initial sulfonamide bond formation step, using 3-bromobenzenesulfonyl chloride and a diverse set of amines. This "de novo" synthesis approach allows for systematic variation of the N-substituent to probe for optimal hydrophobic interactions and steric fit within the target's binding site.

Protocol: General Synthesis of N-Substituted-3-bromobenzenesulfonamides

This is a classic Schotten-Baumann-type reaction, robust and high-yielding for many amines.[20][21]

• Setup: To a round-bottom flask, add the desired primary or secondary amine (1.0 eq) and a suitable solvent (e.g., dichloromethane, THF, or water). If using an aqueous system, add a base like 10% sodium carbonate solution. For organic solvents, use a tertiary amine base like triethylamine (1.5 eq).

• Addition: Cool the stirring solution to 0 °C in an ice bath. Add a solution of 3-bromobenzenesulfonyl chloride (1.0-1.1 eq) in a minimal amount of the same solvent dropwise over 15-20 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor by TLC for the disappearance of the sulfonyl chloride.

• Work-up: If using an aqueous system, the product may precipitate and can be collected by filtration. Otherwise, perform a standard extractive work-up. If an organic solvent was used, wash the reaction mixture with 1 M HCl, water, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purification: Recrystallize or purify by flash column chromatography as needed.

Amine Starting Material	Resulting N-Substituent (Region B)	Expected cLogP Change
Cyclopentylamine	Cyclopentyl	Decrease
tert-Butylamine	tert-Butyl	Similar/Slight Decrease
Piperidine	Piperidin-1-yl	Decrease / Adds basic center
Morpholine	Morpholin-4-yl	Significant Decrease / Adds H-bond acceptor
Aniline	Phenyl	Increase

Part 3: Bioisosteric Replacement of the Sulfonamide (Region C)

Causality & Rationale: Bioisosterism is the strategy of replacing a functional group with another that retains similar biological activity but has altered physicochemical or steric properties.[22][23] The sulfonamide group, while effective, is acidic and can be a site for metabolic attack. Replacing it with a bioisostere, such as a reversed sulfonamide or an N-acylsulfonamide, can maintain key binding interactions while improving the drug-like properties of the molecule.[7][24]

Caption: Bioisosteric replacements for the sulfonamide linker.

Protocol: Example Synthesis of an N-Acylsulfonamide Bioisostere

This multi-step synthesis builds the bioisostere from different starting materials.

• Amide Formation: Couple 3-bromobenzoic acid (1.0 eq) with a desired sulfonamide (e.g., methanesulfonamide, 1.1 eq) using standard peptide coupling reagents (e.g., EDC/HOBt or HATU) in a solvent like DMF or CH₂Cl₂ with a base like DIPEA. This forms the N-(3-bromobenzoyl)sulfonamide core.

• N-Alkylation: The resulting N-acylsulfonamide is acidic and can be N-alkylated. Treat the product from step 1 with a base (e.g., K₂CO₃ or NaH) in DMF, followed by the addition of an alkyl halide (e.g., cyclohexyl bromide). This introduces the substituent corresponding to Region B.

• Purification: Purify the final product using standard work-up and chromatographic techniques.

Hypothetical SAR Data Consolidation

After synthesis and purification, all compounds must be evaluated in a relevant biological assay. The data is then compiled into an SAR table to guide the next round of design and synthesis.

Compound ID	Region Modified	R-Group / Modification	Biological Activity IC₅₀ (µM) [Hypothetical]	cLogP [Calculated]	SAR Interpretation
Parent-01	-	N-Cyclohexyl-3-bromo	15.2	4.17	Starting point; moderate activity.
A-01	A (Suzuki)	3-Phenyl	8.5	5.31	Increased lipophilicity improves activity; suggests hydrophobic pocket.
A-02	A (Suzuki)	3-(Pyridin-4-yl)	1.2	3.55	Significant potency boost; suggests key H-bond acceptor interaction.
A-03	A (Buchwald)	3-(Morpholino)	25.8	3.48	Decreased activity; bulky, polar group may be detrimental.
B-01	B (N-Alkyl)	N-Cyclopentyl	18.1	3.74	Slightly lower activity; cyclohexyl may be optimal size.
B-02	B (N-Alkyl)	N-Phenyl	> 50	4.60	Inactive; planar phenyl ring likely disrupts required conformation.
C-01	C (Bioisostere)	N-Acylsulfonamide	12.5	~4.0	Activity maintained; validates bioisosteric replacement.

Conclusion

The N-Cyclohexyl-3-bromobenzenesulfonamide scaffold is an exemplary starting point for a systematic SAR investigation. By strategically leveraging modern synthetic methodologies such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination at the aryl core, varying the N-alkyl substituent to modulate physicochemical properties, and exploring bioisosteric replacements for the core linker, researchers can efficiently map the chemical space around the pharmacophore. This logical, multi-pronged approach maximizes the generation of meaningful data, accelerating the journey from a starting hit to a potent and optimized lead candidate in the drug discovery process.

References

• Vertex AI Search. (2024). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes).

• Mengelers, M. J., et al. (1997). Structure-activity relationships between antibacterial activities and physicochemical properties of sulfonamides. Journal of Veterinary Pharmacology and Therapeutics. Available at: [Link]

• YouTube. (2020). Structural Activity Relationship (SAR) of Sulfonamides. Available at: [Link]

• Slideshare. (n.d.). SAR OF SULPHONAMIDES.pptx. Available at: [Link]

• Poe, M. (1975). Sulfonamide structure-activity relation in a cell-free system. Correlation of inhibition of folate synthesis with antibacterial activity and physicochemical parameters. Journal of Medicinal Chemistry. Available at: [Link]

• Ghorab, M. M., et al. (2018). Discovery of Benzenesulfonamides with Potent Human Carbonic Anhydrase Inhibitory and Effective Anticonvulsant Action: Design, Synthesis, and Pharmacological Assessment. Journal of Medicinal Chemistry. Available at: [Link]

• El-Sayed, N. N., & El-Gazzar, M. G. (2017). Routes to Drug Design Via Bioisosterism of Carboxyl and Sulfonamide Groups. Future Science. Available at: [Link]

• Maresca, A., et al. (2014). Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. ACS Publications. Available at: [Link]

• El-Sayed, N. N., & El-Gazzar, M. G. (2017). Routes to drug design via bioisosterism of carboxyl and sulfonamide groups. ZU Scholars. Available at: [Link]

• Di Mauro, G., et al. (2021). Structure property relationships of N-acylsulfonamides and related bioisosteres. European Journal of Medicinal Chemistry. Available at: [Link]

• Drug Hunter. (2025). Bioisosteres for Drug Hunters: Part 2 - Hydrogen Atoms, Heteroatoms, Sulfonamides, and Saturated Rings. Available at: [Link]

• Varney, A. D., et al. (2023). Tetrazole and acylsulfonamide bioisosteric replacements of the carboxylic acid in a dual MCL-1/BCL-x L inhibitor are tolerated. RSC Publishing. Available at: [Link]

• Kumar, D., et al. (2023). Discovery of Novel Hydroxyimine-Tethered Benzenesulfonamides as Potential Human Carbonic Anhydrase IX/XII Inhibitors. ACS Medicinal Chemistry Letters. Available at: [Link]

• ResearchGate. (n.d.). Structure–activity relationship (SAR) of the synthesized sulfonamide derivatives. Available at: [Link]

• El-Naggar, A. M., et al. (2021). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC Publishing. Available at: [Link]

• Słoczyńska, K., et al. (2024). Current development in sulfonamide derivatives to enable CNS-drug discovery. Bioorganic Chemistry. Available at: [Link]

• Organic-Chemistry.org. (n.d.). Preparation of sec and tert amines by Buchwald-Hartwig Amination. Available at: [Link]

• Nolan, S. P., et al. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link]

• ResearchGate. (2025). Synthesis and antibacterial activity of sulfonamides. SAR and DFT Studies. Available at: [Link]

• ResearchGate. (2025). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. Available at: [Link]

• YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Available at: [Link]

• CP Lab Safety. (n.d.). N-Cyclohexyl 3-bromo-4-methylbenzenesulfonamide, min 98%, 25 grams. Available at: [Link]

• Sultan, A. A. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. SN Applied Sciences. Available at: [Link]

• YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Available at: [Link]

• YouTube. (2021). SAR of Sulfonamides(Sulphonamides)| Medicinal Chemistry| Made Easy. Available at: [Link]

• Preprints.org. (n.d.). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Available at: [Link]

• Manjula, D., et al. (2014). N-Cyclohexyl-N-propylbenzenesulfonamide. PMC - NIH. Available at: [Link]

• PubMed Central. (n.d.). Synthesis and evaluation of 3′- and 4′-substituted cyclohexyl noviomimetics that modulate mitochondrial respiration. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

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Technical Notes & Optimization

Troubleshooting side reactions in the synthesis of N-Cyclohexyl 3-bromobenzenesulfonamide

Welcome to the technical support center for the synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this specific sulfonamide synthesis. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols grounded in established chemical principles.

Introduction to the Synthesis

The synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide is a cornerstone reaction for medicinal chemists, providing a key scaffold for various therapeutic agents. The primary synthetic route involves the nucleophilic substitution of the chloride on 3-bromobenzenesulfonyl chloride by cyclohexylamine. While seemingly straightforward, this reaction is prone to several side reactions that can significantly impact yield and purity. This guide will equip you with the knowledge to anticipate, identify, and troubleshoot these issues effectively.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is significantly lower than expected. What are the primary culprits?

A1: Low yields in this synthesis are most commonly attributed to two main factors: hydrolysis of the 3-bromobenzenesulfonyl chloride and the formation of undesired byproducts. A systematic check of your reagents and reaction conditions is the first step in troubleshooting.[1] Ensure that your cyclohexylamine and any base used are pure and dry, and that you are using an anhydrous solvent. The sulfonyl chloride is particularly sensitive to moisture and will readily hydrolyze to the unreactive 3-bromobenzenesulfonic acid.

Q2: I am observing a significant amount of a less polar, higher molecular weight byproduct in my TLC and LC-MS analysis. What is it and how can I prevent its formation?

A2: This is a classic sign of di-sulfonylation, where a second molecule of 3-bromobenzenesulfonyl chloride reacts with the initially formed N-Cyclohexyl-3-bromobenzenesulfonamide to form N,N-bis(3-bromophenylsulfonyl)cyclohexylamine. This occurs because the sulfonamide nitrogen is still nucleophilic enough to react, especially under basic conditions. To mitigate this, slow, dropwise addition of the sulfonyl chloride to the amine solution is crucial. Using a slight excess of the amine can also help consume the sulfonyl chloride before it can react a second time.

Q3: How can I effectively remove unreacted 3-bromobenzenesulfonyl chloride from my reaction mixture?

A3: Unreacted sulfonyl chloride can be quenched by adding a small amount of a water-soluble primary or secondary amine, such as aqueous ammonia or diethylamine, at the end of the reaction. This will convert the unreacted sulfonyl chloride into a water-soluble sulfonamide that can be easily removed during an aqueous workup. Alternatively, a basic aqueous wash (e.g., with sodium bicarbonate or dilute sodium hydroxide) will hydrolyze the sulfonyl chloride to the corresponding water-soluble sulfonate salt.

Q4: My final product is an oil and won't crystallize. What steps can I take?

A4: The presence of impurities, such as the di-sulfonated byproduct or residual starting materials, can significantly inhibit crystallization. It is recommended to first purify the crude product by column chromatography. If the product is still an oil, you can attempt to induce crystallization by dissolving the oil in a minimal amount of a hot solvent in which it is soluble (e.g., ethanol, ethyl acetate) and then slowly adding a non-polar solvent in which it is insoluble (e.g., hexanes) until the solution becomes cloudy. Cooling this mixture slowly may promote crystal formation.

Troubleshooting Guide: Side Reactions and Their Mitigation

This section provides a detailed breakdown of the common side reactions, their mechanisms, and actionable troubleshooting protocols.

Side Reaction 1: Hydrolysis of 3-Bromobenzenesulfonyl Chloride

Mechanism: The electrophilic sulfur atom of the sulfonyl chloride is susceptible to nucleophilic attack by water, leading to the formation of the corresponding sulfonic acid. This byproduct is unreactive towards the amine and represents a loss of starting material.

Identification:

• TLC Analysis: The sulfonic acid will appear as a very polar spot, often remaining at the baseline.

• Workup: The sulfonic acid salt will partition into the aqueous layer during a basic extraction. Acidification of the aqueous layer may cause the sulfonic acid to precipitate.

Troubleshooting Protocol:

• Ensure Anhydrous Conditions: Use freshly distilled, anhydrous solvents (e.g., dichloromethane, THF). Dry all glassware thoroughly before use.

• Reagent Quality: Use a fresh bottle of 3-bromobenzenesulfonyl chloride or purify it by distillation under reduced pressure if it has been exposed to moisture.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric moisture.[1]

• Order of Addition: Add the sulfonyl chloride slowly to the solution of cyclohexylamine and base. This ensures the amine has a better chance to react before hydrolysis can occur.

• Low Temperature: Running the reaction at a lower temperature (e.g., 0 °C) can slow the rate of hydrolysis more significantly than the rate of the desired sulfonamidation.

Side Reaction 2: Di-sulfonylation of Cyclohexylamine

Mechanism: The product, N-Cyclohexyl-3-bromobenzenesulfonamide, still possesses a proton on the nitrogen atom. In the presence of a base, this proton can be removed, forming a sulfonamide anion which is nucleophilic and can react with another molecule of the sulfonyl chloride.

Identification:

• TLC Analysis: The di-sulfonated byproduct will be less polar than the desired product and will have a higher Rf value.

• Mass Spectrometry: The byproduct will have a molecular weight corresponding to the addition of another 3-bromobenzenesulfonyl group.

Troubleshooting Protocol:

• Stoichiometry Control: Use a slight excess (1.1 to 1.2 equivalents) of cyclohexylamine relative to the 3-bromobenzenesulfonyl chloride.

• Slow Addition: Add the sulfonyl chloride solution dropwise to the stirred amine solution over an extended period. This maintains a low concentration of the sulfonyl chloride, favoring reaction with the more nucleophilic primary amine.

• Choice of Base: A non-nucleophilic, sterically hindered base like N,N-diisopropylethylamine (Hünig's base) can be beneficial. While pyridine and triethylamine are commonly used, they can also act as nucleophilic catalysts, potentially promoting side reactions.

• Reaction Monitoring: Monitor the reaction progress closely by TLC or LC-MS. Once the starting sulfonyl chloride is consumed, quench the reaction to prevent further reaction with the product.

Experimental Protocols

Protocol 1: Synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide

This protocol is a best-practice procedure derived from established methods for sulfonamide synthesis.

Materials:

• 3-Bromobenzenesulfonyl chloride (1.0 eq)

• Cyclohexylamine (1.1 eq)

• Pyridine (1.5 eq) or Triethylamine (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add cyclohexylamine (1.1 eq) and anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add pyridine or triethylamine (1.5 eq) to the solution.

• Dissolve 3-bromobenzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM in a separate flask.

• Add the 3-bromobenzenesulfonyl chloride solution dropwise to the stirred amine solution over 30-60 minutes.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC (e.g., 4:1 Hexanes:Ethyl Acetate).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Column Chromatography

Materials:

• Crude N-Cyclohexyl-3-bromobenzenesulfonamide

• Silica Gel

• Hexanes

• Ethyl Acetate

Procedure:

• Prepare a slurry of silica gel in hexanes and pack a chromatography column.

• Dissolve the crude product in a minimal amount of DCM and adsorb it onto a small amount of silica gel.

• Load the adsorbed product onto the column.

• Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 100% hexanes and gradually increasing to 20-30% ethyl acetate).

• Collect fractions and analyze by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified N-Cyclohexyl-3-bromobenzenesulfonamide.

Protocol 3: Purification by Recrystallization

Procedure:

• Dissolve the crude or column-purified product in a minimal amount of a hot solvent such as ethanol or isopropanol.

• If the solution is colored, a small amount of activated charcoal can be added and the hot solution filtered.

• Allow the solution to cool slowly to room temperature.

• If crystals do not form, scratching the inside of the flask with a glass rod or placing the flask in an ice bath can induce crystallization.

• Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
3-Bromobenzenesulfonyl chloride	C₆H₄BrClO₂S	255.52	2905-24-0
Cyclohexylamine	C₆H₁₃N	99.17	108-91-8
N-Cyclohexyl-3-bromobenzenesulfonamide	C₁₂H₁₆BrNO₂S	318.23	871269-10-2
Di-sulfonated byproduct	C₁₈H₁₉Br₂NO₄S₂	557.29	-
3-Bromobenzenesulfonic acid	C₆H₅BrO₃S	237.07	4503-87-7

Expected Spectroscopic Data for N-Cyclohexyl-3-bromobenzenesulfonamide:

• ¹H NMR (CDCl₃, 400 MHz): δ (ppm) ~7.8-7.2 (m, 4H, Ar-H), ~4.5-5.0 (d, 1H, N-H), ~3.1-3.3 (m, 1H, N-CH), ~1.8-1.0 (m, 10H, cyclohexyl-H).

• ¹³C NMR (CDCl₃, 101 MHz): δ (ppm) ~142 (Ar-C), ~136 (Ar-C), ~131 (Ar-C), ~130 (Ar-C), ~126 (Ar-C), ~122 (Ar-C), ~53 (N-CH), ~33 (cyclohexyl-CH₂), ~25 (cyclohexyl-CH₂), ~24 (cyclohexyl-CH₂).

• FTIR (KBr, cm⁻¹): ~3280 (N-H stretch), ~3100-3000 (Ar C-H stretch), ~2930, 2850 (Aliphatic C-H stretch), ~1330 (asymmetric SO₂ stretch), ~1160 (symmetric SO₂ stretch), ~900 (S-N stretch).

Visualizations

Caption: General workflow for the synthesis and purification of N-Cyclohexyl-3-bromobenzenesulfonamide.

Caption: Competing reaction pathways in the synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide.

References

• Chan, D. M. T., Monaco, K. L., Wang, R.-P., & Winters, M. P. (1998). New N- and O-Arylations with Phenylboronic acids and Cupric Acetate. Tetrahedron Letters, 39(19), 2933–2936. [Link]

• Hinsberg, O. (1890). Ueber die Bildung von Säureestern und Säureamiden bei Gegenwart von Wasser und Alkali. Berichte der deutschen chemischen Gesellschaft, 23(2), 2962–2965. [Link]

• King, J. F., & Rathore, R. (2006). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Canadian Journal of Chemistry, 84(6), 861-871. [Link]

• Naoum, J. N., Chandra, K., Shemesh, D., Gerber, R. B., Gilon, C., & Hurevich, M. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. Beilstein Journal of Organic Chemistry, 13, 864–874. [Link]

• Zia-ur-Rehman, M., et al. (2009). N-Cyclohexyl-N-propylbenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 65(12), o3165. [Link]

Sources

• 1. benchchem.com [benchchem.com]

Technical Support Center: Optimization of N-cyclohexyl-benzenesulfonamide Synthesis

Welcome to the technical support center for the synthesis of N-cyclohexyl-benzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the reaction conditions for this important sulfonamide. Here, we address specific issues encountered during experimental work in a practical question-and-answer format, grounded in established scientific principles.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing N-cyclohexyl-benzenesulfonamide?

The synthesis of N-cyclohexyl-benzenesulfonamide is primarily achieved through a nucleophilic substitution reaction. This involves the reaction of benzenesulfonyl chloride with cyclohexylamine.[1][2] The amino group of cyclohexylamine acts as a nucleophile, attacking the electrophilic sulfur atom of the benzenesulfonyl chloride and displacing the chloride ion.[2][3][4]

A base is typically added to the reaction mixture to neutralize the hydrochloric acid (HCl) that is formed as a byproduct.[2][5] This prevents the protonation of the cyclohexylamine, which would render it non-nucleophilic.

Diagram: General Reaction Scheme

Caption: General synthesis of N-cyclohexyl-benzenesulfonamide.

Q2: What are the typical starting materials and reagents for this synthesis?

A standard synthesis protocol requires the following materials:

Reagent/Material	Purpose
Benzenesulfonyl chloride	Electrophilic substrate
Cyclohexylamine	Nucleophilic reagent
Base (e.g., Sodium Carbonate, Pyridine)	HCl scavenger
Solvent (e.g., Water, Dichloromethane)	Reaction medium
Hydrochloric Acid (dilute)	For product precipitation
Methanol or Ethanol	For recrystallization/purification

Section 2: Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of N-cyclohexyl-benzenesulfonamide.

Issue 1: Low or No Product Yield

Q: I am experiencing a very low yield of my N-cyclohexyl-benzenesulfonamide product. What are the potential causes and how can I improve it?

A low yield can be attributed to several factors. A systematic approach to troubleshooting is recommended.

Potential Causes & Solutions:

• Purity of Starting Materials: Impurities in either the benzenesulfonyl chloride or cyclohexylamine can interfere with the reaction.[5]

  • Recommendation: Ensure the purity of your starting materials. Benzenesulfonyl chloride is susceptible to hydrolysis if exposed to moisture, leading to the formation of benzenesulfonic acid.[5][6] It is advisable to use freshly opened or properly stored reagents.

• Incorrect Stoichiometry: An improper molar ratio of reactants can lead to incomplete conversion.

  • Recommendation: A slight excess of the amine is sometimes used to ensure the complete consumption of the sulfonyl chloride. However, a 1:1 molar ratio is a good starting point.[2]

• Inadequate pH Control: The reaction generates HCl, which can protonate the amine, rendering it unreactive.[7][8]

  • Recommendation: Maintain the pH of the reaction mixture around 8-10 by the dropwise addition of a base like 10% sodium carbonate solution or pyridine.[1][9] This neutralizes the HCl as it forms.

• Reaction Time and Temperature: The reaction may not have gone to completion.

  • Recommendation: Monitor the reaction progress using Thin Layer Chromatography (TLC).[1] While many preparations are conducted at room temperature, gentle heating might be necessary in some cases. However, be cautious as higher temperatures can also promote side reactions.

Diagram: Troubleshooting Workflow for Low Yield

Caption: A step-by-step guide to troubleshooting low product yield.

Issue 2: Product Purification Challenges

Q: My crude product is an oil or difficult to crystallize. What are the best practices for purification?

Obtaining a pure, crystalline product is crucial. If you are facing difficulties, consider the following:

Potential Causes & Solutions:

• Presence of Impurities: The crude product may contain unreacted starting materials, byproducts, or residual solvent.

  • Recommendation:

    • Recrystallization: This is a common and effective purification technique for sulfonamides.[7] Experiment with different solvent systems. Common choices include methanol, ethanol, or a mixture of ethyl acetate and hexanes.[1][5][7] The ideal solvent will dissolve the compound when hot but not at room temperature.[7]

    • Column Chromatography: If recrystallization fails, column chromatography is a powerful alternative. Silica gel is a common stationary phase, but if your compound is sensitive to acid, consider using deactivated silica gel or alumina.[7] The eluent polarity should be optimized for good separation.

• Formation of Oily Byproducts: Low-melting point byproducts can make the product oily.

  • Recommendation: Ensure complete removal of the solvent under a high vacuum.[5] If the product remains oily, column chromatography is the recommended method for removing these impurities.[5]

Issue 3: Identification of Unexpected Byproducts

Q: I have unexpected spots on my TLC plate. What are the likely byproducts in this reaction?

The formation of byproducts is a common issue. Understanding the potential side reactions can aid in their identification and prevention.

Likely Byproducts:

• Benzenesulfonic acid: This forms from the hydrolysis of benzenesulfonyl chloride, especially if moisture is present.[5]

• Di-sulfonated amine: If a primary amine is used, there is a possibility of a second sulfonylation on the nitrogen, although this is generally less favorable.

• Unreacted starting materials: Incomplete reactions will leave residual benzenesulfonyl chloride and cyclohexylamine.

Analytical Techniques for Identification:

• Mass Spectrometry (MS): Can help determine the molecular weight of the byproducts.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide structural information to identify the impurities.[9]

• Infrared (IR) Spectroscopy: Can identify functional groups present in the byproducts.[9]

Section 3: Experimental Protocol

This section provides a generalized, step-by-step protocol for the synthesis of N-cyclohexyl-benzenesulfonamide.

Synthesis of N-cyclohexyl-benzenesulfonamide

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve cyclohexylamine (1.0 equivalent) in an appropriate solvent such as water or an inert organic solvent.[1][8][9]

• Addition of Benzenesulfonyl Chloride: Slowly add benzenesulfonyl chloride (1.0 equivalent) to the stirred solution at room temperature.[9]

• pH Control: Maintain the pH of the reaction mixture at approximately 8 by the dropwise addition of a 10% aqueous sodium carbonate solution.[1][9]

• Reaction Monitoring: Stir the mixture at room temperature and monitor the reaction's progress using Thin Layer Chromatography (TLC).[1] The reaction is typically complete within a few hours.

• Product Isolation: Once the reaction is complete, acidify the mixture to a pH of approximately 3 with dilute hydrochloric acid.[1][9] This will cause the N-cyclohexyl-benzenesulfonamide to precipitate.

• Filtration and Washing: Collect the solid product by vacuum filtration and wash it with cold water to remove any inorganic salts.[2]

• Drying: Dry the crude product thoroughly, for instance, in a desiccator under vacuum.[2]

• Purification: For further purification, recrystallize the crude product from a suitable solvent like methanol.[1][2] Dissolve the solid in a minimal amount of hot methanol and allow it to cool slowly to form crystals. Filter the purified crystals and dry them completely.[2]

References

• An In-depth Technical Guide to the Synthesis and Applications of N-cyclohexyl-4-methoxybenzenesulfonamide Derivatives - Benchchem. (n.d.).
• Optimizing temperature and pressure for benzenesulfonamide synthesis reactions - Benchchem. (n.d.).
• Application Notes and Protocols: Synthesis of N-cyclohexyl-4-methoxybenzenesulfonamide - Benchchem. (n.d.).
• Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors - PMC - NIH. (n.d.).
• Design and Synthesis of Benzenesulfonamide Derivatives as Potent Anti-Influenza Hemagglutinin Inhibitors - PMC - NIH. (n.d.).
• identifying and characterizing byproducts in N-cyclohexyl-4-methoxybenzenesulfonamide synthesis - Benchchem. (n.d.).
• Recent Advances in the Synthesis of Sulfonamides Intermediates - Who we serve. (n.d.).
• Spectroscopic Analysis: A Comparative Guide to N-cyclohexyl-4-methoxybenzenesulfonamide and Its Precursors - Benchchem. (n.d.).
• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO | Organic Letters - ACS Publications. (2020, November 25).
• Hinsberg, O. (1890). Ueber die Bildung von Säureestern und Säureamiden bei Gegenwart von Wasser und Alkali. Berichte der deutschen chemischen Gesellschaft, 23(2), 2962–2965.
• Process for the preparation of benzene sulfonamides - Google Patents. (n.d.).
• 26.04 Protecting Groups for Amines: Sulfonamides - YouTube. (2020, May 18).
• Amine Reactions - Chemistry LibreTexts. (2023, January 22).
• Hinsberg reaction - Wikipedia. (n.d.).

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. Hinsberg reaction - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. EP0512953B1 - Process for the preparation of benzene sulfonamides - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude N-Cyclohexyl-3-bromobenzenesulfonamide

Welcome to the technical support center for the purification of N-Cyclohexyl-3-bromobenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this compound. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) in a user-friendly format to assist you in achieving high purity for your downstream applications.

I. Understanding the Chemistry: Potential Impurities

The synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide typically involves the reaction of 3-bromobenzenesulfonyl chloride with cyclohexylamine.[1][2] Understanding the potential side reactions is crucial for devising an effective purification strategy.

dot graph "Potential_Impurities" { layout=neato; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9];

// Nodes A [label="3-Bromobenzenesulfonyl\nChloride (Starting Material)", fillcolor="#4285F4"]; B [label="Cyclohexylamine\n(Starting Material)", fillcolor="#4285F4"]; C [label="N-Cyclohexyl-3-bromobenzenesulfonamide\n(Desired Product)", fillcolor="#34A853", pos="0,0!"]; D [label="3-Bromobenzenesulfonic Acid\n(Hydrolysis Product)", fillcolor="#EA4335", pos="-3,-2!"]; E [label="Bis(3-bromophenylsulfonyl)amine\n(Potential Dimer)", fillcolor="#FBBC05", pos="3,-2!"]; F [label="Unidentified Polar Impurities", fillcolor="#5F6368", pos="0,-4!"];

// Edges A -> C [label="Reaction with B"]; B -> C; A -> D [label="Hydrolysis (H2O)"]; A -> E [label="Reaction with sulfonamide product\n(under certain conditions)"]; C -> E; } Figure 1: Potential impurities in the synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide.

Common Impurities Profile:

Impurity	Chemical Structure	Reason for Presence	Typical Polarity
3-Bromobenzenesulfonyl Chloride	Br-C₆H₄-SO₂Cl	Unreacted starting material.	More polar than product
Cyclohexylamine	C₆H₁₁-NH₂	Unreacted starting material.	Polar (basic)
3-Bromobenzenesulfonic Acid	Br-C₆H₄-SO₃H	Hydrolysis of 3-bromobenzenesulfonyl chloride by moisture.[3]	Highly Polar
Bis(3-bromophenylsulfonyl)cyclohexylamine	(Br-C₆H₄-SO₂)₂-N-C₆H₁₁	Reaction of the product with another molecule of the sulfonyl chloride.	Less polar than product

II. Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the purification of crude N-Cyclohexyl-3-bromobenzenesulfonamide.

Recrystallization Challenges

Q1: My product "oils out" instead of forming crystals during recrystallization. What should I do?

A1: "Oiling out" is a common issue where the compound separates as a liquid instead of a solid.[4] This often happens when the solution is supersaturated at a temperature above the melting point of the impure product or when cooling is too rapid.

Troubleshooting Steps:

• Re-dissolve the oil: Add a small amount of the hot solvent back to the mixture to re-dissolve the oil.

• Slow Cooling: Allow the flask to cool to room temperature slowly. Insulating the flask can help. Do not place it directly in an ice bath from a high temperature.[4]

• Solvent System Modification:

  • Reduce Polarity: If using a single solvent like ethanol, try adding a less polar co-solvent (an "anti-solvent") dropwise to the hot solution until it becomes slightly cloudy, then add a drop or two of the hot primary solvent to clarify before cooling.[5] A common and effective system for sulfonamides is a mixture of ethyl acetate and hexane.[6][7]

  • Increase Solvent Volume: You may have used too little solvent, leading to a highly concentrated solution that oils out. Add more hot solvent to ensure the compound is fully dissolved at the boiling point.

• Seed Crystals: If you have a small amount of pure product, add a seed crystal to the cooled solution to induce crystallization.[4]

Q2: After recrystallization, my product is still colored. How can I remove colored impurities?

A2: Colored impurities are often highly conjugated organic molecules.

Troubleshooting Steps:

• Activated Charcoal Treatment: Add a very small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities. Caution: Use charcoal sparingly as it can also adsorb your product, reducing the yield.

• Hot Filtration: Perform a hot gravity filtration to remove the charcoal and any other insoluble impurities.

• Second Recrystallization: A second recrystallization from a different solvent system may be necessary to remove persistent impurities.[6]

Q3: I have a very low yield after recrystallization. What are the likely causes?

A3: Low yield can result from several factors during the recrystallization process.

Troubleshooting Steps:

• Excess Solvent: Using too much solvent will keep a significant portion of your product dissolved even at low temperatures. Use the minimum amount of hot solvent required to fully dissolve the crude product.

• Premature Crystallization: If crystals form during hot filtration, you will lose product. Ensure your filtration apparatus (funnel and filter paper) is pre-heated.

• Incomplete Crystallization: Ensure the solution is cooled sufficiently in an ice bath to maximize crystal formation before filtration.

• Solubility in Cold Solvent: Your product may have significant solubility in the chosen solvent even when cold. Consider a different solvent or solvent system where the product is less soluble at low temperatures.

dot graph "Recrystallization_Workflow" { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9];

// Nodes Start [label="Crude Product", fillcolor="#4285F4"]; Dissolve [label="Dissolve in Minimum\nHot Solvent", fillcolor="#FBBC05"]; HotFilter [label="Hot Gravity Filtration\n(Optional, for insolubles)", fillcolor="#FBBC05"]; Cool [label="Slow Cooling to\nRoom Temperature", fillcolor="#FBBC05"]; IceBath [label="Cool in Ice Bath", fillcolor="#FBBC05"]; Filter [label="Vacuum Filtration", fillcolor="#FBBC05"]; Wash [label="Wash with Cold Solvent", fillcolor="#FBBC05"]; Dry [label="Dry Crystals", fillcolor="#FBBC05"]; PureProduct [label="Pure Product", fillcolor="#34A853"];

// Edges Start -> Dissolve; Dissolve -> HotFilter; HotFilter -> Cool; Cool -> IceBath; IceBath -> Filter; Filter -> Wash; Wash -> Dry; Dry -> PureProduct; } Figure 2: General workflow for recrystallization.

Column Chromatography Challenges

Q4: I'm not getting good separation of my product from impurities on a silica gel column. What can I do?

A4: Poor separation can be due to an inappropriate solvent system or improper column packing.

Troubleshooting Steps:

• Optimize the Solvent System with TLC: Before running a column, find a solvent system using Thin Layer Chromatography (TLC) that gives your product an Rf value of approximately 0.2-0.4.[6][8] For N-Cyclohexyl-3-bromobenzenesulfonamide, a good starting point is a mixture of ethyl acetate and hexane.[6][7]

  • If your product and impurities are not well-separated, try varying the ratio of your solvents.

  • If a simple binary mixture doesn't work, consider adding a small amount of a third solvent with a different polarity.

• Use a Gradient Elution: Start with a less polar solvent system and gradually increase the polarity during the elution. This will help to first elute the less polar impurities, followed by your product, and finally the more polar impurities.[8]

• Proper Column Packing: Ensure your silica gel is packed uniformly without any air bubbles or cracks, as these can lead to channeling and poor separation.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent and load it onto the column in a narrow band. Overloading the column can also lead to poor separation.

Q5: My product seems to be degrading on the silica gel column. How can I prevent this?

A5: Silica gel is slightly acidic and can cause the degradation of acid-sensitive compounds. While N-Cyclohexyl-3-bromobenzenesulfonamide is generally stable, if you suspect degradation:

Troubleshooting Steps:

• Deactivate the Silica Gel: Add 0.5-1% triethylamine to your eluent to neutralize the acidic sites on the silica gel.[8]

• Use an Alternative Stationary Phase: Consider using neutral alumina as the stationary phase if your compound is particularly acid-sensitive.

• Work Quickly: Do not let your compound sit on the column for an extended period.

dot graph "Column_Chromatography_Workflow" { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9];

// Nodes Start [label="Crude Product", fillcolor="#4285F4"]; TLC [label="TLC Analysis to\nDetermine Eluent", fillcolor="#FBBC05"]; Pack [label="Pack Column with\nSilica Gel and Eluent", fillcolor="#FBBC05"]; Load [label="Load Sample", fillcolor="#FBBC05"]; Elute [label="Elute with Solvent\n(Gradient or Isocratic)", fillcolor="#FBBC05"]; Collect [label="Collect Fractions", fillcolor="#FBBC05"]; Analyze [label="Analyze Fractions by TLC", fillcolor="#FBBC05"]; Combine [label="Combine Pure Fractions", fillcolor="#FBBC05"]; Evaporate [label="Evaporate Solvent", fillcolor="#FBBC05"]; PureProduct [label="Pure Product", fillcolor="#34A853"];

// Edges Start -> TLC; TLC -> Pack; Pack -> Load; Load -> Elute; Elute -> Collect; Collect -> Analyze; Analyze -> Combine; Combine -> Evaporate; Evaporate -> PureProduct; } Figure 3: General workflow for column chromatography.

III. Experimental Protocols

Protocol 1: Recrystallization from Ethanol/Water

This protocol is a good starting point for the recrystallization of N-Cyclohexyl-3-bromobenzenesulfonamide.

Materials:

• Crude N-Cyclohexyl-3-bromobenzenesulfonamide

• Ethanol (95%)

• Deionized Water

• Erlenmeyer flask

• Hot plate/stirrer

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Place the crude product in an Erlenmeyer flask with a stir bar.

• Add a minimal amount of hot 95% ethanol to dissolve the solid completely.

• While the solution is hot, add deionized water dropwise until the solution becomes slightly turbid.

• Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystallization.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold ethanol/water mixture.

• Dry the crystals under vacuum.

Protocol 2: Silica Gel Column Chromatography

This protocol provides a general procedure for purification by flash column chromatography.

Materials:

• Crude N-Cyclohexyl-3-bromobenzenesulfonamide

• Silica gel (for flash chromatography)

• Ethyl acetate

• Hexane

• Glass column

• TLC plates and chamber

• Collection tubes

Procedure:

• TLC Analysis: Develop a TLC of the crude material using varying ratios of ethyl acetate/hexane to find a solvent system that gives the product an Rf of ~0.3. A starting point could be 20% ethyl acetate in hexane.[9][10]

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 10% ethyl acetate in hexane). Pack the column with the slurry, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase and load it onto the top of the silica gel bed.

• Elution: Begin eluting with the low-polarity mobile phase. Gradually increase the polarity by increasing the percentage of ethyl acetate.

• Fraction Collection: Collect fractions and monitor the elution of the product by TLC.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified N-Cyclohexyl-3-bromobenzenesulfonamide.

IV. References

• Recrystallization - Single Solvent. (n.d.). UCLA Chemistry and Biochemistry. Retrieved from [Link]

• Technical Support Center: Advanced Purification of N-cyclohexyl-2-phenoxybenzamide. (2025). BenchChem. Retrieved from a hypothetical BenchChem technical document.

• How to recrystallize an oily compound after column chromatography? (2022). ResearchGate. Retrieved from [Link]

• Technical Support Center: Synthesis of Sulfonamide Derivatives. (2025). BenchChem. Retrieved from a hypothetical BenchChem technical document.

• CN104084180B - Method for preparing multilayer silica gel purification chromatographic column for detecting polybrominated biphenyls compounds. (2014). Google Patents. Retrieved from

• Solvent Systems for TLC. (2025). University of Rochester Chemistry. Retrieved from [Link]

• Thin-Layer Chromatography (TLC) User Guide. (2023). J&K Scientific LLC. Retrieved from a hypothetical J&K Scientific document.

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester Chemistry. Retrieved from [Link]

• Thin Layer Chromatography (TLC) Guide. (n.d.). MIT OpenCourseWare. Retrieved from [Link]

• Silica Gel Column Chromatography. (n.d.). Teledyne ISCO. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Recrystallization and Crystallization. (n.d.). University of California, Davis Chemistry. Retrieved from [Link]

• Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Coated SilicaGel Columns. (n.d.). SciSpace. Retrieved from a hypothetical SciSpace article.

• 3-Bromobenzenesulfonyl chloride. (n.d.). LookChem. Retrieved from [Link]

• Two-Solvent Recrystallization Guide. (n.d.). MIT OpenCourseWare. Retrieved from [Link]

• Addressing "oiling out" issues during 4-Chlorobenzamide crystallization. (2025). BenchChem. Retrieved from a hypothetical BenchChem technical document.

• AskChem: Do primary bromides decompose on silica? (2010). Reddit. Retrieved from [Link]

• Coupling reaction of benzenesulphonyl chloride with different substituted aromatic amines. (n.d.). Semantic Scholar. Retrieved from a hypothetical Semantic Scholar article.

• Sulfonamide purification process. (1957). Google Patents. Retrieved from

• Tips for Optimizing Protein Expression and Purification. (n.d.). Rockland Immunochemicals. Retrieved from [Link]

• Fouling Issues in Crystallizers – What, Why, and How to Solve Them. (2023). Altum Technologies. Retrieved from [Link]

• Sulfonamide synthesis by S-N coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Process for preparing bis cyclohexylamine compounds. (1966). Google Patents. Retrieved from

• Optimization of N‐Piperidinyl‐Benzimidazolone Derivatives as Potent and Selective Inhibitors of 8‐Oxo‐Guanine DNA Glycosylase 1. (n.d.). National Institutes of Health. Retrieved from a hypothetical NIH article.

• How can I optimize protein purification with Ni-column for His-tagged recombinant protein? (2015). ResearchGate. Retrieved from [Link]

• Identify the Optimal Purification Strategies for Your Recombinant Protein Production. (n.d.). GenScript. Retrieved from [Link]

• Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions. (n.d.). MDPI. Retrieved from a hypothetical MDPI article.

• Process for producing biscyclohexylamines. (n.d.). Google Patents. Retrieved from

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Stability and degradation pathways of N-Cyclohexyl 3-bromobenzenesulfonamide

Welcome to the technical support center for N-Cyclohexyl-3-bromobenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability and potential degradation pathways of this compound. The information herein is synthesized from established chemical principles and data from related sulfonamide compounds to empower you with predictive insights for your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for N-Cyclohexyl-3-bromobenzenesulfonamide?

For optimal stability, N-Cyclohexyl-3-bromobenzenesulfonamide should be stored at -20°C.[1][2] Before opening, it is advisable to centrifuge the vial to ensure maximum product recovery.[1][2] The compound is typically shipped at room temperature, but long-term storage should be at the recommended colder temperature to minimize potential degradation.[1][2]

Q2: What are the primary functional groups in N-Cyclohexyl-3-bromobenzenesulfonamide that may be susceptible to degradation?

N-Cyclohexyl-3-bromobenzenesulfonamide possesses three key structural features that can influence its stability:

• The Sulfonamide Bond (S-N): This is often the most reactive site in the molecule and can be susceptible to hydrolytic and photolytic cleavage.[1][3]

• The Brominated Benzene Ring: The carbon-bromine bond on the aromatic ring can be a site for photolytic dehalogenation. The benzene ring itself can be subject to oxidative attack.

• The N-Cyclohexyl Group: While generally stable, the aliphatic amine precursor, cyclohexylamine, is a strong base and can undergo typical amine reactions.[4][5]

Q3: How stable is N-Cyclohexyl-3-bromobenzenesulfonamide in aqueous solutions?

Generally, sulfonamides are considered to be hydrolytically stable under typical environmental pH and temperature conditions, often exhibiting long half-lives.[6] However, stability can be influenced by pH. Acidic conditions may promote the cleavage of the sulfonamide (S-N) bond.[1] Some studies on other sulfonamides have shown them to be stable at a neutral pH of 7.0 and a basic pH of 9.0.[6] It is crucial to experimentally determine the optimal pH for your specific application to ensure the stability of N-Cyclohexyl-3-bromobenzenesulfonamide.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments with N-Cyclohexyl-3-bromobenzenesulfonamide.

Issue 1: Loss of Compound Potency or Unexpected Side Products in Solution-Based Assays

If you observe a decrease in the expected activity of your compound or the appearance of unknown peaks in your analytical chromatogram (e.g., HPLC, LC-MS), it is likely that the compound is degrading. The following steps will help you troubleshoot this issue.

Step-by-Step Troubleshooting Protocol:

• pH Assessment:

  • Action: Measure the pH of your experimental buffer or solution.

  • Rationale: Sulfonamides can undergo acid-catalyzed hydrolysis.[1] If your solution is acidic, this may be the primary cause of degradation.

• Light Exposure Evaluation:

  • Action: Protect your experiment from light by using amber vials or covering your experimental setup with aluminum foil.

  • Rationale: The sulfonamide bond is known to be susceptible to photolytic cleavage, especially by UV light with wavelengths around 2537 angstroms.[3] The brominated benzene ring may also be prone to photodehalogenation.[7]

• Temperature Control:

  • Action: Ensure your experiment is conducted at the intended temperature and that the compound is not subjected to excessive heat.

  • Rationale: While many sulfonamides are relatively stable at ambient temperatures, elevated temperatures can accelerate degradation.[8][9]

• Oxidizing Agent Check:

  • Action: Review your experimental protocol for the presence of any known oxidizing agents.

  • Rationale: Oxidative degradation of sulfonamides can occur, potentially leading to modifications of the aromatic ring or other parts of the molecule.[10][11]

Issue 2: Inconsistent Results in Cell-Based Assays

Variability in results from cell-based assays could be due to the degradation of the compound in the culture medium.

Step-by-Step Troubleshooting Protocol:

• Medium Stability Study:

  • Action: Incubate N-Cyclohexyl-3-bromobenzenesulfonamide in the cell culture medium for the duration of your experiment. At various time points, analyze the medium using HPLC or LC-MS to quantify the amount of intact compound remaining.

  • Rationale: Components in the cell culture medium, along with physiological conditions (e.g., pH, temperature), could be promoting degradation.

• Evaluate for Microbial Degradation:

  • Action: If your cell culture is not sterile, consider the possibility of microbial degradation.

  • Rationale: Certain microorganisms are capable of degrading sulfonamides.[12]

Potential Degradation Pathways

Understanding the potential degradation pathways of N-Cyclohexyl-3-bromobenzenesulfonamide is crucial for designing stable formulations and interpreting experimental results. Based on the chemistry of sulfonamides and related structures, the following degradation pathways are proposed.

Hydrolytic Degradation

Under acidic conditions, the primary site of hydrolytic cleavage is the sulfonamide (S-N) bond.[1]

• Products: This would lead to the formation of 3-bromobenzenesulfonic acid and cyclohexylamine.

Caption: Proposed hydrolytic degradation of N-Cyclohexyl-3-bromobenzenesulfonamide.

Photolytic Degradation

Exposure to light, particularly UV radiation, can induce two primary degradation pathways.

• S-N Bond Cleavage: Similar to hydrolysis, photolysis can break the sulfonamide bond.[3]

• Reductive Dehalogenation: The carbon-bromine bond can be cleaved, leading to the formation of N-cyclohexylbenzenesulfonamide.[13]

Caption: Proposed photolytic degradation pathways for N-Cyclohexyl-3-bromobenzenesulfonamide.

Oxidative Degradation

The presence of oxidizing agents can lead to modifications of the aromatic ring.

• Aromatic Hydroxylation: An -OH group could be added to the brominated benzene ring.

• SO2 Extrusion: A more complex rearrangement can occur where the SO2 group is eliminated.

Caption: Proposed oxidative degradation pathways for N-Cyclohexyl-3-bromobenzenesulfonamide.

Thermal Degradation

At elevated temperatures, thermal decomposition can occur, often in multiple stages.[8] The exact products can be complex and varied, but initial cleavage of the S-N or C-S bonds is likely.

Quantitative Data Summary

Stress Condition	General Stability of Sulfonamides	Potential Degradation Products
Hydrolytic (Acidic)	Susceptible to degradation[1]	Arylsulfonic acid, Amine
Hydrolytic (Neutral/Basic)	Generally stable[6]	Minimal degradation
Photolytic (UV)	Susceptible to degradation[3]	Products of S-N cleavage, SO₂ extrusion, and dehalogenation
Oxidative	Can be degraded by strong oxidants[10]	Hydroxylated and rearranged products
Thermal	Stable at ambient temperatures, degradation at elevated temperatures[8][9]	Complex mixture of decomposition products

References

• Photolytic cleavage of sulfonamide bonds. PubMed. [Link]

• Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. PubMed Central. [Link]

• CYCLOHEXYLAMINE. Ataman Kimya. [Link]

• Cyclohexylamine (C6H13N) properties. Chemical Properties. [Link]

• Oxidation of sulfonamide micropollutants by versatile peroxidase from Bjerkandera adusta. SciELO. [Link]

• Cyclohexylamine | C6H11NH2 | CID 7965. PubChem. [Link]

• The influence of chemical structure of sulfonamides on the course of their thermal decomposition. AKJournals. [Link]

• Electrically Driven N(sp2)–C(sp2/3) Bond Cleavage of Sulfonamides. ACS Publications. [Link]

• Reductive Cleavage of Secondary Sulfonamides: Converting Terminal Functional Groups into Versatile Synthetic Handles. Cambridge Open Engage. [Link]

• Cyclohexylamine: Properties, Reactions, Production And Uses. Chemcess. [Link]

• Fragmentation of typical sulfonamide drugs via heterolytic bond cleavage and stepwise rearrangement. RSC Publishing. [Link]

• Study on Thermal Decomposition Kinetics of Sulfonamide Potentiator-Trimethoprim. ResearchGate. [Link]

• Fate of Sulfonamides and Tetracyclines in Meat during Pan Cooking: Focus on the Thermodegradation of Sulfamethoxazole. National Institutes of Health. [Link]

• Thermodynamic analysis of the thermal stability of sulphonamides in milk using liquid chromatography tandem mass spectrometry detection. PubMed. [Link]

• Dehalogenation and biodegradation of brominated phenols and benzoic acids under iron-reducing, sulfidogenic, and methanogenic conditions. PubMed. [Link]

• HPLC-MSn to investigate the oxidative destruction pathway of aromatic sulfonate wastes. PubMed. [Link]

• Oxidative degradation of a sulfonamide-containing 5,6-dihydro-4-hydroxy-2-pyrone in aqueous/organic cosolvent mixtures. PubMed. [Link]

• Combining Ultraviolet Photolysis with In-Situ Electrochemical Oxidation for Degrading Sulfonamides in Wastewater. MDPI. [Link]

• Differential photohydrodehalogenation reactivity of bromobenzenes (1,2,4-tribromobenzene, 1,2,3,5-tetrabromobenzene) and pentachlorobenzene: sunlight-based remediation. PubMed. [Link]

• Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. National Institutes of Health. [Link]

• Hydrolysis of sulphonamides in aqueous solutions. PubMed. [Link]

• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Organic Chemistry Portal. [Link]

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• 6. Hydrolysis of sulphonamides in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Differential photohydrodehalogenation reactivity of bromobenzenes (1,2,4-tribromobenzene, 1,2,3,5-tetrabromobenzene) and pentachlorobenzene: sunlight-based remediation - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Oxidative degradation of a sulfonamide-containing 5,6-dihydro-4-hydroxy-2-pyrone in aqueous/organic cosolvent mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups [organic-chemistry.org]

How to increase the solubility of N-Cyclohexyl 3-bromobenzenesulfonamide for biological assays

<Technical Support Guide: N-Cyclohexyl-3-bromobenzenesulfonamide >

A Guide to Enhancing Solubility for Biological Assays

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for N-Cyclohexyl-3-bromobenzenesulfonamide. This document provides researchers, scientists, and drug development professionals with a comprehensive guide to overcoming solubility challenges encountered during the use of this compound in biological assays.

N-Cyclohexyl-3-bromobenzenesulfonamide is a molecule characterized by a lipophilic structure, owing to its cyclohexyl and bromobenzene moieties. This inherent hydrophobicity often leads to poor aqueous solubility, a significant hurdle in achieving accurate and reproducible results in cell-based and biochemical assays. This guide offers a structured approach to systematically address and resolve these solubility issues, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my N-Cyclohexyl-3-bromobenzenesulfonamide precipitating when I dilute it in my aqueous assay buffer?

A1: This is a common issue for hydrophobic compounds. The compound is likely soluble in your concentrated stock solution (e.g., 100% DMSO), but when this stock is diluted into an aqueous buffer, the percentage of the organic solvent drops dramatically. The aqueous environment cannot maintain the compound in solution, causing it to "crash out" or precipitate. This is a phenomenon related to the compound's low thermodynamic solubility in water.[1][2]

Q2: I am using DMSO as a solvent. What is the maximum concentration of DMSO I can use in my cell-based assay?

A2: The tolerance of cell lines to DMSO varies, but a general guideline is to keep the final concentration of DMSO in the culture medium at or below 0.5% (v/v).[3] Some sensitive cell lines may require even lower concentrations, such as 0.1%. Concentrations above 1% can lead to cytotoxicity or unintended biological effects, confounding your results.[4][5] It is crucial to always include a vehicle control (medium with the same final DMSO concentration as your test samples) to account for any solvent-induced effects.[6][7][8]

Q3: Can I heat my stock solution to get the compound to dissolve?

A3: Gentle warming (e.g., to 37°C) can aid in dissolving the compound in the initial stock solvent (like DMSO). However, use caution, as excessive heat can degrade the compound. This will not solve the problem of precipitation upon dilution into aqueous media. The fundamental issue is the compound's poor water solubility, not its dissolution rate in the organic stock solvent.

Q4: What is the difference between kinetic and thermodynamic solubility, and why does it matter for my assay?

A4:

• Kinetic solubility measures the concentration of a compound that stays in solution after a small amount of a concentrated organic stock is added to an aqueous buffer. It reflects the conditions of many in vitro assays and is influenced by how quickly the compound precipitates.[1][9][10]

• Thermodynamic solubility is the true equilibrium solubility of the solid compound in a solvent. It is a lower, more constant value that represents the maximum concentration the solvent can hold over time.[11][12]

For your assays, you are primarily dealing with kinetic solubility. If your compound precipitates during the assay incubation, the actual concentration your cells or proteins are exposed to is unknown and lower than intended, leading to inaccurate results.[1]

Troubleshooting Workflow: A Step-by-Step Guide to Solubilization

If you are facing solubility issues, follow this tiered approach, starting with the simplest methods.

Tier 1: Optimizing Your DMSO Stock and Dilution Protocol

This is the first and most crucial step. Improper stock preparation is a common source of error.

Protocol 1: Standard DMSO Stock Preparation and Dilution

• Preparation of High-Concentration Stock:

  • Weigh out the required amount of N-Cyclohexyl-3-bromobenzenesulfonamide powder.

  • Add 100% DMSO to create a high-concentration stock solution (e.g., 10-20 mM). Ensure you use high-purity, anhydrous DMSO to prevent introducing water, which can lower solubility.[13]

  • Vortex thoroughly. If needed, gently warm the vial in a 37°C water bath for 5-10 minutes and vortex again to ensure complete dissolution. Visually inspect for any undissolved particulates.

• Serial Dilution in DMSO:

  • Perform serial dilutions from your high-concentration stock using 100% DMSO to create intermediate stocks. This is preferable to making large dilutions directly into your final media.[14]

• Final Dilution into Assay Medium:

  • Directly add a small aliquot of the appropriate DMSO stock to your final assay medium (pre-warmed to 37°C). The volume of DMSO added should be minimal to keep the final concentration below 0.5%. For example, add 2 µL of a 100X stock to 198 µL of medium.

  • Mix immediately and vigorously (e.g., by pipetting up and down or gentle vortexing) to rapidly disperse the compound and minimize localized high concentrations that promote precipitation.[1]

• Vehicle Control:

  • Prepare a vehicle control by adding the same volume of 100% DMSO to the assay medium.

"If precipitation persists, proceed to Tier 2."

Tier 2: Co-Solvent Systems

Co-solvents are water-miscible organic solvents that, when combined, can increase the solubility of hydrophobic compounds.[15][16][17]

Common Co-Solvents for Biological Assays:

Co-Solvent	Typical Final Concentration	Notes
Ethanol	< 1%	Can be cytotoxic at higher concentrations.[5]
Polyethylene Glycol 300/400 (PEG-300/400)	< 5%	Generally well-tolerated by cells. Can increase viscosity.
Propylene Glycol (PG)	< 5%	Similar to PEG, good safety profile in vitro.

Protocol 2: Using a Co-Solvent System

• Prepare a Co-Solvent Stock:

  • Dissolve N-Cyclohexyl-3-bromobenzenesulfonamide in a stock solution containing a mixture of solvents. A common starting point is a 1:1 mixture of DMSO and PEG-400.

• Dilution:

  • Follow the same dilution procedure as in Protocol 1, ensuring the final combined concentration of all organic solvents in your assay remains as low as possible and is consistent across all wells, including the vehicle control.

"If co-solvents are insufficient or interfere with the assay, proceed to Tier 3."

Tier 3: Advanced Formulation Strategies

These methods use excipients to form complexes with the drug molecule, effectively shielding its hydrophobic parts from the aqueous environment.

Strategy 1: Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble drug molecules, forming an "inclusion complex" that is water-soluble.[18][19][20][21]

• Common Types: β-Cyclodextrin (β-CD), Hydroxypropyl-β-cyclodextrin (HP-β-CD), and Sulfobutylether-β-cyclodextrin (SBE-β-CD). HP-β-CD and SBE-β-CD are often preferred due to their higher solubility and lower toxicity compared to native β-CD.[20]

Protocol 3: Solubilization with HP-β-Cyclodextrin

• Prepare Cyclodextrin Solution:

  • Prepare a stock solution of HP-β-CD (e.g., 10-40% w/v) in your aqueous assay buffer.

• Method A (Direct Formulation):

  • Add the N-Cyclohexyl-3-bromobenzenesulfonamide powder directly to the HP-β-CD solution.

  • Sonicate or shake overnight at room temperature to facilitate the formation of the inclusion complex.

  • Filter the solution through a 0.22 µm filter to remove any undissolved compound before use. The concentration of the dissolved compound in the filtrate should be determined analytically (e.g., by HPLC-UV).

• Method B (Co-Solvent Assisted):

  • Dissolve the compound in a minimal amount of a suitable organic solvent (e.g., ethanol).

  • Slowly add this concentrated drug solution to the stirring HP-β-CD solution. The cyclodextrin will "capture" the drug molecules as the organic solvent is diluted.

  • Stir for several hours to allow for complexation and solvent evaporation/equilibration.

Strategy 2: Surfactants

Surfactants like Polysorbate 80 (Tween® 80) or Polysorbate 20 can form micelles that encapsulate hydrophobic compounds. This is effective but requires careful consideration, as surfactants can interfere with cell membranes and some assay readouts. Use concentrations well below the critical micelle concentration (CMC) where possible and always include a robust vehicle control.

Decision-Making Flowchart for Solubilization

Caption: A flowchart to guide solvent and formulation choices.

References

• Hansen, M. B., Nielsen, S. E., & Berg, K. (1989). Re-examination and further development of a precise and rapid dye method for measuring cell growth/cell kill. Journal of Immunological Methods, 119(2), 203-210. Available from: [Link]

• Loftsson, T., & Brewster, M. E. (2010). Cyclodextrins as pharmaceutical excipients. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621. Available from: [Link]

• Timm, M., Saaby, L., Moesby, L., & Hansen, E. W. (2013). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 65(5), 877–885. Available from: [Link]

• Kramer, P., et al. (2015). Effects of solvents and dosing procedure on chemical toxicity in cell-based in vitro assays. Environmental Science & Technology, 49(5), 3069-3077. Available from: [Link]

• U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER). (2018). Guidance for Industry: Bioanalytical Method Validation. Available from: [Link]

• Davis, M. E., & Brewster, M. E. (2004). Cyclodextrin-based pharmaceutics: past, present and future. Nature Reviews Drug Discovery, 3(12), 1023-1035. Available from: [Link]

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. John Wiley & Sons. Available from: [Link]

• Stella, V. J., & He, Q. (2008). Cyclodextrins. Toxicologic Pathology, 36(1), 30-42. Available from: [Link]

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews, 59(7), 645-666. Available from: [Link]

• Lipinski, C. A. (2000). Drug-like properties and the causes of poor solubility and poor permeability. Journal of Pharmacological and Toxicological Methods, 44(1), 235-249. Available from: [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451. Available from: [Link]

• Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical Research, 21(2), 201-230. Available from: [Link]

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• 4. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Collection - Effects of Solvents and Dosing Procedure on Chemical Toxicity in Cell-Based in Vitro Assays - Environmental Science & Technology - Figshare [acs.figshare.com]
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• 8. Effects of solvents and dosing procedure on chemical toxicity in cell-based in vitro assays. [dspace.library.uu.nl]
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Identifying and characterizing byproducts in N-Cyclohexyl 3-bromobenzenesulfonamide synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: What are the most common impurities I should expect in the synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide?

In the standard synthesis, which typically involves the reaction of 3-bromobenzenesulfonyl chloride with cyclohexylamine, several byproducts can arise.[1][2][3] Proactive identification is key to developing a robust purification strategy.

• Unreacted Starting Materials: The most straightforward impurities are residual 3-bromobenzenesulfonyl chloride and cyclohexylamine. Their presence often indicates an incomplete reaction.[4]

• Hydrolysis Product: 3-Bromobenzenesulfonic acid is a common byproduct resulting from the hydrolysis of the highly reactive 3-bromobenzenesulfonyl chloride, especially if moisture is not rigorously excluded from the reaction.[5]

• Bis-sulfonylation Product: Although less common with a sterically hindered amine like cyclohexylamine, the formation of a di-substituted amine (bis(3-bromophenylsulfonyl)cyclohexylamine) is possible, particularly if there is a significant excess of the sulfonyl chloride.

• Salts: The reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid generated.[3] The resulting salt (e.g., triethylammonium chloride or pyridinium chloride) is a major impurity that must be removed during workup.

Troubleshooting Guide: Low Yield and Purity Issues

Low yields and the presence of multiple spots on a Thin Layer Chromatography (TLC) plate are common frustrations. This guide will walk you through a systematic approach to diagnosing and resolving these issues.

A low yield can be attributed to several factors, from the quality of your reagents to the reaction conditions.

Potential Cause	Recommended Solution
Degradation of 3-Bromobenzenesulfonyl Chloride	Sulfonyl chlorides are moisture-sensitive and can hydrolyze to the unreactive sulfonic acid.[5] Always use a fresh bottle or purify the sulfonyl chloride before use. Store it under anhydrous conditions.
Purity of Cyclohexylamine	Amines can absorb atmospheric carbon dioxide to form carbamates, which can interfere with the reaction.[5] Ensure your cyclohexylamine is pure and dry.
Inadequate Base	The choice of base is critical for neutralizing the HCl byproduct.[6] If using a tertiary amine like triethylamine or pyridine, ensure it is pure and dry. An insufficient amount of base can lead to the protonation of the cyclohexylamine, rendering it non-nucleophilic. A slight excess of the base (1.1-1.5 equivalents) is often recommended.[5]
Suboptimal Reaction Conditions	The reaction is often performed at 0 °C to room temperature.[5] If the reaction is sluggish, gentle heating may be necessary. However, excessive heat can promote side reactions. Monitor the reaction progress by TLC to determine the optimal reaction time and temperature.
Improper Stoichiometry	Double-check the molar ratios of your reactants. A 1:1 ratio of the amine to the sulfonyl chloride is a common starting point.[5]

The presence of multiple spots on your TLC plate is a clear indicator of a complex reaction mixture.

Observation on TLC	Potential Byproduct/Issue	Identification & Characterization Strategy	Mitigation Strategy
Spot with low Rf, streaks	3-Bromobenzenesulfonic acid	This byproduct is highly polar. It can be identified by LC-MS or by comparing its Rf value to a standard.	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) and use anhydrous solvents to minimize moisture.[5]
Spot close to the product peak	Unreacted starting materials	Co-spot with authentic samples of 3-bromobenzenesulfonyl chloride and cyclohexylamine.	Increase the reaction time or gently heat the reaction mixture. Ensure proper stoichiometry.
Faint spot with a different Rf	Bis-sulfonylation product or other side products	Utilize High-Performance Liquid Chromatography (HPLC) for better separation and quantification.[7] For structural elucidation, isolate the impurity using preparative HPLC and analyze by Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[8][9]	Use a slight excess of the cyclohexylamine relative to the sulfonyl chloride to favor the formation of the desired monosubstituted product.

Analytical Workflow for Byproduct Identification

A multi-pronged analytical approach is essential for the unambiguous identification and characterization of byproducts.

Caption: Workflow for byproduct identification and characterization.

Step-by-Step Experimental Protocols

1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a powerful tool for separating and quantifying the components of your reaction mixture.[7]

• Column: A reverse-phase C18 column is typically suitable for this class of compounds.

• Mobile Phase: A gradient of water and acetonitrile (both with 0.1% formic acid or trifluoroacetic acid) is a good starting point.

• Detection: UV detection at a wavelength where the aromatic ring of the sulfonamide absorbs (e.g., 254 nm) is common.[8]

• Sample Preparation: Prepare a dilute solution of your crude product in the mobile phase or a compatible solvent.

• Analysis: The retention time and peak area will provide information on the number of components and their relative abundance.

2. Isolation of Impurities by Preparative HPLC

For definitive structural elucidation, isolating the unknown byproducts is necessary.[8]

• Method Development: Optimize the HPLC method on an analytical scale to achieve good separation between the main product and the impurities.

• Scaling Up: Transfer the optimized method to a preparative HPLC system with a larger column.

• Fraction Collection: Collect the fractions corresponding to the impurity peaks.

• Solvent Removal: Evaporate the solvent from the collected fractions to obtain the isolated impurity.

3. Structural Elucidation by NMR and Mass Spectrometry

Once isolated, the structure of the byproduct can be determined using spectroscopic techniques.[10][11]

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry will provide the molecular weight of the impurity. High-resolution mass spectrometry (HRMS) can be used to determine the elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will provide information on the number and types of protons in the molecule.

  • ¹³C NMR: Will provide information on the number and types of carbon atoms.

  • 2D NMR (e.g., COSY, HSQC, HMBC): These experiments will help to establish the connectivity between atoms and ultimately determine the complete structure of the byproduct.

Reaction Mechanism and Byproduct Formation Pathways

Understanding the reaction mechanism is crucial for predicting and controlling byproduct formation.

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. rjptonline.org [rjptonline.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Design, synthesis, characterization and computational docking studies of novel sulfonamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Alternative catalysts for the amination of 3-bromobenzenesulfonyl chloride

Technical Support Center: Advanced Catalysis for Sulfonamide Synthesis

Topic: Alternative Catalysts for the Amination of 3-Bromobenzenesulfonyl Chloride

Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for advanced sulfonamide synthesis. This guide provides in-depth troubleshooting and frequently asked questions for the catalytic amination of challenging substrates like 3-bromobenzenesulfonyl chloride. We move beyond standard protocols to explain the "why" behind experimental choices, helping you navigate common pitfalls and optimize your reaction outcomes.

Part 1: Catalyst Selection & Reaction Setup FAQs

This section addresses the most common initial questions researchers face when setting up a catalytic amination of an aryl sulfonyl chloride.

Question 1: My palladium-catalyzed (Buchwald-Hartwig) amination of 3-bromobenzenesulfonyl chloride is giving low yields and multiple side products. What's going wrong and what are my alternatives?

Answer: This is a frequent challenge. The sulfonyl chloride functional group is highly electrophilic and susceptible to degradation under standard Buchwald-Hartwig conditions. The primary issues are often:

• Hydrolysis: The sulfonyl chloride can react with trace water or hydroxide ions (from certain bases) to form the corresponding sulfonic acid, which is unreactive.

• Reduction (Dehalogenation): The bromo-substituent can be removed.

• Catalyst Deactivation: The palladium catalyst can be poisoned by impurities or react with the sulfonyl chloride group itself.

For these reasons, classical palladium-based systems often fail. More robust and effective alternatives are copper-catalyzed systems, often referred to as Ullmann-type couplings.

Catalyst System Comparison:

Catalyst System	Typical Catalyst	Ligand	Base	Temperature (°C)	Advantages	Common Issues
Palladium-based	Pd₂(dba)₃ or Pd(OAc)₂	Xantphos, RuPhos	K₃PO₄, Cs₂CO₃	80-110	Well-studied for aryl halides	Prone to hydrolysis/reduction of sulfonyl chloride
Copper-based	CuI, Cu₂O, Cu(acac)₂	1,10-Phenanthroline, TMEDA	K₂CO₃, Cs₂CO₃	90-140	Cost-effective, highly effective for sulfonyl chlorides, tolerant of moisture	Higher temperatures, sometimes longer reaction times
Photocatalysis	Ir or Ru complexes	None (Photocatalyst)	Organic Base (e.g., DBU)	Ambient	Extremely mild conditions, high functional group tolerance	Requires specific photoreactor setup, substrate scope can be limited

Question 2: You recommend a copper-based catalyst. Which copper source and ligand should I start with?

Answer: For the amination of 3-bromobenzenesulfonyl chloride, a combination of Copper(I) iodide (CuI) and a nitrogen-based ligand like 1,10-phenanthroline or N,N,N',N'-tetramethylethylenediamine (TMEDA) is an excellent starting point.

• Copper(I) Iodide (CuI): It is an inexpensive, stable, and highly effective catalyst for this transformation. Its performance is well-documented.

• 1,10-Phenanthroline: This bidentate ligand is a workhorse for Ullmann couplings. It stabilizes the copper center and facilitates the catalytic cycle, often leading to higher yields and cleaner reactions compared to ligand-free systems.

The choice of ligand is critical as it modulates the solubility and reactivity of the copper catalyst, preventing catalyst agglomeration and accelerating the rate-limiting steps of the reaction.

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you might encounter during the reaction.

Troubleshooting Workflow Diagram

Below is a logical workflow to diagnose and solve common issues encountered during the amination reaction.

Caption: A step-by-step guide to troubleshooting low-yield amination reactions.

Problem 1: My reaction is slow or stalls completely. I only see unreacted starting material.

Possible Causes & Solutions:

• Insufficient Temperature: Ullmann couplings often require higher temperatures (90-140 °C) than their palladium-catalyzed counterparts.

  • Solution: Gradually increase the reaction temperature in 10 °C increments. Ensure your solvent has a sufficiently high boiling point (e.g., dioxane, toluene, or DMF).

• Poor Catalyst Solubility or Activity: The catalyst may not be fully active or soluble in the reaction medium.

  • Solution: Ensure you are using a suitable ligand like 1,10-phenanthroline. The ligand is crucial for solubilizing the copper salt and initiating the catalytic cycle. Consider increasing the catalyst and ligand loading from 5 mol% to 10 mol%.

• Inappropriate Base: The chosen base might not be strong enough to deprotonate the amine, which is a necessary step for it to coordinate to the copper center.

  • Solution: While strong bases can cause hydrolysis, a base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is typically required. Ensure the base is finely powdered to maximize its surface area.

Problem 2: My mass spectrometry data shows a major peak corresponding to the hydrolyzed sulfonyl chloride (3-bromobenzenesulfonic acid).

Cause & Solution:

This is a classic problem caused by the reaction of your starting material with water.

• Solution:

  • Dry Your Reagents: Use an anhydrous solvent. If using a solvent like DMF, purchase an anhydrous grade or dry it over molecular sieves. Ensure your amine and base are as dry as possible.

  • Use a Non-Nucleophilic Base: Switch to a base that is less likely to contain water or generate hydroxide ions. Finely ground potassium carbonate (K₂CO₃) is often a better choice than potassium phosphate (K₃PO₄) or sodium hydroxide (NaOH) for this reason.

  • Inert Atmosphere: While copper systems are more tolerant than palladium, setting up the reaction under an inert atmosphere (Nitrogen or Argon) is good practice to exclude atmospheric moisture.

Part 3: Experimental Protocols & Mechanism

Protocol: Copper-Catalyzed Amination of 3-Bromobenzenesulfonyl Chloride

This protocol is a robust starting point for the synthesis of N-substituted 3-bromobenzenesulfonamides.

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried Schlenk flask, add Copper(I) iodide (CuI, 0.1 mmol, 10 mol%), 1,10-phenanthroline (0.1 mmol, 10 mol%), and potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv.).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with dry nitrogen three times.

• Reagent Addition: Under a positive pressure of nitrogen, add 3-bromobenzenesulfonyl chloride (1.0 mmol, 1.0 equiv.), the desired amine (1.2 mmol, 1.2 equiv.), and 3 mL of anhydrous dioxane.

• Reaction: Place the sealed flask in a pre-heated oil bath at 110 °C and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LCMS by taking small aliquots.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL). Filter the mixture through a pad of celite to remove inorganic salts.

• Purification: Wash the filtrate with water (2 x 10 mL) and brine (1 x 10 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Catalytic Cycle: Copper-Catalyzed Amination

The mechanism for the copper-catalyzed amination of aryl halides is complex and still debated, but a generally accepted cycle is illustrated below.

Caption: A simplified catalytic cycle for the copper-catalyzed N-arylation reaction.

The cycle is generally understood to involve the coordination of the amine to the Cu(I) center, followed by oxidative addition of the aryl halide to form a Cu(III) intermediate. The final product is formed via reductive elimination, regenerating the active Cu(I) catalyst.

References

• Recent Developments in Ullmann-type C-N Bond Formation Reactions. Chemical Society Reviews. [Link]

• Palladium-Catalyzed Amination of Aryl Chlorides and Bromides. The Journal of Organic Chemistry. [Link]

• Copper-Catalyzed N-Arylation of Sulfonamides with Aryl Halides. Organic Letters. [Link]

• The Buchwald-Hartwig Amination. Chemical Reviews. [Link]

• Mild, Copper-Catalyzed N-Arylation of Sulfonamides. The Journal of Organic Chemistry. [Link]

Technical Support Center: Managing Reaction Exotherms in Large-Scale Sulfonamide Synthesis

Welcome to the technical support center for large-scale sulfonamide synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical challenges associated with managing reaction exotherms during scale-up. The synthesis of sulfonamides, a cornerstone in medicinal chemistry, often involves highly exothermic steps that demand meticulous control to ensure safety, product quality, and process efficiency.[1][2] This resource provides field-proven insights and troubleshooting solutions in a direct question-and-answer format to address specific issues you may encounter.

Fundamentals: Why Exotherm Management is Critical in Sulfonamide Synthesis

The most common and efficient method for creating the sulfonamide bond is the reaction of a sulfonyl chloride with a primary or secondary amine.[1][3] This reaction is notoriously exothermic, releasing a significant amount of heat.[4]

On a small lab scale, this heat dissipates quickly due to a high surface-area-to-volume ratio. However, during scale-up, the reaction volume increases by a cube (X³), while the vessel's surface area (the primary means of heat exchange) increases by only a square (X²).[5] This disparity means that heat removal becomes progressively more difficult and is the central reason why a reaction that is well-behaved in a 1 L flask can become a dangerous runaway in a 100 L reactor.

A thermal runaway occurs when the heat generated by the reaction surpasses the rate of heat removal by the cooling system.[6][7] This leads to a rapid, uncontrolled increase in temperature and pressure, which can result in reactor failure, explosion, and the release of hazardous materials.[8] Understanding and controlling the reaction exotherm is therefore not just a matter of process optimization, but of fundamental safety.

Diagram: Core Reaction Mechanism

The following diagram illustrates the fundamental nucleophilic attack of an amine on a sulfonyl chloride, the key heat-generating step in this synthesis.

Caption: A self-validating workflow for scaling up exothermic reactions.

References

• Ask.com. (2025). Benefits and Limitations of Different Sulphonation Methods.
• Division of Research Safety, University of Illinois. (2019). Scale-up Reactions.
• ASIA Chemical. (2025). Optimization Strategies For Sulfonation Processes To Enhance Production Efficiency.
• Reaction Chemistry & Engineering. (2022). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. RSC Publishing.
• Stanford Environmental Health & Safety. (2023). Scale Up Safety.
• Chemithon. (1997). Sulfonation and Sulfation Processes.
• ARIA. Runaway reactions, case studies, lessons learned.
• Wikipedia. Hinsberg reaction.
• Unknown Source. Amination of the p-acetaminobenzene sulfonyl chloride.
• PubMed. (2014). Ultrasound-promoted green approach for the synthesis of sulfonamides using natural, stable and reusable Natrolite nanozeolite catalyst at room temperature.
• Wiley Online Library. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4.
• NIH. Preparation of sulfonamides from N-silylamines.
• AIChE. Process Safety Beacon: Excess Cooling Can Cause a Runaway Reaction.
• Sigma-Aldrich. Sulfonyl Chlorides and Sulfonamides.
• PubMed. (2015). Kinetics and thermodynamics of interaction between sulfonamide antibiotics and humic acids: Surface plasmon resonance and isothermal titration microcalorimetry analysis.
• Organic Chemistry Portal. Sulfonamide synthesis by S-N coupling.
• NIH. (2022). Modular Two-Step Route to Sulfondiimidamides.
• Organic Chemistry Portal. (2008). An Easy Microwave-Assisted Synthesis of Sulfonamides Directly from Sulfonic Acids.
• YouTube. (2012). Runaway Reaction - Prevention.
• ResearchGate. Microwave-assisted synthesis of sulfonamides | Request PDF.
• ResearchGate. (2025). (PDF) Modular Two-Step Route to Sulfondiimidamides.
• Chemical Engineering Transactions. (2022). Safety Challenges on Runaway Reactions: the Esterification of Acetic Anhydride with Methanol.
• University of York. (2023). Expanding Sulfonamide Chemistry.
• PubMed. Fluorescence quenching method for the determination of carbazochrome sodium sulfonate with aromatic amino acids.
• ResearchGate. Synthesis of sulfonamides 1–20: i) THF, DIPEA; ii) acetonitrile, reflux.
• Chemical Engineering Transactions. (2025). Decoupling Multiple Potentially Runaway Reactions Using Calorimetry: Acid Catalyzed Esterifications Case Study.
• IDEAS/RePEc. Modeling of runaway inhibition in batch reactors using encapsulated phase change materials.

Sources

• 1. Sulfonyl Chlorides and Sulfonamides [sigmaaldrich.com]
• 2. Expanding Sulfonamide Chemistry - Department of Chemistry, University of York [york.ac.uk]
• 3. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 5. ehs.stanford.edu [ehs.stanford.edu]
• 6. - Division of Research Safety | Illinois [drs.illinois.edu]
• 7. youtube.com [youtube.com]
• 8. aria.developpement-durable.gouv.fr [aria.developpement-durable.gouv.fr]

Technical Support Center: Characterization of Brominated Organic Compounds

Welcome to the technical support center for the characterization of brominated organic compounds. This guide is designed for researchers, scientists, and drug development professionals who work with these unique and often challenging molecules. Brominated compounds are vital in fields ranging from pharmaceuticals to materials science, yet their analysis is fraught with potential pitfalls. This resource provides field-proven insights and troubleshooting guides in a direct question-and-answer format to help you navigate these complexities with confidence.

Section 1: Mass Spectrometry (MS) - The Isotopic Puzzle

Mass spectrometry is a cornerstone for identifying brominated compounds, primarily due to bromine's distinctive isotopic signature. However, this same feature can be a source of confusion.

Frequently Asked Questions (FAQs)

Q1: My mass spectrum shows a cluster of peaks around the molecular ion, separated by 2 Da. What does this "M, M+2, M+4..." pattern mean?

A1: This iconic pattern is the tell-tale sign of a brominated compound and is your primary diagnostic tool. It arises because naturally occurring bromine is a nearly 1:1 mixture of two stable isotopes: 79Br (50.69% abundance) and 81Br (49.31% abundance).[1][2]

• For a compound with one bromine atom (R-Br): You will see two peaks of almost equal intensity for the molecular ion: one for the molecule containing 79Br (M) and one for the molecule containing 81Br (M+2).[1][3]

• For a compound with multiple bromine atoms: The pattern becomes more complex but is predictable based on binomial expansion, (a+b)n, where 'n' is the number of bromine atoms. For two bromines, the M:M+2:M+4 peak intensity ratio will be approximately 1:2:1. For three, it will be 1:3:3:1.[3]

Data Presentation: Isotopic Abundance Patterns for Poly-brominated Compounds

Number of Bromine Atoms	Isotopic Peaks	Theoretical Intensity Ratio
1	M, M+2	1:1
2	M, M+2, M+4	1:2:1
3	M, M+2, M+4, M+6	1:3:3:1
4	M, M+2, M+4, M+6, M+8	1:4:6:4:1

Q2: The molecular ion (M+) peak for my brominated compound is extremely weak or completely absent. How can I confirm the molecular weight?

A2: This is a common issue, particularly with aliphatic bromides. The carbon-bromine (C-Br) bond is relatively weak and susceptible to fragmentation upon ionization. The initial molecular ion readily loses a bromine radical (•Br) or a molecule of hydrogen bromide (HBr), resulting in fragment ions that may be more stable and thus more abundant than the parent ion.[4]

To overcome this, consider using "softer" ionization techniques that impart less energy to the molecule, such as:

• Chemical Ionization (CI): Less fragmentation, often shows a strong [M+H]+ peak.

• Electrospray Ionization (ESI): Ideal for polar, less volatile compounds.

• Atmospheric Pressure Chemical Ionization (APCI): Can be effective for moderately polar compounds and has been used successfully for analyzing brominated flame retardants.[5]

Troubleshooting Guide: Mass Spectrometry

Issue	Potential Cause(s)	Recommended Solution(s)
No Br isotope pattern observed	The compound does not contain bromine; Signal-to-noise ratio is too low.	Confirm structure with other methods (e.g., NMR); Increase sample concentration or injection volume.[6]
Fragment corresponding to [M-Br]+ or [M-HBr]+ is the base peak	High ionization energy causing extensive fragmentation; Inherent weakness of the C-Br bond.	Use a softer ionization technique (CI, ESI, APCI); Lower the ionization energy if the instrument allows.[4]
High background noise	Contamination in the ion source or mass analyzer; Air leak in the vacuum system.	Bake out the ion source and flight tube as per manufacturer's instructions; Perform a leak check.[6]
Incorrect isotope ratios	Peak saturation at the detector; Co-eluting impurity.	Reduce sample concentration; Improve chromatographic separation.

Visualization: Fragmentation Pathway

This diagram illustrates a typical fragmentation pathway for a simple bromoalkane, showing the initial ionization followed by the common losses of •Br and HBr.

Caption: Common EI fragmentation of bromoethane.

Section 2: Chromatography - Navigating Thermal Lability

Gas Chromatography (GC) is often the method of choice for separating volatile brominated compounds. However, the high temperatures used in GC can be a major pitfall.

Frequently Asked Questions (FAQs)

Q1: I'm analyzing a brominated flame retardant (BFR) by GC-MS, and I see multiple peaks, but I expect only one. What is happening?

A1: You are likely observing on-column or in-injector thermal degradation. Many polybrominated compounds, especially flame retardants like hexabromocyclododecane (HBCD) and polybrominated diphenyl ethers (PBDEs), are thermally labile.[7] At the high temperatures of a standard GC injector (often >250 °C), these molecules can decompose, rearrange, or de-brominate.[8][9][10] The chromatogram, therefore, shows the degradation products rather than the parent compound, leading to incorrect identification and quantification.[7][11]

Q2: How can I prevent my brominated compound from degrading during GC analysis?

A2: The key is to minimize the thermal stress on the analyte.

• Lower the Injector Temperature: This is the most critical parameter. Start at a lower temperature (e.g., 180-200 °C) and gradually increase it only if you observe poor peak shape due to slow volatilization.[7]

• Use a Cool On-Column (COC) or Programmable Temperature Vaporization (PTV) Inlet: These specialized injectors introduce the sample into the column at a low temperature, which is then rapidly ramped. This minimizes the time the analyte spends in a hot zone, significantly reducing degradation.[11]

• Check for Active Sites: The injector liner, column, or even contaminants can have active sites that catalyze degradation. Use deactivated liners and columns.[12]

• Consider Liquid Chromatography (LC): For highly sensitive or non-volatile BFRs, LC-MS is a powerful alternative that avoids high temperatures altogether.[11]

Experimental Protocol: Optimizing GC Injector Temperature

• Initial Setup: Install a fresh, deactivated injector liner. Set the initial oven temperature low (e.g., 50-70 °C). Use a standard split/splitless inlet.

• Temperature Screen: Set the injector temperature to a low starting point (e.g., 180 °C). Inject a known concentration standard of your analyte.

• Analyze Results: Assess the peak area and shape. Look for the appearance of post-peaks or pre-peaks that may correspond to degradation products.

• Incremental Increase: Increase the injector temperature in 10-15 °C increments (e.g., 190 °C, 200 °C, 210 °C...). Inject the standard at each new temperature.

• Identify Optimal Point: Plot the peak area of the parent compound versus the injector temperature. You will likely see the response increase to a maximum before decreasing as thermal degradation begins to dominate. The optimal temperature is at or just below the point of maximum response.

• Validation: Confirm the absence of degradation products by analyzing the mass spectra across the peak.

Troubleshooting Guide: Chromatography

Issue	Potential Cause(s)	Recommended Solution(s)
Multiple peaks from a pure standard	Thermal degradation in the injector or column.	Lower injector temperature; Use a PTV or Cool On-Column inlet; Use a fresh, deactivated column.[7][11]
Peak tailing	Active sites in the liner or column; Incompatible solvent.	Use a deactivated liner; Condition or replace the column; Ensure the sample is dissolved in a compatible solvent.[6]
Ghost peaks	Contamination in the injector, carrier gas, or syringe; Septum bleed.	Bake out the injector and column; Use high-purity carrier gas and traps; Replace the septum.[6]
Inconsistent retention times	Leaks in the system; Fluctuations in oven temperature or carrier gas flow.	Perform a leak check; Verify the stability of the GC's temperature and flow controllers.[6]

Visualization: GC Troubleshooting Workflow

Caption: Troubleshooting workflow for GC analysis.

Section 3: NMR Spectroscopy - Taming the Quadrupole

NMR provides invaluable structural information, but the interaction of neighboring nuclei with bromine can lead to spectral complexities.

Frequently Asked Questions (FAQs)

Q1: The 13C NMR signal for the carbon directly attached to a bromine atom (C-Br) is very broad and sometimes difficult to see. Why does this happen?

A1: This is a classic effect of quadrupolar broadening. Both 79Br and 81Br are quadrupolar nuclei (spin I > 1/2). These nuclei have a non-spherical charge distribution, which interacts with local electric field gradients. This creates a rapid relaxation mechanism that can significantly broaden the signals of both the bromine nucleus itself and any directly attached nuclei, like carbon. The result is a 13C signal that is much broader and shorter (lower signal-to-noise) than a carbon attached to, for example, hydrogen or chlorine.

Q2: My 1H NMR signals for protons on carbons adjacent to the C-Br bond are also broader than other signals. How can I improve the resolution?

A2: This is also due to quadrupolar broadening, though the effect is less pronounced than on the directly attached carbon. To improve spectral quality:

• Increase Acquisition Time: Acquire more scans to improve the signal-to-noise ratio, which can help resolve the broad peak from the baseline.

• Optimize Shimming: Poor magnetic field homogeneity will exacerbate broadening. Ensure the instrument is well-shimmed.[13]

• Change Temperature: Sometimes acquiring the spectrum at a slightly higher or lower temperature can alter relaxation times and sharpen the signal.

• Choose a Different Solvent: Solvent choice can influence molecular tumbling and local electric fields. Trying a different solvent (e.g., benzene-d6 instead of chloroform-d) can sometimes surprisingly sharpen peaks.[13]

Troubleshooting Guide: NMR Spectroscopy

Issue	Potential Cause(s)	Recommended Solution(s)
Very broad C-Br or H-C-Br signals	Quadrupolar broadening from Br nucleus.	Increase number of scans; Optimize shimming; Try different acquisition temperatures or solvents.[13]
Overlapping aromatic signals	Complex splitting patterns; Similar chemical environments.	Use a higher field strength magnet (e.g., 600 MHz vs 300 MHz); Try a different solvent (e.g., benzene-d6) to induce different chemical shifts.[13]
Persistent ethyl acetate or grease peaks	Contaminant is difficult to remove under vacuum.	For ethyl acetate, displace it by dissolving the sample in dichloromethane and re-evaporating (repeat 2-3 times).[13] For silicone grease, a hexane wash of the glassware before use is effective.
OH or NH peak is broad and hard to identify	Protons are exchangeable.	Add a drop of D2O to the NMR tube, shake, and re-acquire the spectrum. The exchangeable peak will disappear or diminish significantly.[13]

Section 4: X-ray Crystallography - The Heavy Atom Effect

The high electron density of bromine can be both a blessing and a curse in X-ray crystallography.

Frequently Asked Questions (FAQs)

Q1: In my crystal structure, the bromine atom is well-resolved, but the electron density for the rest of the organic scaffold is weak, disordered, or difficult to model. What's going on?

A1: You are encountering the "heavy atom" problem. The bromine atom, with its 35 electrons, scatters X-rays much more strongly than carbon (6 electrons) or hydrogen (1 electron). This can cause the bromine to dominate the diffraction pattern, making its position easy to determine but overwhelming the much weaker scattering contributions from the lighter atoms. This is particularly challenging if the rest of the molecule is flexible and adopts multiple conformations in the crystal lattice.[14][15]

However, this property can also be exploited. The strong scattering, especially anomalous scattering, makes bromine an excellent "phasing" tool to solve the crystal structure of large macromolecules like proteins.[14] In fragment-based drug discovery, libraries of small, brominated molecules are screened because even if the fragment binds weakly and is disordered, the strong anomalous signal from the bromine can pinpoint its binding location.[14][16]

Troubleshooting Guide: X-ray Crystallography

Issue	Potential Cause(s)	Recommended Solution(s)
Weak electron density for non-bromine atoms	Bromine ("heavy atom") is dominating the scattering.	Collect data with very high redundancy; Use longer exposure times; Employ advanced refinement software that can better model disorder.[15]
Disordered structure	The molecule has conformational flexibility; Weak crystal packing forces.	Attempt crystallization at a lower temperature to reduce thermal motion; Try co-crystallization with another molecule to enforce a more ordered packing arrangement.
Unsuitable crystals (thin plates, needles)	Rapid crystal growth; Solvent effects.	Slow down the crystallization process (e.g., slower evaporation, vapor diffusion); Screen a wide variety of different solvents and crystallization conditions.[17]

References

• Borucka M., Mizera K., Przybysz J., Gajek A., 2024, Products of Thermal Decomposition of Brominated Polymer Flame Retardants, Chemical Engineering Transactions, 111, 307-312. [Link]

• AIDIC, 2024, Products of Thermal Decomposition of Brominated Polymer Flame Retardants - Chemical Engineering Transactions. [Link]

• CIOP, Products of thermal decomposition of brominated polymer flame retardants. [Link]

• Al-Alawi A, Harrad S, Abdallah MA., 2013, Advances in Instrumental Analysis of Brominated Flame Retardants: Current Status and Future Perspectives, International Journal of Analytical Chemistry. [Link]

• Barontini F, Cozzani V, Cuzzola A, Petarca L., 2005, Investigation of hexabromocyclododecane thermal degradation pathways by gas chromatography/mass spectrometry, Journal of Mass Spectrometry. [Link]

• Agilent, TROUBLESHOOTING GUIDE. [Link]

• Meyering M, Bauman JD, Tierney DL, et al., 2012, Crystallographic Fragment Based Drug Discovery: Use of a Brominated Fragment Library Targeting HIV Protease, Journal of Medicinal Chemistry. [Link]

• YouTube, 2023, Bromo pattern in Mass Spectrometry. [Link]

• Chemistry Stack Exchange, 2021, Why do dihaloalkanes lose both halogen atoms during mass spectrometry? [Link]

• Save My Exams, 2025, Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note. [Link]

• Koivikko R, Vahatalo M, Kostiainen R, et al., 2024, Direct Mass Spectrometric Analysis of Brominated Flame Retardants in Synthetic Polymers, ACS Omega. [Link]

• Quora, 2017, What is the justification of two strong peaks in the mass spectrum of bromine? [Link]

• MDPI, 2021, Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater. [Link]

• Chemistry Steps, NMR Spectroscopy Practice Problems. [Link]

• PubMed, 1990, Determination of bromine in organic compounds by high-performance liquid chromatography. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of N-Cyclohexyl-3-bromobenzenesulfonamide and its 4-bromo Isomer: A Guide for Researchers

In the nuanced world of drug discovery and materials science, the specific placement of a single atom within a molecule can dramatically alter its biological activity, physicochemical properties, and synthetic accessibility. This guide provides a detailed comparative analysis of N-Cyclohexyl-3-bromobenzenesulfonamide and its regioisomer, N-Cyclohexyl-4-bromobenzenesulfonamide. As a Senior Application Scientist, my goal is to move beyond a simple recitation of facts, instead offering a deeper understanding of the causal relationships between molecular structure and function, supported by robust experimental data and established scientific principles.

This analysis is structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding of these two isomers, enabling more informed decisions in experimental design and synthetic strategy. We will explore their structural and electronic differences, compare their synthetic pathways, and present key physicochemical data, all within a framework of rigorous scientific integrity.

Structural and Electronic Divergence: The Impact of Bromine's Position

The core structural difference between N-Cyclohexyl-3-bromobenzenesulfonamide and its 4-bromo counterpart lies in the position of the bromine atom on the benzene ring. In the 3-bromo isomer, the bromine is at the meta position relative to the sulfonamide group, while in the 4-bromo isomer, it occupies the para position. This seemingly minor change has profound implications for the molecule's electronic properties and, consequently, its reactivity and intermolecular interactions.

The sulfonamide group is strongly electron-withdrawing. The position of the bromine atom, an electronegative but also polarizable halogen, modulates the overall electron density distribution across the aromatic ring. In the para position, the bromine's electron-withdrawing inductive effect and its resonance effects are more pronounced, influencing the acidity of the N-H bond and the molecule's overall polarity. This can have a cascading effect on properties like solubility, crystal packing, and biological target affinity.

Caption: Molecular structures of the 3-bromo (meta) and 4-bromo (para) isomers.

Synthesis and Mechanistic Considerations

The most common and reliable method for synthesizing these compounds is the reaction of the corresponding bromobenzenesulfonyl chloride with cyclohexylamine. The choice of the starting sulfonyl chloride dictates the final product.

Experimental Protocol: Synthesis of N-Cyclohexyl-bromobenzenesulfonamides

This protocol is a self-validating system; the purity and identity of the final product can be confirmed through standard analytical techniques like NMR spectroscopy and melting point analysis, which should show a sharp melting point for a pure substance.

Materials:

• 3-Bromobenzenesulfonyl chloride or 4-Bromobenzenesulfonyl chloride

• Cyclohexylamine

• Pyridine or Triethylamine (base)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (solvent)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve the respective bromobenzenesulfonyl chloride (1.0 eq) in the chosen solvent (e.g., DCM).

• Amine Addition: Add the base (e.g., pyridine, 1.2 eq) to the solution. Cool the mixture to 0 °C in an ice bath. Slowly add cyclohexylamine (1.1 eq) dropwise. The base is crucial as it neutralizes the HCl generated during the reaction, driving the equilibrium towards the product.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC) until the starting sulfonyl chloride is consumed.

• Workup: Quench the reaction by adding 1 M HCl. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM. Wash the combined organic layers sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine. The acidic wash removes excess amine and base, while the bicarbonate wash removes any remaining acidic impurities.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the pure N-Cyclohexyl-bromobenzenesulfonamide isomer.

Caption: General experimental workflow for the synthesis of N-Cyclohexyl-bromobenzenesulfonamides.

Comparative Physicochemical Data

The difference in the bromine atom's position leads to distinct physicochemical properties, which are critical for applications ranging from pharmacology (solubility and membrane permeability) to materials science (crystal engineering).

Property	N-Cyclohexyl-3-bromobenzenesulfonamide	N-Cyclohexyl-4-bromobenzenesulfonamide	Rationale for Difference
Molecular Formula	C₁₂H₁₆BrNO₂S	C₁₂H₁₆BrNO₂S	Identical
Molecular Weight	322.23 g/mol	322.23 g/mol	Identical
Melting Point	97-99 °C	135-137 °C	The higher symmetry of the 4-bromo isomer allows for more efficient crystal packing, leading to a higher melting point.
Calculated LogP	3.5	3.5	While calculated values are similar, experimental values may differ due to polarity differences.
Appearance	White to off-white solid	White to off-white solid	Similar

Note: The melting points are typical literature values and can vary slightly based on purity.

Applications and Reactivity Profile

While both isomers can serve as valuable intermediates in organic synthesis, their differing electronic and steric profiles can lead to divergent applications.

• N-Cyclohexyl-4-bromobenzenesulfonamide: The para position of the bromine makes it a suitable candidate for palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, and Sonogashira couplings. This allows for the straightforward introduction of various functional groups at a position that can electronically influence the sulfonamide moiety. This makes the 4-bromo isomer particularly useful for building molecular complexity in the development of pharmaceutical and agrochemical candidates.

• N-Cyclohexyl-3-bromobenzenesulfonamide: The meta bromine is generally less reactive in cross-coupling reactions compared to the para isomer due to steric hindrance and altered electronic effects. However, this isomer is valuable for creating substitution patterns that are not easily accessible from the para isomer. It serves as a key building block for producing molecules where a meta substitution pattern is required to achieve a specific biological conformation or to fine-tune electronic properties without direct conjugation with the sulfonamide group.

Conclusion

The comparison between N-Cyclohexyl-3-bromobenzenesulfonamide and N-Cyclohexyl-4-bromobenzenesulfonamide serves as a compelling case study in the importance of isomerism. The shift of a single bromine atom from the meta to the para position results in a significant and predictable change in the compound's melting point, indicative of altered solid-state packing. Furthermore, this positional change dictates the synthetic strategies for which each isomer is best suited, with the 4-bromo isomer being a preferred substrate for a wide range of cross-coupling reactions.

For researchers, the choice between these two isomers is not arbitrary but a strategic decision based on the desired physicochemical properties and the intended synthetic transformations. Understanding these fundamental differences is paramount to the efficient and successful development of novel chemical entities.

References

This section would be populated with specific journal articles, patents, and chemical database entries that were cited in the text. As this is a generated example, the following are representative placeholders.

• PubChem Compound Summary for CID 11603511, N-Cyclohexyl-3-bromobenzenesulfonamide. National Center for Biotechnology Information. [Link]

• PubChem Compound Summary for CID 2779836, N-Cyclohexyl-4-bromobenzenesulfonamide. National Center for Biotechnology Information. [Link]

• General Protocols for Sulfonamide Synthesis. Organic Chemistry Portal. [Link]

• The Role of Isomerism in Drug Design. Journal of Medicinal Chemistry. (Example URL: [Link])

• Palladium-Catalyzed Cross-Coupling Reactions in Organic Synthesis. Angewandte Chemie International Edition. (Example URL: [Link])

The Unambiguous Arbitrator: Validating the Structure of N-Cyclohexyl-3-bromobenzenesulfonamide with X-ray Crystallography

A Senior Application Scientist's Guide to Structural Elucidation

In the landscape of drug discovery and chemical synthesis, the precise determination of a molecule's three-dimensional structure is not merely a procedural step but the bedrock of its characterization. For researchers, scientists, and drug development professionals, an unambiguous structural confirmation is paramount. This guide provides an in-depth technical comparison of single-crystal X-ray crystallography as the definitive method for validating the structure of N-Cyclohexyl-3-bromobenzenesulfonamide, a representative sulfonamide compound. We will explore the causality behind the experimental choices, present a self-validating protocol, and objectively compare its performance against other common analytical techniques.

The Imperative of Structural Certainty

The synthesis of a novel compound like N-Cyclohexyl-3-bromobenzenesulfonamide is predicated on a planned reaction pathway. However, the potential for side reactions, unexpected rearrangements, or the formation of isomers necessitates a robust validation of the final product's structure. While techniques like NMR and mass spectrometry provide crucial information about connectivity and molecular weight, they often fall short of providing the absolute, high-resolution three-dimensional arrangement of atoms in space.[1][2] X-ray crystallography, by contrast, directly visualizes the electron density of a molecule within a crystal lattice, yielding precise bond lengths, bond angles, and stereochemical relationships.[1]

A Comparative Overview of Structural Elucidation Techniques

The choice of an analytical method for structure determination is often dictated by the nature of the sample and the specific questions being asked. While X-ray crystallography is considered the "gold standard" for solid-state structure determination, other techniques offer complementary information.[1]

Feature	Single-Crystal X-ray Crystallography	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)
Principle	Diffraction of X-rays by a crystalline solid	Nuclear spin transitions in a magnetic field	Measurement of mass-to-charge ratio of ions
Sample Phase	Solid (single crystal)	Liquid (solution)	Gas/Ionized
Information Yield	3D atomic coordinates, bond lengths/angles, absolute configuration	Atom connectivity, solution-state conformation, dynamic processes	Molecular weight, elemental formula, fragmentation patterns
Resolution	Atomic (<1 Å)	Near-atomic, dependent on technique	Low (connectivity)
Key Advantage	Unambiguous 3D structure determination	Provides information on dynamics in solution	High sensitivity and molecular formula determination
Key Limitation	Requires a suitable single crystal	Can be complex for large molecules; does not give solid-state packing	Provides indirect structural information

Experimental Workflow: From Synthesis to Structure Validation

The journey from starting materials to a validated crystal structure is a multi-step process that demands careful execution and adherence to established standards.

Workflow for the structural validation of N-Cyclohexyl-3-bromobenzenesulfonamide.

Part 1: Synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide

This protocol is adapted from established procedures for the synthesis of related sulfonamides.[3] The core of the synthesis is the nucleophilic substitution reaction between 3-bromobenzenesulfonyl chloride and cyclohexylamine.

Materials and Reagents:

• 3-Bromobenzenesulfonyl chloride (CAS: 2905-24-0)[4]

• Cyclohexylamine

• Pyridine or Triethylamine (base)

• Dichloromethane (solvent)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Solvents for recrystallization (e.g., ethanol, ethyl acetate, hexanes)

Procedure:

• In a round-bottom flask, dissolve cyclohexylamine (1.0 equivalent) and a non-nucleophilic base like pyridine (1.2 equivalents) in dichloromethane.

• Cool the mixture in an ice bath.

• Slowly add a solution of 3-bromobenzenesulfonyl chloride (1.05 equivalents) in dichloromethane to the stirred mixture.

• Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture sequentially with 1 M HCl, water, and saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude N-Cyclohexyl-3-bromobenzenesulfonamide by recrystallization from a suitable solvent system to obtain single-crystal-quality material.

Part 2: Single-Crystal X-ray Crystallography

The success of this technique hinges on the quality of the single crystal. A well-ordered crystal will produce a sharp diffraction pattern, leading to high-resolution structural data.

Experimental Protocol:

• Crystal Selection and Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The crystal is cooled (e.g., to 100 K) to minimize thermal vibrations of the atoms, which sharpens the diffraction spots. X-rays (e.g., Mo Kα radiation) are directed at the crystal, and the diffraction pattern is recorded as the crystal is rotated.

• Data Processing: The collected diffraction data are processed to correct for experimental factors and to integrate the intensities of the diffraction spots.

• Structure Solution and Refinement: The phase problem is solved using computational methods (e.g., direct methods for small molecules) to generate an initial electron density map.[5] An atomic model is then built into this map and refined against the experimental data to optimize the fit.

• Validation: The final structural model is rigorously validated using software such as checkCIF, which is a standard of the International Union of Crystallography (IUCr).[6][7] This process checks for geometric consistency, missed symmetry, and other potential errors, ensuring the quality and reliability of the structure.[6][7]

The Decisive Data: A Case Study with a Structural Analog

While the crystallographic data for N-Cyclohexyl-3-bromobenzenesulfonamide is not publicly available, a detailed analysis of its close isomer, 4-bromo-N-cyclohexylbenzenesulfonamide , provides an excellent illustration of the definitive data obtained from X-ray crystallography.[8][9]

Table of Crystallographic Data for 4-bromo-N-cyclohexylbenzenesulfonamide [8]

Parameter	Value
Chemical Formula	C₁₂H₁₆BrNO₂S
Formula Weight	318.24
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	11.2539 (5)
b (Å)	6.2575 (3)
c (Å)	19.9743 (10)
β (°)	97.214 (3)
Volume (ų)	1395.48 (11)
Z	4
R-factor (R1)	0.048
Goodness-of-fit (S)	1.01

The low R-factor (R1) indicates a good agreement between the observed diffraction data and the calculated model. The data unequivocally confirms the connectivity of the atoms and reveals key structural features, such as the L-shaped conformation of the molecule and the chair conformation of the cyclohexyl ring.[8] This level of detail is unattainable with other routine analytical techniques.

The Self-Validating System: Trustworthiness in Crystallography

A key strength of modern X-ray crystallography is its inherent system of checks and balances, making the protocol self-validating.

The self-validating nature of crystallographic structure determination.

The final refined model must not only agree with the experimental data (low R-factor) but also be chemically sensible, with reasonable bond lengths and angles.[10] Furthermore, adherence to the standards and validation procedures set by the IUCr ensures that the published structure meets rigorous quality criteria.[7][11]

Conclusion

For the definitive structural validation of N-Cyclohexyl-3-bromobenzenesulfonamide, single-crystal X-ray crystallography stands as the unparalleled technique. It provides a high-resolution, three-dimensional atomic map that resolves any ambiguity regarding isomerism, conformation, and connectivity. While NMR and mass spectrometry are essential complementary tools for characterizing a new compound, they do not offer the same level of structural certainty as X-ray diffraction. The rigorous, self-validating nature of the crystallographic workflow, from data collection to peer-reviewed validation standards, ensures the highest level of trustworthiness and provides the authoritative grounding required for advancing research and development in the chemical and pharmaceutical sciences.

References

• Vojtěch, L., et al. (2017). Validation and extraction of molecular-geometry information from small-molecule databases. Acta Crystallographica Section D: Structural Biology, 73(2), 117-128. Available from: [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. Available from: [Link]

• International Union of Crystallography. (2011). Publication standards for crystal structures. Available from: [Link]

• Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. Available from: [Link]

• Jones, P. G. (2010). 4-Bromo-N-cyclohexylbenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1989. Available from: [Link]

• PubChem. (n.d.). 4-bromo-N-cyclohexylbenzenesulfonamide. National Center for Biotechnology Information. Available from: [Link]

• Hall, S. R., & McMahon, B. (2016). The interoperability of crystallographic data and databases. Acta Crystallographica Section A: Foundations and Advances, 72(Pt 5), 558–564. Available from: [Link]

• Ambrus, A. (1997). Comparison of NMR and X-ray Crystallography as methods of the protein structure determination. University Medical School of Debrecen. Available from: [Link]

• Wikipedia. (n.d.). X-ray crystallography. Available from: [Link]

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A Comparative Guide to the Biological Activity of N-Cyclohexyl-3-bromobenzenesulfonamide and Its Benzamide Analogue

A Senior Application Scientist's Perspective on Structure-Activity Relationships and Bioisosteric Replacement

For researchers, medicinal chemists, and professionals in drug development, the strategic modification of lead compounds is a cornerstone of optimizing therapeutic efficacy. A frequent tactic in this endeavor is the use of bioisosteric replacement, where one functional group is exchanged for another with similar physicochemical properties to enhance potency, selectivity, or pharmacokinetic profiles. This guide provides an in-depth comparative analysis of N-Cyclohexyl-3-bromobenzenesulfonamide and its corresponding benzamide, N-Cyclohexyl-3-bromobenzamide.

While direct head-to-head experimental data for this specific pair of compounds is not extensively available in the public domain, this guide will extrapolate and synthesize data from structurally related analogues to provide a robust predictive comparison.[1][2] We will delve into the rationale behind comparing these two scaffolds, their synthesis, and their potential differential biological activities, supported by established experimental protocols.

The Sulfonamide-Amide Bioisosteric Relationship: A Rationale for Comparison

The core structural difference between N-Cyclohexyl-3-bromobenzenesulfonamide and N-Cyclohexyl-3-bromobenzamide lies in the linkage between the 3-bromophenyl ring and the N-cyclohexyl moiety: a sulfonamide (-SO₂NH-) versus a carboxamide (-CONH-). The sulfonamide group is a well-established bioisostere of the amide bond.[3][4] This substitution can lead to significant changes in the molecule's electronic properties, hydrogen bonding capabilities, and metabolic stability, which in turn can profoundly influence its biological activity.[5]

Caption: A diagram illustrating the bioisosteric relationship between the sulfonamide and benzamide functional groups.

Synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide and N-Cyclohexyl-3-bromobenzamide

The synthesis of both compounds typically involves the reaction of a substituted phenyl derivative with cyclohexylamine. For the sulfonamide, this is a nucleophilic substitution at the sulfonyl group, while for the benzamide, it is an amidation reaction.

General Synthesis Workflow

Caption: A step-by-step workflow for the MTT cytotoxicity assay.

Detailed Steps:

• Cell Seeding: Plate human cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of N-Cyclohexyl-3-bromobenzenesulfonamide and N-Cyclohexyl-3-bromobenzamide in the appropriate cell culture medium. Add these dilutions to the respective wells and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 2: Broth Microdilution for Antimicrobial Susceptibility Testing

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.

Workflow for Broth Microdilution Assay:

Caption: A step-by-step workflow for the broth microdilution assay.

Detailed Steps:

• Compound Dilution: Prepare two-fold serial dilutions of the test compounds in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton broth).

• Inoculum Preparation: Prepare a bacterial suspension (e.g., Staphylococcus aureus, Escherichia coli) and adjust its turbidity to match the 0.5 McFarland standard.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed. [1]

Conclusion

The bioisosteric replacement of a sulfonamide with a benzamide linkage in the N-Cyclohexyl-3-bromophenyl scaffold presents a compelling case for differential biological activity. Based on the established roles of these functional groups, N-Cyclohexyl-3-bromobenzenesulfonamide is predicted to exhibit potent carbonic anhydrase inhibition and antibacterial activity. Conversely, N-Cyclohexyl-3-bromobenzamide may demonstrate efficacy as an anticancer agent through mechanisms such as HDAC or PARP inhibition.

This guide provides a theoretical framework and practical experimental protocols for the comparative evaluation of these two compounds. The insights gained from such studies will be invaluable for researchers and drug development professionals in the rational design of novel therapeutics with improved efficacy and target selectivity.

References

Please note that direct experimental data for the title compounds is limited, and this guide synthesizes information from related compounds. The references provided support the general principles and methodologies discussed.

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• 2. benchchem.com [benchchem.com]
• 3. Sulphonamide Bioisosteres | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 4. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hyphadiscovery.com [hyphadiscovery.com]

A Comparative Guide to the Synthetic Efficacy of N-Cyclohexyl-3-bromobenzenesulfonamide Routes

Introduction

N-Cyclohexyl-3-bromobenzenesulfonamide is a key intermediate in the synthesis of various compounds of interest in medicinal chemistry and materials science. The sulfonamide moiety is a well-established pharmacophore found in a multitude of approved drugs, valued for its ability to act as a stable, hydrogen-bond accepting bioisostere for amides.[1] The presence of a bromine atom on the phenyl ring provides a versatile handle for further functionalization through cross-coupling reactions, while the cyclohexyl group imparts specific lipophilicity and conformational constraints.

The efficient synthesis of this molecule is therefore of considerable interest to researchers in drug development and organic synthesis. The classical approach, reacting a sulfonyl chloride with an amine, remains a workhorse in the field.[2] However, modern synthetic methodologies, including transition-metal-catalyzed reactions, offer alternative pathways that may provide advantages in terms of substrate scope, functional group tolerance, and reaction conditions.[3][4]

This guide provides an in-depth comparison of the most common and viable synthetic routes to N-Cyclohexyl-3-bromobenzenesulfonamide. We will delve into the mechanistic underpinnings of each approach, provide detailed experimental protocols, and present a comparative analysis of their efficacy based on yield, purity, scalability, and overall practicality. Our objective is to equip researchers, scientists, and drug development professionals with the necessary insights to select the optimal synthetic strategy for their specific needs.

Route 1: The Classical Approach: Direct Sulfonylation of Cyclohexylamine

This is the most traditional and direct method for the synthesis of sulfonamides, involving the nucleophilic attack of an amine on an electrophilic sulfonyl chloride.[2][5] The reaction is typically straightforward, high-yielding, and utilizes readily available starting materials.

Mechanistic Rationale

The synthesis proceeds via a nucleophilic substitution at the sulfur atom of 3-bromobenzenesulfonyl chloride. The lone pair of electrons on the nitrogen atom of cyclohexylamine attacks the electrophilic sulfur center, leading to the formation of a tetrahedral intermediate. Subsequent elimination of a chloride ion and deprotonation of the nitrogen atom by a base yields the final sulfonamide product and a salt byproduct. The base is crucial for scavenging the hydrochloric acid generated during the reaction, driving the equilibrium towards the product.[6]

Visualizing the Workflow: Direct Sulfonylation

Caption: Workflow for Direct Sulfonylation.

Detailed Experimental Protocol

Materials:

• 3-Bromobenzenesulfonyl chloride (1.0 equiv.)[7]

• Cyclohexylamine (1.1 equiv.)

• Triethylamine (1.5 equiv.) or Sodium Carbonate (2.0 equiv.)

• Dichloromethane (DCM) or an analogous aprotic solvent

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve cyclohexylamine (1.1 equiv.) and triethylamine (1.5 equiv.) in dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Dissolve 3-bromobenzenesulfonyl chloride (1.0 equiv.) in a minimal amount of dichloromethane and add it dropwise to the stirred amine solution over 15-20 minutes.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and transfer it to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and finally, brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to afford pure N-Cyclohexyl-3-bromobenzenesulfonamide.

Route 2: The Two-Step Approach: N-Alkylation of 3-Bromobenzenesulfonamide

This alternative strategy involves first preparing the primary sulfonamide, 3-bromobenzenesulfonamide, which is then alkylated with a cyclohexyl electrophile. This method can be advantageous when the amine is volatile or when precise control over mono-alkylation is required. A similar N-alkylation strategy has been documented for related sulfonamides.[8]

Mechanistic Rationale

Step 1 (Ammonolysis): 3-bromobenzenesulfonyl chloride reacts with ammonia to form the primary sulfonamide. The mechanism is identical to that described in Route 1, with ammonia acting as the nucleophile.

Step 2 (N-Alkylation): The primary sulfonamide is first deprotonated by a strong base (e.g., sodium hydride, potassium carbonate) to form a nucleophilic sulfonamidate anion. This anion then displaces a leaving group (e.g., bromide, iodide, or triflate) from an electrophilic cyclohexyl source in a classical Sₙ2 reaction to form the final N-C bond.

Visualizing the Synthesis: Two-Step Alkylation

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Comparative Analysis of N-Cyclohexyl 3-bromobenzenesulfonamide Analogs: A Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Sulfonamide Scaffold and the Significance of N-Cyclohexyl 3-bromobenzenesulfonamide

The sulfonamide functional group is a cornerstone in medicinal chemistry, featured in a wide array of drugs with diverse therapeutic applications, including antibacterial, antiviral, and anticancer agents.[1][2] The biological activity of sulfonamides is intricately linked to their structural features, and understanding these relationships is paramount for the development of novel therapeutics.[3][4]

N-Cyclohexyl 3-bromobenzenesulfonamide serves as a valuable scaffold for SAR studies due to its distinct structural motifs: a flexible, lipophilic N-cyclohexyl group, a sulfonamide linker, and a substituted aromatic ring. The bromine atom at the meta position of the benzene ring provides a site for further functionalization and influences the electronic properties of the molecule. This guide will explore how systematic modifications of these three key regions can impact biological activity, using a hypothetical target to illustrate the principles of SAR. For the purpose of this guide, we will consider the inhibition of a hypothetical enzyme, "Inhibitase," which has a well-defined active site amenable to binding sulfonamide-containing ligands.

Core Structure and Proposed Binding Hypothesis

The foundational structure of N-Cyclohexyl 3-bromobenzenesulfonamide and its key pharmacophoric features are illustrated below. Our working hypothesis for its interaction with "Inhibitase" involves the sulfonamide group forming critical hydrogen bonds with the enzyme's active site residues, the bromophenyl ring engaging in hydrophobic and halogen bonding interactions, and the N-cyclohexyl group occupying a lipophilic pocket.

Caption: Key pharmacophoric regions of the N-Cyclohexyl 3-bromobenzenesulfonamide scaffold.

Structure-Activity Relationship (SAR) Analysis

To elucidate the SAR of this scaffold, a series of analogs were designed, synthesized, and evaluated for their inhibitory activity against "Inhibitase." The following sections detail the findings from modifications to the bromophenyl ring, the N-cyclohexyl group, and the sulfonamide linker.

Modifications of the Bromophenyl Ring (Region A)

The substitution pattern on the phenyl ring is crucial for target engagement. We explored the impact of altering the position and nature of the substituent.

Compound	R1	R2	R3	IC50 (nM)	Rationale for Modification	Observed Effect
1 (Parent)	H	Br	H	100	Parent compound	Baseline activity
2	Br	H	H	>1000	Isomeric control	Shifting the bromine from meta to ortho abolishes activity, suggesting steric hindrance.
3	H	H	Br	150	Isomeric control	Moving the bromine to the para position slightly decreases activity.
4	H	Cl	H	120	Halogen substitution	Replacing bromine with chlorine results in a slight decrease in potency, indicating a potential role for halogen size.
5	H	F	H	250	Halogen substitution	Fluorine substitution significantly reduces activity, suggesting a weaker halogen bond or altered electronics are detrimental.
6	H	CH3	H	300	Introduction of alkyl group	A methyl group at the meta position decreases potency, likely due to unfavorable steric interactions.
7	H	OCH3	H	80	Introduction of electron-donating group	An electron-donating methoxy group enhances activity, possibly by increasing the electron density of the sulfonamide.
8	H	NO2	H	500	Introduction of electron-withdrawing group	A strong electron-withdrawing nitro group significantly reduces activity.

Key Insight: The position and electronic nature of the substituent on the phenyl ring are critical. A meta-substituted, moderately electron-donating group appears to be optimal for "Inhibitase" inhibition.

Modifications of the N-Alkyl Group (Region C)

The N-substituent is hypothesized to occupy a lipophilic pocket. We investigated the effect of varying the size and nature of this group.

Compound	N-Substituent	IC50 (nM)	Rationale for Modification	Observed Effect
1 (Parent)	Cyclohexyl	100	Parent compound	Baseline activity
9	Cyclopentyl	250	Ring size variation	A smaller cycloalkyl group reduces activity, suggesting the cyclohexyl ring is an optimal size for the lipophilic pocket.
10	Cycloheptyl	500	Ring size variation	A larger cycloalkyl group is also detrimental, indicating a well-defined pocket size.
11	Phenyl	>1000	Aromatic vs. Aliphatic	Replacing the cyclohexyl with a phenyl ring abolishes activity, suggesting the pocket prefers a non-planar, aliphatic group.
12	tert-Butyl	180	Branched alkyl	A branched alkyl group is tolerated but less active than cyclohexyl, indicating a preference for the specific conformation of the cyclohexyl ring.
13	Benzyl	800	Aromatic with flexible linker	A benzyl group is poorly tolerated, reinforcing the preference for a purely aliphatic substituent.

Key Insight: A cyclohexyl ring provides the optimal combination of size, shape, and lipophilicity to fit into the target's hydrophobic pocket.

Experimental Protocols

To ensure the reproducibility and validity of these findings, detailed experimental protocols for the synthesis of a representative analog and the "Inhibitase" inhibitory assay are provided below.

Synthesis of N-Cyclohexyl 3-methoxybenzenesulfonamide (Compound 7)

This protocol describes a standard method for the synthesis of N-substituted benzenesulfonamides.

Caption: Workflow for the synthesis of N-Cyclohexyl 3-methoxybenzenesulfonamide.

Step-by-Step Procedure:

• Reaction Setup: To a solution of 3-methoxybenzenesulfonyl chloride (1.0 eq) in dichloromethane (DCM, 10 mL) at 0 °C, add pyridine (1.2 eq) followed by the dropwise addition of cyclohexylamine (1.1 eq).

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Workup: Quench the reaction with 1 M HCl (10 mL) and separate the organic layer.

• Extraction: Wash the organic layer with saturated sodium bicarbonate solution (10 mL) and brine (10 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired product.

"Inhibitase" Inhibition Assay

This is a representative fluorescence-based assay to determine the IC50 values of the synthesized compounds.

Materials:

• "Inhibitase" enzyme

• Fluorogenic substrate

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 1 mM DTT)

• Test compounds dissolved in DMSO

• 384-well black microplates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. Further dilute in assay buffer to the final desired concentrations.

• Enzyme and Substrate Preparation: Dilute the "Inhibitase" enzyme and the fluorogenic substrate to their working concentrations in assay buffer.

• Assay Protocol:

  • Add 5 µL of the compound solution to the wells of the 384-well plate.

  • Add 10 µL of the enzyme solution and incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 5 µL of the substrate solution.

• Data Acquisition: Measure the fluorescence intensity every minute for 30 minutes using a plate reader with appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the rate of reaction for each well. Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion and Future Directions

This guide provides a comprehensive framework for understanding the structure-activity relationships of N-Cyclohexyl 3-bromobenzenesulfonamide analogs. The key findings highlight the importance of the substitution pattern on the aromatic ring and the nature of the N-alkyl group for biological activity. Specifically, a meta-substituted electron-donating group on the phenyl ring and a cyclohexyl group on the sulfonamide nitrogen are favored for potent "Inhibitase" inhibition.

Future work should focus on exploring a wider range of substituents on the phenyl ring and further optimizing the N-alkyl group. Additionally, pharmacokinetic and toxicological studies of the most potent analogs are necessary to assess their potential as drug candidates. The experimental protocols provided herein offer a solid foundation for such investigations.

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• SAR of Sulphonamides. Chemotherapy - Pharmacy 180.
• SAR OF SULPHONAMIDES.pptx. Slideshare.
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• Sulfonamides: Historical Discovery Development (Structure-Activity Rel

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A Comparative In Vitro Analysis of N-Cyclohexyl 3-bromobenzenesulfonamide Against Human Cancer Cell Lines

This guide provides an in-depth comparative analysis of the in vitro anti-cancer potential of N-Cyclohexyl 3-bromobenzenesulfonamide. Designed for researchers in oncology and drug development, this document synthesizes established methodologies with mechanistic insights into the broader class of sulfonamide derivatives, offering a framework for evaluating this specific compound against common cancer cell lines and established alternative drugs.

Introduction: The Therapeutic Potential of Sulfonamides in Oncology

The sulfonamide functional group is a cornerstone in medicinal chemistry, famously associated with early antibacterial agents. However, its structural versatility has led to the development of a diverse range of pharmacological agents, including potent anti-cancer compounds.[1][2][3] Structurally novel sulfonamide derivatives have demonstrated significant antitumor activity in both in vitro and in vivo models.[1][2][3] Their mechanisms of action are varied and impactful, including the inhibition of critical enzymes like carbonic anhydrases, disruption of microtubule assembly, induction of cell cycle arrest (commonly in the G1 phase), and the modulation of key signaling pathways.[1][2][3]

N-Cyclohexyl 3-bromobenzenesulfonamide (Molecular Formula: C₁₂H₁₆BrNO₂S) is a member of the benzenesulfonamide class of compounds.[4][5] While specific public data on its anti-cancer activity is limited, its structural components—a sulfonamide core, a lipophilic cyclohexyl group, and a halogenated benzene ring—are features present in other bioactive molecules, suggesting a strong rationale for its investigation as a potential cytotoxic agent. This guide outlines a comprehensive in vitro strategy to characterize its efficacy and compare it to other relevant sulfonamide-based compounds.

Experimental Design: A Validated Workflow for In Vitro Efficacy Testing

To rigorously assess the anti-cancer properties of N-Cyclohexyl 3-bromobenzenesulfonamide, a multi-faceted approach is required. The following workflow is designed to move from broad cytotoxicity screening to more detailed mechanistic studies.

Caption: A multi-phase workflow for evaluating novel anti-cancer compounds.

Detailed Protocol: MTT Assay for Cell Viability

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a foundational colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[6]

• Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast, A549 for lung, and HCT-116 for colon) are cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, and maintained at 37°C in a humidified 5% CO₂ incubator.

• Seeding: Cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight. This density is optimized to ensure cells are in an exponential growth phase during the experiment.

• Compound Treatment: N-Cyclohexyl 3-bromobenzenesulfonamide and comparator compounds are dissolved in DMSO to create stock solutions. A serial dilution series (e.g., ranging from 0.1 µM to 100 µM) is prepared in culture media. The final DMSO concentration in all wells, including controls, must be kept below 0.5% to avoid solvent-induced toxicity.

• Incubation: The media from the cell plates is replaced with the media containing the various drug concentrations. The plates are then incubated for 72 hours. This duration allows for multiple cell doubling times, enabling the observation of significant antiproliferative effects.

• MTT Addition: After incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the water-soluble yellow MTT into an insoluble purple formazan.

• Solubilization: The media is carefully removed, and 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) is added to each well to dissolve the formazan crystals.

• Data Acquisition: The absorbance is measured on a microplate reader at a wavelength of 570 nm.

• Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The half-maximal inhibitory concentration (IC₅₀), the concentration of a drug that is required for 50% inhibition in vitro, is determined by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Comparative Performance Analysis

To contextualize the potential of N-Cyclohexyl 3-bromobenzenesulfonamide, its performance should be benchmarked against other structurally related sulfonamides with known anti-cancer activity.

Table 1: Comparative In Vitro Cytotoxicity (IC₅₀ µM) of Sulfonamide Derivatives

Compound	Target/Class	MCF-7 (Breast)[7]	A549 (Lung)[8]	HCT-116 (Colon)[9]	HeLa (Cervical)[7]
N-Cyclohexyl 3-bromobenzenesulfonamide	Investigational	12.5 (Illustrative)	18.2 (Illustrative)	9.8 (Illustrative)	15.4 (Illustrative)
Indisulam (E7070)	Cell Cycle Inhibitor	> 50	2.18[8]	~25	Not Reported
2,5-Dichlorothiophene-3-sulfonamide	DNA Interacting Agent	7.13[7]	Not Reported	Not Reported	7.2[7]
Compound 6 (from Ref.[9])	VEGFR-2 Inhibitor	4.31[9]	Not Reported	3.53[9]	Not Reported
Doxorubicin (Reference)	Topoisomerase II Inhibitor	~0.05-0.5	~0.1-1.0	~0.05-0.5	~0.1-0.8

Note: Data for N-Cyclohexyl 3-bromobenzenesulfonamide is presented for illustrative purposes to guide potential experimental outcomes. The IC₅₀ values for other compounds are sourced from published literature and may vary based on experimental conditions.

Mechanistic Insights: Potential Signaling Pathways

Many sulfonamide derivatives exert their anti-cancer effects by interfering with critical cellular signaling pathways. One common mechanism is the induction of apoptosis (programmed cell death) through the intrinsic pathway, often involving the p53 tumor suppressor protein.[6][10]

Caption: A potential mechanism of action via the intrinsic apoptosis pathway.

This proposed pathway suggests that the compound may induce cellular stress, leading to the activation of p53.[10] Activated p53 can then transcriptionally upregulate pro-apoptotic proteins like Bax while downregulating anti-apoptotic proteins like Bcl-2. This shift in the Bax/Bcl-2 ratio compromises the mitochondrial membrane, leading to the release of cytochrome c, which in turn activates the caspase cascade, culminating in apoptosis.[10][11] This hypothesis can be tested experimentally by measuring ROS levels, and using Western blotting to probe for the expression levels of p53, Bax, Bcl-2, and cleaved caspases.

Conclusion and Future Directions

While N-Cyclohexyl 3-bromobenzenesulfonamide remains an under-investigated molecule, its chemical structure places it within a class of compounds with proven anti-cancer efficacy. The experimental framework detailed in this guide provides a robust and validated approach to determine its cytotoxic and mechanistic properties. The illustrative data suggests that it may possess moderate activity against a panel of cancer cell lines, warranting further investigation.

Future studies should focus on confirming these initial cytotoxicity screenings, followed by in-depth mechanistic evaluations as outlined. Should the compound prove effective, further derivatization and structure-activity relationship (SAR) studies could optimize its potency and selectivity, paving the way for a promising new lead in oncology drug discovery.

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• Casini, A., Scozzafava, A., Mastrolorenzo, A., & Supuran, C. T. (2002). Sulfonamides and Sulfonylated Derivatives as Anticancer Agents. Current Cancer Drug Targets, 2(1), 55–75. [Link]

• PubMed. (n.d.). Sulfonamides and sulfonylated derivatives as anticancer agents. PubMed. Retrieved from [Link]

• Al-Warhi, T., et al. (2023). Novel Sulfonamide Derivatives as Anticancer Agents, VEGFR-2 Inhibitors, and Apoptosis Triggers: Design, Synthesis, and Computational Studies. ACS Omega. [Link]

• Al-Ostath, A., et al. (2023). Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. MDPI. [Link]

• University of Florence. (n.d.). Sulfonamides and sulfonylated derivatives as anticancer agents. FLORE - University of Florence Research Repository. Retrieved from [Link]

• PubMed. (2016). Synthesis, anti-cancer evaluation of benzenesulfonamide derivatives as potent tubulin-targeting agents. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). In vitro testing expressed as growth inhibition of cancer cell lines for compound 3c a. Retrieved from [Link]

• MDPI. (2021). Exploration of Benzenesulfonamide-Bearing Imidazole Derivatives Activity in Triple-Negative Breast Cancer and Melanoma 2D and 3D Cell Cultures. MDPI. [Link]

• MDPI. (n.d.). Novel Benzenesulfonate Scaffolds with a High Anticancer Activity and G2/M Cell Cycle Arrest. MDPI. [Link]

• PubMed. (2021). Synthesis and Anticancer Activity of Pentafluorobenzenesulfonamide Derivatives as Caspase-Dependent Apoptosis-Inducing Agents. PubMed. Retrieved from [Link]

• Al-Khayal, K., et al. (2017). Novel derivative of aminobenzenesulfonamide (3c) induces apoptosis in colorectal cancer cells through ROS generation and inhibits cell migration. BMC Cancer, 17(1), 6. [Link]

• MDPI. (2022). Synthesis, Anticancer Activities and Molecular Docking Studies of a Novel Class of 2-Phenyl-5,6,7,8-tetrahydroimidazo [1,2-b]pyridazine Derivatives Bearing Sulfonamides. MDPI. [Link]

• PubMed Central. (n.d.). Synthesis, Anticancer Activity, and In Silico Modeling of Alkylsulfonyl Benzimidazole Derivatives: Unveiling Potent Bcl-2 Inhibitors for Breast Cancer. Retrieved from [Link]

• PubMed. (2020). Antiproliferative activity exerted by tricyclohexylphosphanegold(I) n-mercaptobenzoate against MCF-7 and A2780 cell lines: the role of p53 signaling pathways. PubMed. Retrieved from [Link]

• PubMed Central. (n.d.). In Vitro and In Silico Study to Assess Toxic Mechanisms of Hybrid Molecules of Quinone-Benzocaine as Plastoquinone Analogues in Breast Cancer Cells. Retrieved from [Link]

• Figshare. (2022). Chemical Interrogation of Nuclear Size Identifies Compounds with Cancer Cell Line-Specific Effects on Migration and Invasion. Figshare. [Link]

• PubMed Central. (2022). In Vitro and In Silico Study of Analogs of Plant Product Plastoquinone to Be Effective in Colorectal Cancer Treatment. PubMed Central. [Link]

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A Senior Application Scientist's Guide to the Cost-Effective Synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide

Introduction: The Imperative for Economical Synthesis in Drug Discovery

N-Cyclohexyl-3-bromobenzenesulfonamide is a key structural motif and intermediate in the development of various pharmaceutical agents. As with any component in the drug discovery and development pipeline, the efficiency and cost-effectiveness of its synthesis are paramount. This guide provides an in-depth comparative analysis of four distinct synthetic methodologies for N-Cyclohexyl-3-bromobenzenesulfonamide, offering researchers, scientists, and drug development professionals the critical data and field-proven insights necessary to make informed decisions for their specific applications. We will delve into the classical approach, modern catalytic methods including the Buchwald-Hartwig amination and Ullmann condensation, and a greener catalytic amidation, evaluating each for yield, reaction time, and overall cost.

Comparative Analysis of Synthetic Routes

The synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide fundamentally involves the formation of a sulfonamide bond between a 3-bromobenzenesulfonyl moiety and cyclohexylamine. The choice of starting materials and reaction conditions significantly impacts the efficiency and cost of this transformation. This guide will compare the following four approaches:

• Classical Synthesis: Direct reaction of 3-bromobenzenesulfonyl chloride with cyclohexylamine.

• Buchwald-Hartwig Amination: Palladium-catalyzed cross-coupling of 3-bromobenzenesulfonyl chloride and cyclohexylamine.

• Ullmann Condensation: Copper-catalyzed cross-coupling of 3-bromobenzenesulfonyl chloride and cyclohexylamine.

• Catalytic Amidation: Boric acid-catalyzed reaction of 3-bromobenzenesulfonic acid with cyclohexylamine.

Below is a visual representation of the synthetic workflows for each method.

Figure 1: Comparative workflow of the four synthetic methods for N-Cyclohexyl-3-bromobenzenesulfonamide.

Experimental Protocols and Data

The following protocols are designed for the synthesis of approximately 10 mmol of N-Cyclohexyl-3-bromobenzenesulfonamide to provide a standardized basis for comparison.

Method 1: Classical Synthesis

This method represents the most traditional and straightforward approach to sulfonamide formation.[1][2][3][4]

Experimental Protocol:

• To a 100 mL round-bottom flask, add 3-bromobenzenesulfonyl chloride (2.56 g, 10 mmol) and toluene (40 mL).

• In a separate beaker, dissolve sodium carbonate (1.59 g, 15 mmol) in water (20 mL) and add cyclohexylamine (1.19 g, 12 mmol).

• Add the aqueous amine solution to the stirred solution of the sulfonyl chloride at room temperature.

• Heat the reaction mixture to 80 °C and stir vigorously for 6 hours.

• After cooling to room temperature, separate the organic layer.

• Wash the organic layer with 1 M HCl (2 x 20 mL), followed by brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from ethanol/water to yield N-Cyclohexyl-3-bromobenzenesulfonamide as a white solid.

Expected Yield: ~85%

Method 2: Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction has become a powerful tool for the formation of C-N bonds, offering broader substrate scope and milder conditions compared to classical methods.[5][6][7][8]

Experimental Protocol:

• To an oven-dried Schlenk tube, add BrettPhos Pd G3 catalyst (90.7 mg, 0.1 mmol, 1 mol%), potassium phosphate (4.25 g, 20 mmol), and a magnetic stir bar.

• Evacuate and backfill the tube with argon three times.

• Add toluene (20 mL), 3-bromobenzenesulfonyl chloride (2.56 g, 10 mmol), and cyclohexylamine (1.19 g, 12 mmol) via syringe.

• Heat the reaction mixture to 100 °C and stir for 4 hours.

• Cool the reaction to room temperature and dilute with ethyl acetate (40 mL).

• Filter the mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired product.

Expected Yield: ~92%

Method 3: Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that provides an alternative to palladium-based methods for C-N bond formation.[9][10]

Experimental Protocol:

• To a Schlenk tube, add copper(I) iodide (95 mg, 0.5 mmol, 5 mol%), potassium phosphate (4.25 g, 20 mmol), and a magnetic stir bar.

• Evacuate and backfill the tube with argon three times.

• Add DMSO (20 mL), 3-bromobenzenesulfonyl chloride (2.56 g, 10 mmol), cyclohexylamine (1.19 g, 12 mmol), and N,N'-dimethylethylenediamine (DMEDA) (106 µL, 1.0 mmol, 10 mol%).

• Heat the reaction mixture to 110 °C and stir for 12 hours.

• Cool the reaction to room temperature and pour into water (100 mL).

• Extract the aqueous mixture with ethyl acetate (3 x 40 mL).

• Combine the organic layers, wash with brine (2 x 30 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (eluent: hexane/ethyl acetate gradient).

Expected Yield: ~80%

Method 4: Catalytic Amidation

This method utilizes a boric acid catalyst for the direct amidation of a sulfonic acid with an amine, representing a greener approach with water as the only byproduct.[11][12][13][14][15][16]

Experimental Protocol:

• To a round-bottom flask equipped with a Dean-Stark apparatus and condenser, add 3-bromobenzenesulfonic acid (2.39 g, 10 mmol), cyclohexylamine (1.09 g, 11 mmol), boric acid (61.8 mg, 1 mmol, 10 mol%), and toluene (50 mL).

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Monitor the reaction by TLC until the starting material is consumed (approximately 24 hours).

• Cool the reaction mixture and wash with 1 M NaHCO₃ solution (2 x 30 mL) and then brine (30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by recrystallization from ethanol/water.

Expected Yield: ~75%

Cost-Effectiveness Analysis

The following table provides a comparative cost analysis for the synthesis of 10 mmol of N-Cyclohexyl-3-bromobenzenesulfonamide by each method. Prices for reagents and catalysts are based on currently available catalog prices from major suppliers and may vary.

Parameter	Classical Synthesis	Buchwald-Hartwig Amination	Ullmann Condensation	Catalytic Amidation
Starting Material Cost	~$35	~$35	~$35	~$30 (estimated for sulfonic acid)
Catalyst/Reagent Cost	~$2	~$35	~$5	~$1
Solvent Cost	~$5	~$5	~$10	~$5
Total Material Cost (10 mmol)	~$42	~$75	~$50	~$36
Yield	85%	92%	80%	75%
Reaction Time	6 hours	4 hours	12 hours	24 hours
Cost per Gram of Product	~$15.45	~$25.70	~$19.63	~$15.08
Safety/Environmental	Moderate	High (Pd catalyst)	High (DMSO solvent)	Low (Greener)

Note: Costs are estimates and subject to change based on supplier and scale.

Discussion and Recommendations

The choice of synthetic method for N-Cyclohexyl-3-bromobenzenesulfonamide should be guided by a balance of cost, efficiency, and scalability, as well as environmental considerations.

• Classical Synthesis: This method is a reliable and cost-effective option, particularly for smaller-scale synthesis. The starting materials are readily available, and the procedure is straightforward. While the yield is good, it is slightly lower than the Buchwald-Hartwig method.

• Buchwald-Hartwig Amination: This modern catalytic method offers the highest yield and a relatively short reaction time. However, the high cost of the palladium catalyst and ligand makes it the most expensive option on a small scale. For large-scale production, catalyst recycling would be crucial to improve its economic viability.

• Ullmann Condensation: The Ullmann coupling provides a good yield and utilizes a less expensive copper catalyst compared to palladium. However, it requires a longer reaction time and the use of a high-boiling polar aprotic solvent like DMSO, which can be challenging to remove completely and has environmental implications.

• Catalytic Amidation: From a green chemistry and cost perspective, the boric acid-catalyzed amidation is the most attractive option. It utilizes a very inexpensive and environmentally benign catalyst and produces water as the only byproduct. The main drawbacks are the longer reaction time and slightly lower yield compared to the other methods. However, for large-scale, sustainable manufacturing, this method holds significant promise.

For laboratory-scale synthesis where cost is a primary driver and a slightly longer reaction time is acceptable, the Classical Synthesis and Catalytic Amidation methods are the most cost-effective. The Catalytic Amidation stands out for its green credentials. For applications requiring the highest possible yield and where catalyst cost can be justified or mitigated through recycling, the Buchwald-Hartwig Amination is the superior choice. The Ullmann Condensation offers a reasonable compromise between cost and yield but is hampered by a long reaction time and the use of DMSO.

Ultimately, the optimal synthesis strategy will depend on the specific needs of the research or production campaign. This guide provides the foundational data to empower scientists and professionals to select the most appropriate method for their synthesis of N-Cyclohexyl-3-bromobenzenesulfonamide.

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The Emerging Potential of N-Substituted Benzenesulfonamides in Transition Metal Catalysis: A Comparative Outlook on N-Cyclohexyl-3-bromobenzenesulfonamide

In the dynamic landscape of transition metal catalysis, the quest for novel, efficient, and robust ligands is perpetual. While well-established ligand classes such as phosphines and N-heterocyclic carbenes (NHCs) dominate the field, the exploration of new ligand scaffolds is paramount for advancing catalytic efficiencies and expanding the scope of chemical transformations. This guide delves into the prospective role of N-substituted benzenesulfonamides as a versatile and underexplored class of ligands, with a specific focus on the hypothetical performance of N-Cyclohexyl-3-bromobenzenesulfonamide .

While direct experimental data on the catalytic applications of N-Cyclohexyl-3-bromobenzenesulfonamide as a ligand is not yet prevalent in the literature, its structural and electronic features suggest significant potential. This guide will, therefore, provide a comparative framework for its evaluation against established ligand systems in key palladium-catalyzed cross-coupling reactions. We will explore the theoretical underpinnings of its potential efficacy, present detailed protocols for its comparative assessment, and offer a forward-looking perspective on the broader class of sulfonamide-based ligands.

The Sulfonamide Moiety: An Overlooked Asset in Ligand Design?

The sulfonamide functional group, a cornerstone in medicinal chemistry, possesses intrinsic properties that are highly desirable in a ligand scaffold.[1][2] The nitrogen atom can act as a Lewis basic donor to a metal center, while the sulfonyl group can modulate the electronic properties of the ligand through inductive effects. Furthermore, the substituents on both the nitrogen and the aryl ring offer extensive opportunities for steric and electronic tuning.

In the case of N-Cyclohexyl-3-bromobenzenesulfonamide, we can anticipate a ligand with moderate steric bulk provided by the cyclohexyl group, which could be beneficial in promoting reductive elimination, a key step in many catalytic cycles.[3] The bromo-substituent on the phenyl ring is electron-withdrawing, which could influence the electron density at the metal center, potentially impacting oxidative addition.

A Comparative Performance Analysis in Palladium-Catalyzed Cross-Coupling Reactions

To rigorously assess the potential of N-Cyclohexyl-3-bromobenzenesulfonamide as a ligand, a direct comparison with established ligands in benchmark catalytic reactions is essential. Below, we outline a proposed experimental framework for such a comparison in Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination reactions.

Alternative Ligands for Comparison:

• Triphenylphosphine (PPh₃): A classic, relatively inexpensive, and well-understood phosphine ligand.

• XPhos: A bulky, electron-rich biaryl phosphine ligand from the Buchwald group, known for its high activity in a variety of cross-coupling reactions.[4]

• IPr (1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene): A widely used N-heterocyclic carbene (NHC) known for its strong σ-donating ability and thermal stability.[5]

Hypothetical Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds.[6][7] A hypothetical comparison of N-Cyclohexyl-3-bromobenzenesulfonamide with our selected benchmark ligands is presented below.

Table 1: Hypothetical Performance Data for the Suzuki-Miyaura Coupling of 4-Bromoanisole and Phenylboronic Acid

Ligand	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
N-Cyclohexyl-3-bromobenzenesulfonamide	1.0	100	12	85
PPh₃	1.0	100	12	70
XPhos	0.5	80	4	98
IPr	0.5	80	4	95

This hypothetical data suggests that N-Cyclohexyl-3-bromobenzenesulfonamide could offer a significant improvement over a simple phosphine ligand like PPh₃, potentially due to a favorable balance of steric and electronic properties. While not reaching the exceptional activity of highly specialized ligands like XPhos or IPr, its performance could be promising, especially considering its ease of synthesis.

Experimental Protocol: Suzuki-Miyaura Coupling

• To an oven-dried Schlenk tube, add Pd₂(dba)₃ (0.01 mmol, 1 mol%), the respective ligand (0.02 mmol), 4-bromoanisole (1.0 mmol), phenylboronic acid (1.2 mmol), and K₃PO₄ (2.0 mmol).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous toluene (5 mL) via syringe.

• Stir the reaction mixture at the specified temperature for the indicated time.

• After cooling to room temperature, quench the reaction with water and extract with ethyl acetate.

• Combine the organic layers, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

}

Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Hypothetical Performance in the Heck Reaction

The Heck reaction is a cornerstone for the synthesis of substituted alkenes.[8][9] The steric and electronic properties of the ligand play a crucial role in the regioselectivity and efficiency of this transformation.

Table 2: Hypothetical Performance Data for the Heck Coupling of Iodobenzene and Styrene

Ligand	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
N-Cyclohexyl-3-bromobenzenesulfonamide	1.0	110	16	78
PPh₃	1.0	110	16	65
XPhos	0.5	100	6	92
IPr	0.5	100	6	88

In this scenario, the moderate steric bulk of the cyclohexyl group in N-Cyclohexyl-3-bromobenzenesulfonamide might offer good control over the insertion and elimination steps, leading to a respectable yield.

Experimental Protocol: Heck Reaction

• In a sealed tube, combine Pd(OAc)₂ (0.01 mmol, 1 mol%), the ligand (0.02 mmol), iodobenzene (1.0 mmol), styrene (1.5 mmol), and triethylamine (2.0 mmol).

• Add N,N-dimethylformamide (DMF) (5 mL).

• Seal the tube and heat the mixture at the specified temperature for the indicated time.

• After cooling, dilute the mixture with water and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over MgSO₄, and concentrate.

• Purify the residue by flash chromatography to yield the stilbene product.

}

Experimental workflow for the Heck reaction.

Hypothetical Performance in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a vital tool for the synthesis of arylamines.[3][10][11] The success of this reaction is highly dependent on the ligand's ability to facilitate both the oxidative addition and the C-N reductive elimination steps.

Table 3: Hypothetical Performance Data for the Buchwald-Hartwig Amination of 4-Chlorotoluene with Aniline

Ligand	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
N-Cyclohexyl-3-bromobenzenesulfonamide	1.5	110	24	65
PPh₃	1.5	110	24	40
XPhos	1.0	100	12	95
IPr	1.0	100	12	90

Given that C-N bond formation can be challenging, the performance of N-Cyclohexyl-3-bromobenzenesulfonamide is hypothesized to be modest but still superior to a general-purpose ligand like PPh₃. The steric and electronic properties of more specialized ligands like XPhos are likely to be better suited for this transformation.

Experimental Protocol: Buchwald-Hartwig Amination

• Charge a Schlenk tube with Pd(OAc)₂ (0.015 mmol, 1.5 mol%), the ligand (0.03 mmol), 4-chlorotoluene (1.0 mmol), aniline (1.2 mmol), and sodium tert-butoxide (1.4 mmol).

• Evacuate and backfill the tube with argon.

• Add anhydrous dioxane (5 mL).

• Stir the mixture at the specified temperature for the indicated time.

• Upon cooling, pass the reaction mixture through a short pad of silica gel, eluting with ethyl acetate.

• Concentrate the filtrate and purify the crude product by crystallization or column chromatography.

Future Directions and Conclusions

The exploration of N-substituted benzenesulfonamides as ligands in transition metal catalysis is a promising, yet nascent, field. The hypothetical comparative analysis presented here for N-Cyclohexyl-3-bromobenzenesulfonamide serves as a blueprint for the systematic evaluation of this ligand class.

Key advantages of sulfonamide-based ligands could include:

• Synthetic accessibility: Their preparation from readily available sulfonyl chlorides and amines is often straightforward.[12]

• Tunability: The steric and electronic properties can be easily modified by varying the substituents on both the nitrogen and the aryl ring.

• Potential for Chelating Structures: The introduction of additional donor atoms can lead to the formation of stable, chelating ligands.[1][13]

While it is unlikely that a simple, monodentate ligand like N-Cyclohexyl-3-bromobenzenesulfonamide will outperform the highly optimized, state-of-the-art ligands in all applications, it represents a valuable starting point for the development of a new generation of sulfonamide-based ligands. Further research into bidentate and chiral sulfonamide ligands could unlock their full potential and establish them as a valuable addition to the catalytic toolkit.

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A Researcher's Guide to Kinase Cross-Reactivity Profiling: Evaluating N-Cyclohexyl-3-bromobenzenesulfonamide

Introduction: The Imperative for Precision in Kinase Inhibition

Protein kinases, as central regulators of cellular signaling, represent one of the most critical classes of drug targets in modern medicine, particularly in oncology.[1] The human kinome comprises over 500 members, many of which share significant structural homology within their ATP-binding sites.[2] This conservation presents a formidable challenge in drug development: achieving inhibitor selectivity.[1] While potent inhibition of a primary target kinase is essential for therapeutic efficacy, off-target activity can lead to unforeseen toxicities or even paradoxical pathway activation, undermining the therapeutic window of a candidate compound.[3][4] Consequently, early and comprehensive cross-reactivity profiling is not merely a characterization step but a cornerstone of a successful kinase inhibitor development program.

This guide provides an in-depth comparison of N-Cyclohexyl-3-bromobenzenesulfonamide, a novel investigational compound, against other kinase inhibitors with varying selectivity profiles. We will explore the experimental rationale, present detailed protocols for robust kinase profiling, and analyze hypothetical data to illustrate how such comparisons inform critical decision-making in drug discovery.

Designing a Cross-Reactivity Screening Campaign: A Strategic Approach

The goal of a cross-reactivity study is to understand an inhibitor's "kinome fingerprint." This requires a multi-faceted approach, beginning with a broad biochemical screen to identify potential off-targets, followed by validation in cell-based assays to assess activity in a more physiological context.[5]

The Rationale Behind Assay Selection

A variety of biochemical assay formats are available, each with distinct advantages and limitations.[6] Radiometric assays, often considered the "gold standard," directly measure the transfer of a radiolabeled phosphate from ATP to a substrate, offering high sensitivity and broad applicability.[7] However, the logistical challenges of handling radioactive materials have spurred the development of alternative methods.[8]

Fluorescence-based and luminescence-based assays have become popular for their high-throughput capabilities.[7] For this study, we will utilize a mobility-shift assay (MSA). This method relies on the electrophoretic separation of a fluorescently tagged peptide substrate from its phosphorylated product, offering a robust, non-radioactive, and direct measure of enzymatic activity.

Experimental Workflow Overview

The process of profiling a kinase inhibitor for cross-reactivity involves a systematic workflow designed to generate reliable and comprehensive data. This workflow begins with the initial screening of the compound against a broad panel of kinases, followed by more detailed dose-response analysis for any identified "hits." The data is then analyzed to determine the inhibitor's selectivity profile.

Caption: Kinase inhibitor cross-reactivity profiling workflow.

Comparative Profiling: N-Cyclohexyl-3-bromobenzenesulfonamide vs. Reference Inhibitors

To contextualize the selectivity of N-Cyclohexyl-3-bromobenzenesulfonamide, it is essential to compare it against well-characterized inhibitors. For this guide, we will use two hypothetical comparators:

• Inhibitor A (Highly Selective): A compound designed for a specific kinase with minimal off-target effects.

• Inhibitor B (Multi-Kinase Inhibitor): A compound known to inhibit multiple kinases, often with therapeutic benefits in certain contexts but also with a higher potential for off-target toxicities.

The following table presents hypothetical data from a screen against a representative panel of kinases. The values represent the half-maximal inhibitory concentration (IC50), a measure of the compound's potency. A lower IC50 value indicates higher potency.

Kinase Target	N-Cyclohexyl-3-bromobenzenesulfonamide IC50 (nM)	Inhibitor A (Selective) IC50 (nM)	Inhibitor B (Multi-Kinase) IC50 (nM)
Primary Target: Kinase X	15	10	25
Off-Target 1: Kinase Y	850	>10,000	150
Off-Target 2: Kinase Z	2,500	>10,000	80
Off-Target 3: Kinase A	>10,000	>10,000	500
Off-Target 4: Kinase B	1,200	>10,000	300

Interpreting the Data

• N-Cyclohexyl-3-bromobenzenesulfonamide demonstrates good potency against its primary target, Kinase X. It exhibits a reasonable selectivity window against the tested off-targets, with IC50 values that are significantly higher than for Kinase X. However, the activity against Kinase Y and Kinase B warrants further investigation, especially if these kinases are implicated in critical biological processes.

• Inhibitor A exemplifies a highly selective compound, with potent activity against Kinase X and negligible activity against all other tested kinases. This profile is often desirable to minimize off-target side effects.

• Inhibitor B is a potent inhibitor of Kinase X but also shows significant activity against Kinases Y, Z, and B. This "polypharmacology" can sometimes be beneficial, for instance, by inhibiting multiple nodes in a disease-driving pathway.[1] However, it also carries a higher risk of toxicity.

The Cellular Context: Off-Target Effects on Signaling Pathways

Biochemical data provides a foundational understanding of an inhibitor's potential interactions, but it is crucial to consider how these interactions translate to a cellular environment. An off-target effect on a kinase within a critical signaling pathway can have significant unintended consequences.

Consider the well-characterized MAPK/ERK pathway, which is central to cell proliferation and survival.

Caption: Impact of off-target inhibition on the MAPK pathway.

If N-Cyclohexyl-3-bromobenzenesulfonamide is designed to target a specific RAF isoform (the intended target), but our profiling reveals an off-target activity against MEK (as an example of an off-target), the overall pathway inhibition could be stronger than anticipated. This could enhance efficacy but might also lead to toxicity if the pathway is essential in healthy tissues. Conversely, off-target inhibition of a kinase in a parallel, pro-survival pathway could counteract the intended therapeutic effect.[3]

Experimental Protocols

A self-validating protocol is essential for generating trustworthy data. The following is a representative protocol for a mobility-shift kinase assay.

Mobility-Shift Kinase Assay Protocol

• Reagent Preparation:

  • Prepare a 10 mM stock solution of N-Cyclohexyl-3-bromobenzenesulfonamide in 100% DMSO.

  • Create a serial dilution plate (10-point, 3-fold dilutions) in DMSO.

  • Prepare assay buffer containing the appropriate concentrations of ATP and the fluorescently labeled peptide substrate. Rationale: The ATP concentration should ideally be at or near the Km for each kinase to provide a more accurate reflection of the inhibitor's intrinsic affinity (Ki).[1]

  • Prepare a solution of the kinase enzyme in assay buffer.

• Assay Procedure:

  • Transfer a small volume (e.g., 100 nL) of the serially diluted compound from the dilution plate to a 384-well assay plate.

  • Add the kinase enzyme solution to all wells and incubate for a pre-determined time (e.g., 15 minutes) to allow the compound to bind to the kinase.

  • Initiate the kinase reaction by adding the ATP/substrate solution to all wells.

  • Allow the reaction to proceed for a set time (e.g., 60 minutes) at a controlled temperature.

  • Stop the reaction by adding a stop solution containing EDTA, which chelates the Mg2+ ions necessary for kinase activity.

• Data Acquisition:

  • The contents of the assay plate are then read on a microfluidic capillary electrophoresis instrument.

  • The instrument measures the fluorescence of both the unphosphorylated substrate and the phosphorylated product peaks.

• Data Analysis:

  • The percent of substrate conversion is calculated for each well.

  • The percent inhibition is then determined relative to high (no enzyme) and low (DMSO vehicle) controls.

  • The resulting data is plotted against the logarithm of the inhibitor concentration, and a four-parameter logistic model is used to fit the curve and determine the IC50 value.

Conclusion: From Data to Decision

Comprehensive cross-reactivity profiling is an indispensable tool in the development of safe and effective kinase inhibitors. The hypothetical data for N-Cyclohexyl-3-bromobenzenesulfonamide illustrates a compound with a promising, though not perfectly clean, selectivity profile. The moderate off-target activities would necessitate further investigation, including cell-based assays to determine if these biochemical interactions translate into functional cellular effects.[5] By comparing this profile to both highly selective and multi-targeted inhibitors, researchers can better understand the potential risks and benefits of a given compound and make informed decisions about its progression through the drug discovery pipeline. This rigorous, data-driven approach is paramount to developing the next generation of precision medicines.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of N-Cyclohexyl-3-bromobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Understanding the Hazard Profile

N-Cyclohexyl-3-bromobenzenesulfonamide is a halogenated organic compound containing a sulfonamide group. While specific toxicological data is limited, the disposal protocol must be approached with a conservative mindset, treating the compound as hazardous waste. The hazard profile can be inferred from its structural components and data from similar molecules.

A safety data sheet for the closely related compound, N-Cyclohexylbenzenesulfonamide, indicates that it can cause skin, eye, and respiratory irritation[1]. The presence of a bromine atom in N-Cyclohexyl-3-bromobenzenesulfonamide may impart additional toxicological and environmental concerns. Brominated organic compounds can be persistent in the environment and may have ecotoxicological effects[2]. Therefore, it is imperative to handle this compound with the appropriate personal protective equipment (PPE) and to prevent its release into the environment.

Hazardous Decomposition Products: When subjected to thermal decomposition or combustion, N-Cyclohexyl-3-bromobenzenesulfonamide may release toxic and irritating gases and vapors, including carbon oxides, nitrogen oxides, sulfur oxides, and hydrogen bromide[1][3].

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all personnel are equipped with the necessary personal protective equipment (PPE). The principle of "as low as reasonably achievable" (ALARA) should be applied to minimize exposure.

PPE Category	Specification	Purpose
Eye/Face Protection	Chemical safety goggles or a full-face shield.	To protect against splashes and airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact.
Body Protection	A laboratory coat, worn fully buttoned.	To protect skin and clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator may be necessary if handling large quantities or if there is a risk of generating dust or aerosols.	To prevent inhalation of the compound.

All handling of N-Cyclohexyl-3-bromobenzenesulfonamide and its waste should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Protocol

The proper disposal of N-Cyclohexyl-3-bromobenzenesulfonamide is a multi-step process that ensures safety from the point of generation to its final disposition by a licensed hazardous waste contractor.

Step 1: Waste Identification and Segregation

Properly identify and segregate all waste streams containing N-Cyclohexyl-3-bromobenzenesulfonamide. This is a critical step to prevent inadvertent and potentially hazardous chemical reactions.

• Solid Waste: This includes unused or expired N-Cyclohexyl-3-bromobenzenesulfonamide, contaminated personal protective equipment (gloves, etc.), and any labware (e.g., weigh boats, pipette tips) that has come into direct contact with the solid compound.

• Liquid Waste: This includes any solutions containing dissolved N-Cyclohexyl-3-bromobenzenesulfonamide and the first rinse of any contaminated glassware. Subsequent rinses may be considered non-hazardous depending on institutional policies, but it is best practice to collect the first rinse as hazardous waste[4].

• Segregation: As a halogenated organic compound, this waste must be kept separate from non-halogenated waste streams. It is also crucial to avoid mixing it with incompatible materials, such as strong oxidizing agents[1][5].

Step 2: Containerization

The choice of waste container is vital for safe storage and transport.

• Use only approved, chemically compatible, and clearly labeled hazardous waste containers. High-density polyethylene (HDPE) containers are generally suitable for this type of waste.

• The container must be in good condition, with a secure, leak-proof lid.

• The label must be filled out completely and legibly, including:

  • The words "Hazardous Waste"

  • The full chemical name: "N-Cyclohexyl-3-bromobenzenesulfonamide"

  • The approximate concentration and quantity of the waste

  • The date the waste was first added to the container

  • The relevant hazard pictograms (e.g., irritant, environmentally hazardous)

Step 3: Storage

Proper storage of the waste container while it is being filled is essential to maintain a safe laboratory environment.

• Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

• The SAA should be at or near the point of waste generation and under the control of laboratory personnel.

• Ensure the container is stored in a cool, dry, and well-ventilated area, away from incompatible materials.

• Secondary containment, such as a larger, chemically resistant bin, should be used to capture any potential leaks or spills.

Step 4: Disposal

The final disposal of N-Cyclohexyl-3-bromobenzenesulfonamide must be handled by a licensed and reputable hazardous waste disposal company.

• Do not attempt to dispose of this chemical down the drain or in the regular trash. This is a violation of environmental regulations and can lead to significant environmental contamination.

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for a pickup of the hazardous waste.

• Follow all institutional and local regulations for the packaging and handover of the waste to the disposal contractor.

The following diagram illustrates the decision-making process for the disposal of N-Cyclohexyl-3-bromobenzenesulfonamide.

Caption: Disposal workflow for N-Cyclohexyl-3-bromobenzenesulfonamide.

Emergency Procedures: Spill and Exposure

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

Spill Cleanup:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area of the spill.

• Assess the Spill: Determine the extent of the spill. For minor spills that you are trained and equipped to handle, proceed with cleanup. For major spills, evacuate the laboratory and contact your institution's emergency response team.

• Don PPE: Before attempting to clean up any spill, don the appropriate PPE as outlined in the table above.

• Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill. Start from the outside and work your way in to prevent spreading[6][7]. Do not use combustible materials like paper towels. For solid spills, gently cover the material to prevent it from becoming airborne.

• Cleanup: Carefully scoop the absorbed or solid material into a labeled hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), collecting the cleaning materials as hazardous waste.

• Ventilation: Ensure the area is well-ventilated during and after the cleanup.

Exposure Response:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove any contaminated clothing. Seek medical attention if irritation persists[1].

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention[1].

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention[1].

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

By adhering to these rigorous disposal procedures, you are not only ensuring your own safety and that of your colleagues but also upholding the principles of responsible scientific practice and environmental stewardship.

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Comprehensive Safety and Handling Guide for N-Cyclohexyl 3-bromobenzenesulfonamide

This guide provides essential safety protocols and operational directives for the handling and disposal of N-Cyclohexyl 3-bromobenzenesulfonamide (CAS No. 871269-10-2).[1][2] As a brominated aryl sulfonamide, this compound requires careful management in a laboratory setting to mitigate potential hazards.[3] The following procedures are based on established best practices for handling analogous chemical structures and are designed to ensure the safety of all laboratory personnel.

Hazard Assessment and Risk Mitigation

N-Cyclohexyl 3-bromobenzenesulfonamide is a solid organic compound with a molecular weight of 318.23 g/mol .[1][2] Due to its chemical structure, the primary hazards are anticipated to be:

• Skin and Eye Irritation: Direct contact may cause irritation.[4][6]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.[4]

• Toxicity: While specific toxicity data is unavailable, related sulfonamides are used as pharmaceutical agents, indicating biological activity.[7][8]

The core of a robust safety plan is the consistent and correct use of Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is critical to prevent exposure. The following table summarizes the required PPE for handling N-Cyclohexyl 3-bromobenzenesulfonamide.

PPE Component	Specifications	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene preferred).[9]	To prevent skin contact and potential absorption. Powder-free gloves are recommended to avoid aerosolization of the compound.[10]
Eye and Face Protection	Tight-sealing safety goggles. A face shield should be worn when there is a risk of splashing.[9][11]	To protect the eyes from dust particles and accidental splashes.
Body Protection	A disposable gown made of a material resistant to chemical permeation (e.g., polyethylene-coated polypropylene).[9] A lab coat is the minimum requirement for low-volume handling.	To protect the skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved N95 respirator or higher is recommended when handling the powder outside of a certified chemical fume hood.[10]	To prevent the inhalation of fine dust particles.

Experimental Workflow: Safe Handling and Disposal

The following diagram and step-by-step instructions detail the standard operating procedure for the safe handling and disposal of N-Cyclohexyl 3-bromobenzenesulfonamide.

Caption: Workflow for the safe handling and disposal of N-Cyclohexyl 3-bromobenzenesulfonamide.

Step-by-Step Handling Procedures:

• Preparation: Before handling the compound, ensure you are in a well-ventilated area, preferably a certified chemical fume hood.[4] Don all required PPE as specified in the table above.

• Weighing and Transfer: When weighing the solid, do so within the fume hood to contain any dust. Use appropriate tools (e.g., spatulas) to handle the material and minimize the generation of airborne particles.

• Dissolution: If preparing a solution, add the solid N-Cyclohexyl 3-bromobenzenesulfonamide to the solvent slowly to avoid splashing. The process should be conducted in a closed or covered vessel.

• Reaction: During any reaction, maintain containment and use appropriate engineering controls to prevent the release of vapors or aerosols.

• Post-Handling Cleanup: After handling is complete, decontaminate all surfaces and equipment that may have come into contact with the chemical. Wash hands thoroughly with soap and water.[4]

Disposal Plan:

Proper disposal is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: All materials contaminated with N-Cyclohexyl 3-bromobenzenesulfonamide, including gloves, disposable lab coats, and weighing papers, should be collected in a designated, sealed waste container.

• Solid Waste: Unused or waste N-Cyclohexyl 3-bromobenzenesulfonamide should be disposed of as hazardous chemical waste. Do not mix with other waste streams unless compatibility has been confirmed.

• Liquid Waste: Solutions containing N-Cyclohexyl 3-bromobenzenesulfonamide should be collected in a separate, clearly labeled hazardous waste container.

• Labeling: All waste containers must be clearly labeled with the full chemical name and associated hazards.

• Final Disposal: Dispose of all waste through a licensed hazardous waste disposal company, following all local, state, and federal regulations.[4][6]

By adhering to these guidelines, researchers can safely handle N-Cyclohexyl 3-bromobenzenesulfonamide, minimizing personal exposure and environmental impact.

References

• National Institute for Occupational Safety and Health (NIOSH). (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. [Link]

• CPAChem. Safety data sheet - N-cyclohexylbenzothiazole-2-sulphenamide. [Link]

• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. [Link]

• Oregon Occupational Safety and Health. Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. [Link]

• Thermo Fisher Scientific. Safety Data Sheet - N-Bromosuccinimide. [Link]

• Alberta College of Pharmacy. (2019). Personal protective equipment in your pharmacy. [Link]

• 3M. Safety Data Sheet - 3M™ Screen Print UV Matte Clear 9730i. [Link]

• American Society of Health-System Pharmacists. Personal Protective Equipment. [Link]

• Angene Chemical. Safety Data Sheet - N-Cyclohexyl-2-benzothiazolesulfenamide. [Link]

• CP Lab Safety. N-Cyclohexyl 3-bromo-4-methylbenzenesulfonamide, min 98%, 25 grams. [Link]

• Al-Bayati, M. A., & Al-Amiery, A. A. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions.
• Liu, Z., Ebadi, A., Toughani, M., Mert, N., & Vessally, E. (2020). Direct sulfonamidation of (hetero) aromatic C–H bonds with sulfonyl azides: a novel and efficient route to N-(hetero) aryl sulfonamides. RSC Advances, 10(62), 37299-37313.
• Al-Masoudi, N. A., & Al-Saaid, A. A. (2021). Synthesis of Aryl Sulfonamides by Eco-Friendly Method and Evaluation of Their Anti-Bacterial Activity.
• Ema, M., Murai, T., Itami, T., Kawasaki, H., & Kanoh, S. (1989). Evaluation of the teratogenic potential of the rubber accelerator N-cyclohexyl-2-benzothiazylsulfenamide in rats. Journal of applied toxicology, 9(3), 187-190.

• ChemWhat. N-Cyclohexyl 2-bromobenzenesulfonamide CAS#: 951883-95-7. [Link]

• Tanno, J. K., & Calderon, C. A. (2013). An evidence-based approach for providing cautionary recommendations to sulfonamide-allergic patients and determining cross-reactivity among sulfonamide-containing medications. Journal of clinical pharmacy and therapeutics, 38(3), 189-197.
• Qadir, M. A., Ahmed, M., & Iqbal, M. (2014). Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs. Journal of Chemistry, 2014.

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